IR-825

Core Science & Biosynthesis

IR-825: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure, properties, and applications of the near-infrared (NIR) cyanine (B1664457) dye, IR-825. The information is tailored for researchers, scientists, and professionals involved in drug development and related fields.

Chemical Structure and Properties

IR-825 is a heptamethine cyanine dye characterized by its strong absorption and fluorescence in the near-infrared spectrum. Its chemical structure includes a carboxyl group, which allows for covalent conjugation to other molecules, such as targeting ligands or nanoparticles.

Table 1: Physicochemical Properties of IR-825

Property	Value	Source(s)
CAS Number	1558079-49-4	N/A
IUPAC Name	3-(4-carboxybenzyl)-2-[(E)-2-[(E)-3-[(E)-2-[3-(4-carboxybenzyl)-1,1-dimethyl-1,3-dihydro-2H-benzo[e]indol-2-ylidene]ethylidene]-2-chlorocyclohex-1-en-1-yl]vinyl]-1,1-dimethyl-1H-benzo[e]indol-3-ium	N/A
Molecular Formula	C₅₄H₄₇ClN₂O₄⁺	N/A
Molecular Weight	824.44 g/mol (as cation)	N/A
Solubility	Soluble in DMSO and Methanol.	N/A

Table 2: Photophysical Properties of IR-825

Property	Value	Source(s)
Absorption Maximum (λmax)	~810 nm	N/A
Emission Maximum (λem)	~830 nm	N/A
Molar Extinction Coefficient (ε)	Data not available in the searched literature.	N/A
Fluorescence Quantum Yield (ΦF)	Data not available in the searched literature.	N/A

Applications in Research and Drug Development

IR-825 is a versatile tool in biomedical research, primarily utilized for its properties as a NIR fluorescent probe and a potent agent for photothermal therapy (PTT) and photodynamic therapy (PDT). Its absorption in the NIR window (700-900 nm) allows for deep tissue penetration of light, making it ideal for in vivo applications.

Photothermal Therapy (PTT)

In PTT, IR-825, typically encapsulated within nanoparticles, absorbs NIR light and converts it into heat, leading to localized hyperthermia and subsequent ablation of cancer cells. This targeted approach minimizes damage to surrounding healthy tissues.

Photodynamic Therapy (PDT)

Upon excitation with NIR light, IR-825 can generate reactive oxygen species (ROS), which are highly cytotoxic and can induce apoptosis or necrosis in targeted cells. This mechanism forms the basis of its application in PDT for cancer treatment.

Experimental Protocols

Synthesis of IR-825 Loaded Nanoparticles

A common method for encapsulating IR-825 into nanoparticles for biomedical applications involves the use of biocompatible polymers.

Protocol: Emulsion-Solvent Evaporation Method

• Dissolve Polymer: Dissolve a biocompatible polymer (e.g., PLGA, PLA) in a volatile organic solvent (e.g., dichloromethane, ethyl acetate).

• Add IR-825: Add IR-825 to the polymer solution and mix until fully dissolved.

• Emulsification: Add the organic phase to an aqueous solution containing a surfactant (e.g., polyvinyl alcohol (PVA), poloxamer) under high-speed homogenization or sonication to form an oil-in-water emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature for several hours to allow the organic solvent to evaporate, leading to the formation of solid nanoparticles.

• Purification: Collect the nanoparticles by centrifugation, wash them multiple times with deionized water to remove excess surfactant and unencapsulated IR-825, and then lyophilize for storage.

In Vitro Photothermal Therapy Assay

This protocol outlines a typical experiment to evaluate the photothermal efficacy of IR-825-loaded nanoparticles on cancer cells.

Protocol:

• Cell Culture: Seed cancer cells (e.g., MCF-7, HeLa) in a 96-well plate and incubate for 24 hours to allow for cell attachment.

• Nanoparticle Incubation: Treat the cells with varying concentrations of IR-825-loaded nanoparticles and incubate for a predetermined period (e.g., 4-24 hours) to allow for cellular uptake.

• NIR Irradiation: Expose the cells to a NIR laser (e.g., 808 nm) at a specific power density (e.g., 1-2 W/cm²) for a set duration (e.g., 5-10 minutes).

• Cell Viability Assessment: After irradiation, incubate the cells for another 24 hours. Assess cell viability using a standard method such as the MTT assay or trypan blue exclusion assay.

• Controls: Include control groups of cells treated with nanoparticles but not irradiated, cells irradiated without nanoparticles, and untreated cells.

Signaling Pathways and Mechanisms

The therapeutic effects of IR-825 in PTT and PDT are mediated by distinct cellular and molecular pathways.

Photothermal Therapy (PTT) Mechanism

Caption: Photothermal therapy (PTT) mechanism of IR-825 nanoparticles.

Photodynamic Therapy (PDT) Mechanism

Caption: Photodynamic therapy (PDT) mechanism of IR-825.

Cellular Uptake Workflow

The cellular uptake of IR-825, particularly when encapsulated in nanoparticles, is a critical step for its therapeutic efficacy. The process generally involves endocytosis.

Caption: Cellular uptake workflow of IR-825 loaded nanoparticles.

Conclusion

IR-825 is a promising NIR dye with significant potential in photothermal and photodynamic therapies. Its favorable photophysical properties and the ability to be incorporated into various nanocarriers make it a valuable tool for targeted cancer therapy and other biomedical applications. Further research is warranted to fully elucidate its quantitative photophysical parameters and to explore its full therapeutic potential in preclinical and clinical settings.

IR-825 dye mechanism of action

An In-depth Technical Guide on the Core Mechanism of Action of IR-825 Dye

Introduction

IR-825 is a heptamethine cyanine (B1664457) dye characterized by its strong absorption and fluorescence in the near-infrared (NIR) spectrum, typically between 750 and 900 nm.[1][2] This spectral window is often referred to as the "biological window" because it allows for deeper tissue penetration of light compared to visible wavelengths, due to reduced absorption by endogenous chromophores like hemoglobin and water.[2] IR-825's utility stems from its properties as a photosensitizer, enabling its application in two primary modalities of phototherapy: Photothermal Therapy (PTT) and Photodynamic Therapy (PDT).[3][4]

Due to issues with stability in biological systems, IR-825 is frequently encapsulated within nanocarriers, such as polymeric nanoparticles or albumin-based complexes.[4][5][6] These formulations enhance its solubility, prolong circulation time, and facilitate passive tumor targeting through the Enhanced Permeability and Retention (EPR) effect.[5][7] The dye contains a carboxyl group, which allows for covalent conjugation to other molecules and delivery systems.[1]

Core Mechanisms of Action

The therapeutic action of IR-825 is initiated by the absorption of NIR light. Upon excitation, the dye can dissipate the absorbed energy through two main pathways, leading to distinct therapeutic effects.

Photothermal Therapy (PTT)

The predominant mechanism of action for IR-825 is photothermal.[4][8] In this process, the dye acts as a photothermal agent (PTA), efficiently converting absorbed light energy into heat through non-radiative decay processes like vibrational relaxation.

The process unfolds as follows:

• Light Absorption: IR-825 absorbs photons from an NIR light source, typically a laser with a wavelength around 808 nm, promoting its electrons to an excited singlet state.[2][8]

• Energy Conversion: The excited molecule rapidly returns to its ground state. Instead of releasing the energy as light (fluorescence), it primarily dissipates it as thermal energy (heat) into the local environment.[3][7]

• Hyperthermia Induction: This rapid and localized heat generation increases the temperature of the surrounding tissue.

• Cell Death: When the temperature rises sufficiently (typically above 42°C), it induces cellular damage through protein denaturation, membrane disruption, and ultimately leads to apoptosis or necrosis of cancer cells.[7] PTT is noted for being a minimally invasive ablation technique with high spatial control.[2]

Caption: The photothermal mechanism of IR-825 dye.

Photodynamic Therapy (PDT)

While less dominant than its photothermal effect, IR-825 can also participate in photodynamic processes. PDT requires three components: a photosensitizer (the dye), light, and molecular oxygen.[9][10] The mechanism generates cytotoxic reactive oxygen species (ROS).

The PDT mechanism involves these steps:

• Excitation: Similar to PTT, IR-825 absorbs a photon and transitions to an excited singlet state.

• Intersystem Crossing: The molecule can then undergo intersystem crossing to a more stable, long-lived excited triplet state.

• Energy Transfer (Type II): The excited triplet-state dye transfers its energy directly to ground-state molecular oxygen (³O₂), generating highly reactive singlet oxygen (¹O₂).[9][10]

• Electron Transfer (Type I): Alternatively, the excited dye can react with a substrate molecule to produce radical ions, which then interact with oxygen to form other ROS like superoxide (B77818) anions and hydroxyl radicals.[3][10]

• Oxidative Stress: The generated ROS are highly cytotoxic, causing oxidative damage to lipids, proteins, and nucleic acids, which triggers cell death pathways.[9][11]

Caption: The photodynamic mechanism of IR-825 dye.

Physicochemical and Photophysical Properties

The therapeutic efficacy of IR-825 is directly related to its optical properties. The following table summarizes key quantitative data reported in the literature for IR-825 and similar cyanine dyes.

Property	Value	Reference
Absorption Maximum (λmax)	~820 - 829 nm	[2][12]
Secondary Absorption Peak	~600 nm	[2]
Emission Maximum (λem)	~830 nm	[6]
Laser Wavelength for PTT	808 nm	[8]
Drug Loading Rate (in Nanomicelles)	~21.0% (w/w)	[6]
Fluorescence Quantum Yield (Φ)	Varies with excitation; decreases at 820 nm excitation, favoring PTT.	[2]

Cellular Uptake and Subcellular Localization

For IR-825 to exert its therapeutic effect, it must first be taken up by target cells. When formulated in nanoparticles, cellular internalization is a critical step.

• Uptake Mechanisms: The uptake of nanoparticle-encapsulated IR-825 generally occurs via endocytosis.[13] Studies on similar dyes suggest that specific transporters, such as Organic Anion-Transporting Polypeptides (OATPs), may also play a role in the uptake of the free dye, a process that is often energy-dependent.[14]

• Subcellular Localization: Once inside the cell, the distribution of the dye is crucial. For certain formulations, IR-825 nanomicelles have been observed to accumulate primarily in the mitochondria and endoplasmic reticulum.[6] Localization in mitochondria is particularly significant for PDT, as this organelle is highly susceptible to oxidative damage.[11]

Experimental Protocols

The following sections detail generalized methodologies for key experiments used to characterize the mechanism of action of IR-825.

In Vitro Photothermal Efficacy Assay

This protocol assesses the ability of IR-825 to induce cell death upon NIR irradiation.

• Cell Culture: Seed cancer cells (e.g., HeLa, A2780) in a 96-well plate at a density of 1x10⁴ cells per well and incubate for 24 hours to allow for adherence.

• Dye Incubation: Replace the culture medium with fresh medium containing various concentrations of the IR-825 formulation. Incubate for 2-4 hours to allow for cellular uptake. Include control wells with no dye.

• Irradiation: Irradiate the designated wells with an 808 nm NIR laser at a specific power density (e.g., 1.0 W/cm²) for a set duration (e.g., 5-10 minutes).[8]

• Post-Irradiation Incubation: Return the plate to the incubator for an additional 12-24 hours.

• Viability Assessment: Assess cell viability using a standard MTT assay or by staining with Calcein-AM (stains live cells green) and Propidium Iodide (PI, stains dead cells red) followed by fluorescence microscopy.[15]

Cellular Uptake and Localization Analysis

This protocol determines the efficiency of cellular internalization and the intracellular location of IR-825.

• Cell Seeding: Seed cells on glass-bottom dishes suitable for confocal microscopy.

• Incubation: Treat the cells with a fluorescently active concentration of the IR-825 formulation for various time points (e.g., 1, 4, 12, 24 hours).

• Staining (Optional): To determine subcellular localization, co-stain the cells with organelle-specific trackers, such as MitoTracker (for mitochondria) or ER-Tracker (for endoplasmic reticulum). Stain the nucleus with DAPI.

• Washing: Wash the cells three times with phosphate-buffered saline (PBS) to remove any extracellular dye.

• Imaging: Visualize the cells using a confocal laser scanning microscope. The NIR fluorescence of IR-825 can be used to track its location relative to the organelle-specific stains.[6]

• Quantification (Flow Cytometry): For quantitative uptake analysis, treat cells in suspension or harvested from plates, wash, and analyze the mean fluorescence intensity per cell using a flow cytometer.[16][17]

Reactive Oxygen Species (ROS) Detection

This protocol measures the generation of ROS following light activation of IR-825.

• Cell Preparation: Seed cells in a suitable plate or dish.

• Dye and Probe Incubation: Treat cells with the IR-825 formulation. Following this, add an ROS-sensitive probe, such as 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (H2DCFDA), which fluoresces upon oxidation by various ROS.[18][19]

• Irradiation: Expose the cells to an appropriate light source (e.g., 808 nm laser) for a defined period.

• Fluorescence Measurement: Immediately measure the increase in fluorescence of the ROS probe using a fluorescence plate reader or flow cytometer. An increase in signal in the irradiated, dye-treated group compared to controls indicates ROS production.[18]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. dovepress.com [dovepress.com]
• 3. researchgate.net [researchgate.net]
• 4. Synergistic chemo-photothermal cancer therapy of pH-responsive polymeric nanoparticles loaded IR825 and DTX with charge-reversal property - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Multifunctional Near-Infrared Dye IR-817 Encapsulated in Albumin Nanoparticles for Enhanced Imaging and Photothermal Therapy in Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 7. Advancements in Photothermal Therapy Using Near-Infrared Light for Bone Tumors [mdpi.com]
• 8. medkoo.com [medkoo.com]
• 9. Versatile Photosensitizers for Photodynamic Therapy at Infrared Excitation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanisms in photodynamic therapy: part one—-photosensitizers, photochemistry and cellular localization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. hilarispublisher.com [hilarispublisher.com]
• 12. Impact of Substituents in Tumor-Uptake and Fluorescence Imaging Ability of Near Infrared Cyanine-like Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. dovepress.com [dovepress.com]
• 14. Mechanistic study of IR-780 dye as a potential tumor targeting and drug delivery agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. Uptake, Distribution and Diffusivity of Reactive Fluorophores in Cells: Implications Toward Target Identification - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Uptake and Intracellular Trafficking Studies of Multiple Dye-Doped Core-Shell Silica Nanoparticles in Lymphoid and Myeloid Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Production and Detection of Reactive Oxygen Species (ROS) in Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Photophysical Properties of IR-825: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

IR-825 is a near-infrared (NIR) cyanine (B1664457) dye that has garnered significant attention in the biomedical field, particularly for its applications in photothermal therapy (PTT) and as a fluorescent imaging agent. Its strong absorption in the NIR region, where biological tissues have minimal absorbance, allows for deep tissue penetration of light, making it an ideal candidate for therapeutic and diagnostic (theranostic) applications. This technical guide provides a comprehensive overview of the core photophysical properties of IR-825, detailed experimental protocols for their determination, and visualizations of its application in therapeutic workflows.

Core Photophysical Properties

The photophysical properties of a dye like IR-825 are crucial for understanding its behavior and optimizing its performance in various applications. These properties, including absorption and emission wavelengths, molar extinction coefficient, and fluorescence quantum yield, are summarized in the table below. It is important to note that these values can be influenced by the solvent environment and the dye's aggregation state.

Property	Symbol	Value	Solvent/Conditions
Absorption Maximum	λmax	~820 nm	Not specified
~600 nm	Not specified
~780 nm	In nanomicelles
Emission Maximum	λem	~650 nm	Excitation at 600 nm
~830 nm	Excitation at 780 nm (in nanomicelles)
Fluorescence Quantum Yield	ΦF	0.42	Excitation at 600 nm
Significantly decreased	Excitation at 820 nm
Molar Extinction Coefficient	ε	Not available	For NIR cyanine dyes, typically ranges from 27,000 to 270,000 M-1cm-1[1]

Experimental Protocols

Accurate determination of the photophysical properties of IR-825 is essential for its application. Below are detailed methodologies for key experiments.

UV-Visible Absorption Spectroscopy

This protocol outlines the procedure for determining the absorption spectrum and molar extinction coefficient of IR-825.

Objective: To measure the absorption spectrum of IR-825 and determine its molar extinction coefficient (ε) at the absorption maximum (λmax).

Materials:

• IR-825 dye

• Spectroscopic grade solvent (e.g., Dimethyl sulfoxide (B87167) (DMSO), Ethanol, Phosphate-buffered saline (PBS))

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Analytical balance

Procedure:

• Stock Solution Preparation:

  • Accurately weigh a small amount of IR-825 powder using an analytical balance.

  • Dissolve the powder in a known volume of the chosen solvent in a volumetric flask to prepare a stock solution of a specific concentration (e.g., 1 mM). Ensure complete dissolution, using sonication if necessary.

• Preparation of Dilutions:

  • Prepare a series of dilutions from the stock solution with concentrations ranging from approximately 1 µM to 10 µM.

• Spectrophotometer Setup:

  • Turn on the spectrophotometer and allow the lamp to warm up for at least 30 minutes.

  • Set the wavelength range to scan from 400 nm to 900 nm.

  • Use a quartz cuvette filled with the pure solvent as a blank to zero the absorbance.

• Measurement:

  • Record the absorption spectrum for each dilution.

  • Identify the wavelength of maximum absorbance (λmax).

• Data Analysis:

  • According to the Beer-Lambert law (A = εbc), plot a graph of absorbance at λmax versus concentration.

  • The molar extinction coefficient (ε) can be calculated from the slope of the linear fit of this plot (slope = ε × b, where b is the path length of the cuvette, typically 1 cm).

Fluorescence Spectroscopy

This protocol describes the determination of the fluorescence emission spectrum and the relative fluorescence quantum yield of IR-825.

Objective: To measure the fluorescence emission spectrum and determine the fluorescence quantum yield (ΦF) of IR-825 relative to a standard.

Materials:

• IR-825 solution (prepared as in the UV-Vis protocol)

• A standard fluorescent dye with a known quantum yield in the same spectral region (e.g., Indocyanine Green (ICG) in DMSO)

• Fluorescence spectrophotometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of IR-825 in the chosen solvent with an absorbance at the excitation wavelength of less than 0.1 to minimize inner filter effects.

  • Prepare a solution of the standard dye with a similar absorbance at the same excitation wavelength.

• Spectrofluorometer Setup:

  • Turn on the spectrofluorometer and allow the lamp to warm up.

  • Set the excitation wavelength to the absorption maximum of IR-825 (or another desired wavelength).

  • Set the emission wavelength range to scan from the excitation wavelength to 950 nm.

  • Adjust the excitation and emission slit widths to obtain a good signal-to-noise ratio without saturating the detector.

• Measurement:

  • Record the fluorescence emission spectrum of the solvent blank and subtract it from the sample and standard spectra.

  • Record the fluorescence emission spectrum of the standard solution.

  • Without changing the instrument settings, record the fluorescence emission spectrum of the IR-825 solution.

• Data Analysis:

  • Integrate the area under the corrected emission spectra for both the standard (Astd) and the sample (Asample).

  • Measure the absorbance of the standard (Absstd) and the sample (Abssample) at the excitation wavelength using a UV-Vis spectrophotometer.

  • Calculate the quantum yield of the sample (ΦF, sample) using the following equation:

    ΦF, sample = ΦF, std × (Asample / Astd) × (Absstd / Abssample) × (η2sample / η2std)

    where ΦF, std is the quantum yield of the standard, A is the integrated fluorescence intensity, Abs is the absorbance at the excitation wavelength, and η is the refractive index of the solvent.

Visualizations of Application Workflows

The following diagrams, generated using the DOT language, illustrate the key applications of IR-825 in cancer therapy.

Caption: Workflow of IR-825 mediated photothermal therapy.

Caption: Workflow for nanoparticle-based co-delivery of IR-825 and a chemotherapeutic agent.

Conclusion

IR-825 is a promising NIR cyanine dye with significant potential in cancer theranostics. Its strong absorption in the NIR window allows for effective photothermal therapy, and its fluorescent properties can be harnessed for image-guided treatments. While some of its core photophysical properties have been reported, a comprehensive characterization, particularly of its molar extinction coefficient, remains an area for further investigation. The provided experimental protocols offer a standardized approach to determining these crucial parameters, which is essential for the rational design and application of IR-825-based therapeutic and diagnostic agents. The visualized workflows illustrate the logical progression from nanoparticle formulation to therapeutic action, providing a clear overview for researchers and developers in the field.

References

• 1. Synthesis, Optical Properties, and In Vivo Biodistribution Performance of Polymethine Cyanine Fluorophores - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Spectroscopic Properties of IR-825

For Researchers, Scientists, and Drug Development Professionals

Introduction

IR-825 is a near-infrared (NIR) cyanine (B1664457) dye that has garnered significant interest in the scientific community, particularly for its applications in biomedical research and drug development. Its strong absorption and fluorescence in the NIR window (700-900 nm), a region where biological tissues have minimal absorbance and autofluorescence, make it an excellent candidate for in vivo imaging and therapeutic applications. This technical guide provides a comprehensive overview of the absorption and emission spectra of IR-825, detailed experimental protocols for their characterization, and a visualization of its application in photothermal therapy.

Core Photophysical Properties of IR-825

The photophysical properties of IR-825, like many cyanine dyes, are influenced by its molecular structure and the surrounding environment, including the solvent polarity. A key structural feature of IR-825 is the presence of a carboxyl group, which allows for its conjugation to other molecules, such as targeting ligands or nanoparticles, enhancing its utility in targeted therapies.

Data Presentation: Spectroscopic Properties of IR-825

The following table summarizes the available quantitative data on the absorption and emission properties of IR-825. It is important to note that comprehensive data, particularly the molar absorptivity in various solvents, is not extensively reported in the literature for the standalone dye. Much of the available information pertains to IR-825 when incorporated into nanoparticle systems, which can alter its photophysical characteristics.

Property	Wavelength (nm)	Solvent/System	Molar Absorptivity (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)	Excitation Wavelength (nm)	Reference
Absorption Maximum (λabs)	820	Not Specified	Data Not Available	-	-	[1]
600	Not Specified	Data Not Available	-	-	[1]
Emission Maximum (λem)	~650	Not Specified	-	0.42	600	[1]
830	PEG-PLD(IR825) Nanomicelles	-	Data Not Available	780	[2]
~610	PEG-PLD(IR825) Nanomicelles	-	Data Not Available	552	[2]

Note: The quantum yield of IR-825 is significantly lower when excited at 820 nm, which contributes to its high photothermal conversion efficiency.

Experimental Protocols

Accurate characterization of the absorption and emission spectra of IR-825 is crucial for its effective application. The following are detailed methodologies for key spectroscopic experiments.

Measurement of Absorption Spectra

Objective: To determine the wavelength(s) of maximum absorbance (λmax) and the molar absorptivity (ε) of IR-825 in a specific solvent.

Materials:

• IR-825 dye

• Spectroscopic grade solvents (e.g., DMSO, ethanol (B145695), methanol)

• Volumetric flasks and pipettes

• UV-Vis-NIR spectrophotometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Stock Solution Preparation: Prepare a stock solution of IR-825 of a known concentration (e.g., 1 mM) in the desired solvent. Due to the potential for aggregation, it is recommended to use a solvent in which the dye is highly soluble, such as dimethyl sulfoxide (B87167) (DMSO).

• Serial Dilutions: Prepare a series of dilutions from the stock solution to obtain a range of concentrations (e.g., 1 µM to 20 µM).

• Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes to ensure stability.

• Blank Measurement: Fill a quartz cuvette with the pure solvent to be used for the dilutions and record a baseline spectrum. This will be subtracted from the sample spectra to correct for solvent absorption.

• Sample Measurement: Starting with the lowest concentration, rinse the cuvette with a small amount of the sample solution before filling it. Record the absorption spectrum of each dilution over the desired wavelength range (typically 400-900 nm for IR-825).

• Data Analysis:

  • Identify the λmax from the spectra.

  • According to the Beer-Lambert law (A = εcl), plot the absorbance at λmax against the concentration of the dilutions.

  • The slope of the resulting linear plot will be the molar absorptivity (ε) in M⁻¹cm⁻¹.

Measurement of Emission Spectra

Objective: To determine the wavelength of maximum fluorescence emission (λem) for IR-825.

Materials:

• IR-825 solutions of known concentration (as prepared for absorption measurements)

• Fluorescence spectrophotometer with a near-infrared detector

• Quartz fluorescence cuvettes

Procedure:

• Instrument Setup: Turn on the fluorescence spectrophotometer and allow the excitation source to stabilize.

• Excitation Wavelength Selection: Set the excitation wavelength to the absorption maximum (λabs) determined from the absorption spectroscopy experiment.

• Blank Measurement: Record the emission spectrum of the pure solvent to identify any background fluorescence or Raman scattering peaks.

• Sample Measurement: Record the fluorescence emission spectrum of the IR-825 solution. The absorbance of the solution at the excitation wavelength should be kept low (typically below 0.1) to avoid inner filter effects.

• Data Analysis: Identify the wavelength of maximum emission intensity (λem).

Determination of Fluorescence Quantum Yield (Φ)

Objective: To quantify the efficiency of the fluorescence process of IR-825 relative to a standard of known quantum yield.

Materials:

• IR-825 solution

• A suitable NIR fluorescent standard with a known quantum yield (e.g., Indocyanine Green in DMSO)

• Solutions of the standard at various concentrations

• UV-Vis-NIR spectrophotometer

• Fluorescence spectrophotometer

Procedure:

• Standard and Sample Preparation: Prepare a series of dilutions for both the IR-825 sample and the fluorescent standard in the same solvent. The absorbance of all solutions at the excitation wavelength should be in the linear range (typically < 0.1).

• Absorption Spectra: Measure the absorbance of all standard and sample solutions at the chosen excitation wavelength.

• Emission Spectra: Measure the fluorescence emission spectra of all standard and sample solutions using the same excitation wavelength and instrument settings.

• Data Analysis:

  • Integrate the area under the emission curve for each spectrum.

  • Plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength for both the standard and the sample.

  • The quantum yield of the sample (Φsample) can be calculated using the following equation: Φsample = Φstandard * (msample / mstandard) * (η2sample / η2standard) where Φ is the quantum yield, m is the slope of the plot of integrated fluorescence intensity vs. absorbance, and η is the refractive index of the solvent.

Visualization of Application in Photothermal Therapy

IR-825's ability to efficiently convert absorbed light into heat makes it a potent agent for photothermal therapy (PTT), a minimally invasive cancer treatment modality. The following diagram illustrates the fundamental mechanism of PTT using IR-825.

Caption: Mechanism of IR-825 Mediated Photothermal Therapy.

This workflow illustrates the process from the administration of IR-825 to the eventual ablation of tumor tissue through localized hyperthermia induced by near-infrared light.

Conclusion

IR-825 is a promising near-infrared dye with significant potential in various biomedical applications, most notably in photothermal therapy and fluorescence imaging. While a comprehensive public dataset of its photophysical properties in different solvents is still emerging, the available data and the established experimental protocols for its characterization provide a solid foundation for researchers. The continued investigation into the spectroscopic behavior of IR-825 and its conjugates will undoubtedly pave the way for the development of more effective diagnostic and therapeutic agents.

References

• 1. science.gsfc.nasa.gov [science.gsfc.nasa.gov]
• 2. Assignment of IR spectra of ethanol at Brønsted sites of H-ZSM-5 to monomer adsorption using a Fermi resonance model - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D4CP03861D [pubs.rsc.org]

A Technical Guide to the Photophysical Properties of IR-825

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core photophysical properties of the near-infrared (NIR) cyanine (B1664457) dye IR-825, with a focus on its quantum yield and molar extinction coefficient. This document is intended to serve as a valuable resource for researchers and professionals in the fields of biophotonics, drug delivery, and cancer therapy, where IR-825 is increasingly utilized as a photosensitizer and imaging agent.

Core Photophysical Data of IR-825

The photophysical parameters of a dye are critical for its application in fluorescence imaging and photothermal therapy. Below is a summary of the available quantitative data for IR-825.

Photophysical Property	Value	Conditions
Fluorescence Quantum Yield (Φ)	42%	Upon excitation at 600 nm
Molar Extinction Coefficient (ε)	Not readily available in cited literature	See Experimental Protocol for determination

Note: The molar extinction coefficient for IR-825 is not consistently reported in publicly available scientific literature. Researchers are advised to determine this value experimentally for their specific solvent and experimental conditions.

Experimental Protocols

Accurate determination of the quantum yield and molar extinction coefficient is paramount for the reliable application of IR-825. The following sections detail the standard methodologies for these measurements.

Determination of Fluorescence Quantum Yield (Relative Method)

The relative method is a widely used technique for determining the fluorescence quantum yield of a sample by comparing its fluorescence intensity to that of a standard with a known quantum yield.

Materials and Equipment:

• Spectrofluorometer

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• IR-825 solution of unknown quantum yield

• Standard dye solution with a known quantum yield in the NIR range (e.g., Indocyanine Green in DMSO)

• Solvent (e.g., Dimethyl sulfoxide (B87167) - DMSO)

Procedure:

• Prepare a series of dilute solutions of both the IR-825 sample and the standard dye in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.

• Measure the absorbance of each solution at the chosen excitation wavelength using a UV-Vis spectrophotometer.

• Measure the fluorescence emission spectra of each solution using a spectrofluorometer, ensuring the same excitation wavelength and instrument parameters are used for both the sample and the standard.

• Integrate the area under the emission spectra for both the sample and the standard.

• Plot the integrated fluorescence intensity versus absorbance for both the IR-825 sample and the standard. The resulting plots should be linear.

• Calculate the quantum yield (Φ_s) of the IR-825 sample using the following equation:

  Φ_s = Φ_r * (m_s / m_r) * (n_s^2 / n_r^2)

  Where:

  • Φ_r is the quantum yield of the reference standard.

  • m_s and m_r are the slopes of the linear fits for the sample and the reference, respectively.

  • n_s and n_r are the refractive indices of the sample and reference solutions (if different solvents are used).

Experimental workflow for determining relative fluorescence quantum yield.

Determination of Molar Extinction Coefficient

The molar extinction coefficient (ε) is a measure of how strongly a chemical species absorbs light at a given wavelength. It can be determined using the Beer-Lambert law.

Materials and Equipment:

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Analytical balance

• Volumetric flasks

• Solvent (e.g., DMSO)

• IR-825

Procedure:

• Prepare a stock solution of IR-825 with a precisely known concentration. This is achieved by accurately weighing a small amount of the dye and dissolving it in a specific volume of the chosen solvent.

• Prepare a series of dilutions from the stock solution with known concentrations.

• Measure the absorbance of each dilution at the wavelength of maximum absorbance (λ_max) using a UV-Vis spectrophotometer. The λ_max for IR-825 is typically around 820 nm.

• Plot the absorbance versus the concentration of the solutions.

• Perform a linear regression on the data points. According to the Beer-Lambert law (A = εbc), the slope of the line will be equal to the molar extinction coefficient (ε) multiplied by the path length (b) of the cuvette (typically 1 cm).

• Calculate the molar extinction coefficient (ε) by dividing the slope of the line by the path length of the cuvette. The units are typically L mol⁻¹ cm⁻¹.

Experimental workflow for determining the molar extinction coefficient.

Application Workflow: IR-825 in Photothermal Therapy

IR-825 is frequently encapsulated within nanoparticles to improve its stability, solubility, and tumor-targeting capabilities for photothermal therapy (PTT). The following diagram illustrates the general workflow of this application.

Workflow of IR-825-loaded nanoparticles for photothermal cancer therapy.

An In-depth Technical Guide to the Solubility and Stability of IR-825

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility and stability characteristics of IR-825, a near-infrared (NIR) cyanine (B1664457) dye. The information is intended to support researchers and professionals in drug development, formulation, and analytical sciences by providing key data and detailed experimental methodologies.

Introduction to IR-825

IR-825 is a heptamethine cyanine dye notable for its strong absorbance and fluorescence in the near-infrared spectrum (approximately 825 nm). A key structural feature is the presence of a terminal carboxylic acid group, which allows for covalent conjugation to other molecules, such as targeting ligands, polymers, or nanoparticles. This property, combined with its high light-to-heat conversion efficiency, makes IR-825 a valuable agent for photothermal therapy (PTT) in cancer research. However, its inherently hydrophobic nature and limited stability present significant challenges for formulation and clinical translation. Understanding these properties is critical for developing effective and stable delivery systems.

Solubility of IR-825

The solubility of IR-825 is a critical parameter for its handling, formulation, and biological application. As a hydrophobic molecule, it exhibits poor solubility in aqueous solutions, necessitating the use of organic solvents or advanced formulation strategies for in vitro and in vivo studies.

Quantitative solubility data for IR-825 is limited in publicly available literature. The most commonly cited solvent is Dimethyl Sulfoxide (DMSO). Other organic solvents are often used, but specific concentrations are not widely reported. Encapsulation or conjugation is typically required to achieve stable dispersions in aqueous media.[1]

Solvent	Molar Mass ( g/mol )	Concentration (mg/mL)	Molar Concentration (mM)	Conditions & Notes
Dimethyl Sulfoxide (DMSO)	904.34	4.55	5.52	Requires sonication and warming to 60°C for dissolution. The use of fresh, anhydrous DMSO is recommended as hygroscopic DMSO can significantly lower solubility.[2]
Water / PBS	904.34	Practically Insoluble	-	Aggregates in aqueous media. Formulation (e.g., nanoparticle encapsulation, polymer conjugation) is necessary for aqueous dispersibility.[1][3]
Methanol, Ethanol	904.34	Slightly Soluble	-	Qualitative assessment suggests low solubility.[4]
Chloroform	904.34	Slightly Soluble	-	Qualitative assessment suggests low solubility.[4]
Dimethylformamide (DMF)	904.34	Soluble	-	Often used as a solvent for similar hydrophobic molecules.[4]

This protocol outlines a systematic approach to determine the maximum solubility of IR-825 in a given solvent.

2.2.1 Materials and Equipment

• IR-825 (solid powder)

• Analytical balance (±0.01 mg)

• Glass vials or test tubes (e.g., 1.5 mL or 8 mL)

• Solvent of interest (high purity, e.g., HPLC grade)

• Pipettes

• Vortex mixer

• Bath sonicator

• Centrifuge

• Water bath or heating block

2.2.2 Tiered Solubility Testing Procedure This procedure is adapted from established methods for solubility screening.

• Initial High-Concentration Test (e.g., 20 mg/mL):

  • Weigh approximately 10 mg of IR-825 into a pre-weighed glass vial.

  • Add the calculated volume of solvent to achieve the target concentration (e.g., 0.5 mL for 20 mg/mL).

  • Vortex the mixture vigorously for 1-2 minutes at room temperature.

  • Visually inspect for undissolved particles. If not fully dissolved, proceed to sonication.

  • Sonicate the vial in a water bath for up to 5 minutes. If necessary, gently warm the sample (e.g., to 40-60°C), noting any temperature effects.

  • If the compound dissolves completely, it is considered soluble at this concentration.

• Step-Down Dilution (if insoluble at the initial concentration):

  • If the compound is not fully soluble, add a precise volume of solvent to dilute the concentration in a stepwise manner (e.g., to 10 mg/mL, then 5 mg/mL, and so on).

  • After each solvent addition, repeat the vortexing, sonication, and warming steps.

  • The solubility is determined as the highest concentration at which no solid particles are visible to the naked eye after centrifugation (e.g., 5000 rpm for 5 minutes) to pellet any remaining microparticulates.

• Confirmation:

  • The supernatant of the saturated solution can be carefully diluted and analyzed by UV-Vis spectroscopy to quantify the concentration, providing a more precise solubility value than visual inspection alone.

References

• 1. Multifunctional Near-Infrared Dye IR-817 Encapsulated in Albumin Nanoparticles for Enhanced Imaging and Photothermal Therapy in Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 4. Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations - PMC [pmc.ncbi.nlm.nih.gov]

IR-825 Dye: A Technical Guide to its Synthesis, Properties, and Applications in Biomedical Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

IR-825 is a near-infrared (NIR) heptamethine cyanine (B1664457) dye that has garnered significant attention in the biomedical field, particularly for its applications in cancer therapy and imaging. Its strong absorbance in the NIR region, where biological tissues have minimal absorbance and autofluorescence, allows for deep tissue penetration of light. This technical guide provides a comprehensive overview of IR-825, including a generalized synthesis approach, its key photophysical properties, and detailed experimental workflows for its application in photothermal therapy.

Introduction: Discovery and Background

Physicochemical and Photophysical Properties

IR-825 is a complex organic molecule with the chemical formula C₅₄H₄₈BrClN₂O₄ and a molecular weight of 904.34 g/mol .[2] A summary of its key properties is presented in the table below.

Property	Value	Reference
Chemical Formula	C₅₄H₄₈BrClN₂O₄	[2]
Molecular Weight	904.34 g/mol	[2]
CAS Number	1558079-49-4	[2]
Appearance	Dark solid	N/A
Solubility	Soluble in organic solvents (e.g., DMSO, DMF)	N/A
Absorption Maximum (λmax)	~825 nm (in solution)	[3]
Emission Maximum (λem)	~830 nm (in solution)	[3]
Molar Extinction Coefficient (ε)	Data not readily available	N/A
Fluorescence Quantum Yield (ΦF)	Data not readily available	N/A

Synthesis of IR-825: A Generalized Approach

A specific, detailed synthesis protocol for IR-825 is not publicly documented. However, based on the general synthesis of heptamethine cyanine dyes, a plausible synthetic route can be outlined. The synthesis of such dyes typically involves the condensation of two heterocyclic precursors with a polymethine chain-forming reagent.

A common method for synthesizing substituted heptamethine cyanine dyes involves the reaction of an indolenine salt with a reactive intermediate that provides the central part of the polymethine chain.[1]

Generalized Experimental Protocol for Heptamethine Cyanine Dye Synthesis

• Synthesis of the Indolenium Salt: A substituted indole (B1671886) is quaternized by reaction with an alkylating agent (e.g., an alkyl halide or sulfate) in a suitable solvent. The product is then precipitated and purified.

• Preparation of the Polymethine Bridge Precursor: A key intermediate, such as N-[5-(phenylamino)-2,4-pentadienylidene]aniline monohydrochloride or a similar Vilsmeier-Haack reagent, is prepared.[1]

• Condensation Reaction: The quaternized indolenium salt (2 equivalents) is reacted with the polymethine bridge precursor (1 equivalent) in a solvent mixture, often containing acetic anhydride (B1165640) and a base like pyridine (B92270) or triethylamine, under reflux conditions.[1][3]

• Purification: The crude dye is purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the final product.

The following diagram illustrates a generalized workflow for the synthesis of a heptamethine cyanine dye.

A generalized workflow for the synthesis of heptamethine cyanine dyes.

Applications in Photothermal Therapy

The primary application of IR-825 in drug development and research is as a photothermal agent in cancer therapy. Its mechanism of action is based on the conversion of absorbed near-infrared light into heat, leading to localized hyperthermia and tumor cell ablation.

Mechanism of Photothermal Therapy (PTT)

The process of photothermal therapy using IR-825 can be summarized in the following steps:

• Administration and Accumulation: IR-825, often encapsulated in nanoparticles to improve its stability and bioavailability, is administered systemically. Due to the enhanced permeability and retention (EPR) effect, the nanoparticles preferentially accumulate in tumor tissue.

• NIR Laser Irradiation: The tumor site is irradiated with a near-infrared laser at a wavelength corresponding to the absorption maximum of IR-825 (around 808-825 nm).

• Photothermal Conversion: IR-825 molecules absorb the laser energy, causing them to enter an excited state. This energy is then rapidly dissipated as heat into the surrounding environment through non-radiative decay pathways.

• Hyperthermia and Cell Death: The localized increase in temperature (hyperthermia) induces cellular damage and apoptosis or necrosis of the cancer cells.

The following diagram illustrates the mechanism of action of IR-825 in photothermal therapy.

The mechanism of action of IR-825 in photothermal cancer therapy.

Experimental Protocol: Preparation of IR-825-Loaded Nanoparticles for PTT

This protocol describes a general method for encapsulating IR-825 into polymeric nanoparticles for use in photothermal therapy studies.

• Materials:

  • IR-825 dye

  • Biodegradable polymer (e.g., PLGA, PLA)

  • Organic solvent (e.g., acetone, dichloromethane)

  • Surfactant (e.g., PVA, Pluronic F-127)

  • Deionized water

• Procedure:

  • Oil Phase Preparation: Dissolve a specific amount of the polymer and IR-825 in the organic solvent.

  • Aqueous Phase Preparation: Dissolve the surfactant in deionized water.

  • Emulsification: Add the oil phase dropwise to the aqueous phase while stirring vigorously or sonicating to form an oil-in-water emulsion.

  • Solvent Evaporation: Continue stirring the emulsion for several hours to allow the organic solvent to evaporate, leading to the formation of solid nanoparticles.

  • Nanoparticle Collection and Purification: Centrifuge the nanoparticle suspension to pellet the nanoparticles. Wash the nanoparticles several times with deionized water to remove excess surfactant and unencapsulated dye.

  • Lyophilization and Storage: Resuspend the purified nanoparticles in a small amount of deionized water containing a cryoprotectant (e.g., sucrose) and lyophilize for long-term storage.

The following diagram illustrates the experimental workflow for preparing and utilizing IR-825-loaded nanoparticles for photothermal therapy.

Workflow for the preparation and evaluation of IR-825 nanoparticles for PTT.

Conclusion

IR-825 is a valuable tool in the field of biomedical research, particularly for its application as a photothermal agent. While detailed information on its original discovery and a specific synthesis protocol are not widely disseminated, its properties and applications are well-documented in recent literature. The generalized synthesis and experimental protocols provided in this guide offer a framework for researchers and drug development professionals to explore the potential of IR-825 and similar heptamethine cyanine dyes in developing novel cancer therapies and diagnostic agents. Further research into the synthesis of novel IR-825 derivatives and their conjugation to targeting moieties will likely expand their therapeutic and diagnostic capabilities.

References

• 1. mdpi.com [mdpi.com]
• 2. Near‐Infrared Fluorophores Based on Heptamethine Cyanine Dyes: From Their Synthesis and Photophysical Properties to Rec… [ouci.dntb.gov.ua]
• 3. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Core Principles of IR-825 in Photothermal Therapy

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Photothermal therapy (PTT) has emerged as a minimally invasive and highly specific cancer treatment modality.[1] This approach utilizes photothermal agents (PTAs) that convert near-infrared (NIR) light energy into localized heat, inducing hyperthermia and subsequent ablation of tumor cells.[1][2] IR-825, a small molecule cyanine (B1664457) dye, is a prominent PTA characterized by its strong absorbance in the NIR region, a spectral window where biological tissues are relatively transparent.[3][4] However, the clinical application of free IR-825 is hampered by its poor stability and hydrophobicity.[3] Consequently, various nanodelivery systems have been developed to encapsulate IR-825, enhancing its stability, biocompatibility, and tumor-targeting capabilities. This guide provides a comprehensive overview of the fundamental principles of IR-825-mediated PTT, detailing its mechanism of action, photophysical properties, formulation strategies, and the key experimental protocols for its evaluation.

Core Principle: The Photothermal Effect of IR-825

The fundamental principle of IR-825 in PTT lies in its ability to efficiently convert absorbed light energy into thermal energy.[5] As a cyanine dye, IR-825 possesses a delocalized π-electron system that strongly absorbs light in the NIR-I window (750–900 nm).[4][6]

The process can be summarized as follows:

• Light Absorption: When irradiated with an NIR laser (typically around 808 nm or 820 nm), electrons in the IR-825 molecule are excited from the ground state to a higher energy singlet state.[2]

• Non-Radiative Decay: Instead of returning to the ground state by emitting fluorescence (radiative decay), the excited electrons predominantly undergo non-radiative decay pathways, such as vibrational relaxation.

• Heat Generation: This non-radiative decay process releases energy in the form of heat (phonons) to the surrounding environment.

• Localized Hyperthermia: The accumulation of IR-825 within the tumor tissue, often facilitated by nanoparticle delivery, ensures that this heat generation is localized. The temperature in the target region is rapidly elevated (typically to 43-50°C or higher), inducing cell death while minimizing damage to adjacent healthy tissues.[7][8]

Diagram 1: The photothermal conversion mechanism of IR-825.

Photophysical and Photochemical Properties

The efficacy of IR-825 as a PTA is dictated by its inherent photophysical properties. A key characteristic is its dual absorption peaks, which allow for versatile applications in both imaging and therapy.[2][4] When excited at a lower wavelength (~600 nm), it exhibits a significant fluorescence quantum yield, making it suitable for fluorescence imaging.[2][4] Conversely, upon excitation with an NIR laser (~820 nm), the fluorescence quantum yield decreases markedly while the photothermal conversion efficiency (PCE) increases significantly.[2][4]

Table 1: Summary of IR-825 Photophysical Properties

Property	Value / Range	Remarks	Source
Absorption Maxima (λmax)	~600 nm and ~820 nm	Dual peaks allow for imaging and therapeutic functions.	[2][4]
Emission Maximum (λem)	~650 nm (with ~600 nm excitation)	Used for fluorescence imaging.	[2][4]
Excitation for PTT	~808 nm / 820 nm	Common laser wavelength used for photothermal therapy.	[9][10]
Fluorescence Quantum Yield (Φ)	42% (at 600 nm excitation)	High yield at lower wavelength excitation supports imaging.	[2][4]

| Photothermal Conversion Efficiency (PCE) | 25.23% (for one liposomal formulation) | Represents the efficiency of light-to-heat conversion. Varies with formulation. |[11] |

Formulation and Nanoparticle Delivery Systems

Due to poor stability and hydrophobicity in physiological conditions, IR-825 requires encapsulation within delivery vehicles.[3] Nanoparticles (NPs) are ideal carriers that enhance biocompatibility, improve circulation half-life, and enable passive tumor targeting via the Enhanced Permeability and Retention (EPR) effect.[1]

Commonly used nanoformulations include:

• Polymeric Micelles/Nanoparticles: Amphiphilic block copolymers can self-assemble to encapsulate hydrophobic IR-825 in their core.[12][13]

• Liposomes: Phospholipid-based vesicles that can effectively load IR-825 within their lipid bilayer.[11]

• Hybrid Nanoparticles: Combining polymers and lipids can create stable core-shell structures for efficient drug delivery.[10]

These formulations not only protect IR-825 from degradation but also prevent its premature release before reaching the tumor site.[12]

Table 2: Examples of IR-825 Nanoparticle Formulations and Characteristics

Nanoparticle System	Core Components	Average Size (nm)	Drug Loading Rate (%)	Key Feature	Source
MPPD@IR825/DTX NPs	PEI-PCL	Nanoscale	Not Specified	pH-responsive charge-reversal for enhanced uptake.	[3]
PEG-PLD(IR825) Nanomicelles	PEG-PLD	Not Specified	~21.0%	High drug loading via chemical conjugation.	[12][13]
PpIX-IR-820@Lipo NPs	Liposome	~380 nm	Not Specified	Dual encapsulation for combined PTT and PDT.	[11]

| IR-820 PLGA NPs | PLGA, Phospholipid | 103 ± 8 | Not Specified | Core-shell structure with high stability. |[10] |

Mechanisms of PTT-Induced Cell Death

The localized hyperthermia generated by IR-825 triggers various cell death pathways. The specific mechanism is often temperature-dependent.[8]

• Apoptosis: At milder temperatures (43–49 °C), PTT can induce programmed cell death. This involves DNA damage, activation of the p53 tumor suppressor, modulation of the Bcl-2 family of proteins (increasing pro-apoptotic Bax), release of cytochrome c from mitochondria, and subsequent activation of the caspase cascade (caspase-9 and caspase-3).[8][14] Apoptosis is generally preferred as it does not elicit a strong inflammatory response.[14]

• Necrosis: At higher temperatures (≥49 °C), PTT typically causes necrosis, a form of uncontrolled cell death resulting from direct thermal damage to cellular structures, leading to cell lysis and inflammation.[8]

• Other Pathways: Recent studies show PTT can also induce other forms of regulated cell death, such as pyroptosis (a highly inflammatory form of programmed cell death) and ferroptosis (an iron-dependent form of cell death characterized by lipid peroxidation).[15][16] These pathways can further stimulate an anti-tumor immune response.[15]

Diagram 2: Signaling pathway for PTT-induced apoptosis.

Key Experimental Protocols

Protocol: Measurement of Photothermal Conversion Efficiency (PCE)

The PCE (η) quantifies the effectiveness of a PTA. A common method involves monitoring the temperature of a PTA solution during laser irradiation and subsequent cooling.[17]

Methodology:

• Sample Preparation: Prepare a solution of IR-825 nanoparticles at a known concentration (e.g., 50 µg/mL) in a quartz cuvette.[17]

• Irradiation: Irradiate the solution with a continuous-wave NIR laser (e.g., 808 nm) at a fixed power density (e.g., 1-3 W/cm²) for a set duration (e.g., 10-60 minutes) until a steady-state maximum temperature (T_max) is reached.[9][17] Record the temperature change over time.

• Cooling: Turn off the laser and continue to record the temperature as the solution cools back to ambient temperature (T_amb).[17]

• Calculation: The PCE (η) is calculated using the following formula, derived from Roper's method: *η = [hA(T_max - T_amb) - Q_0] / [I(1 - 10^(-Aλ))] * Where:

  • h is the heat transfer coefficient.

  • A is the surface area of the container.

  • T_max is the maximum steady-state temperature.

  • T_amb is the ambient temperature.

  • Q_0 is the heat absorbed by the solvent.

  • I is the incident laser power.

  • Aλ is the absorbance of the nanoparticles at the laser wavelength. The term hA is determined from the time constant of the cooling period.[17]

Protocol: In Vitro Photothermal Therapy

This protocol assesses the cytotoxic effect of IR-825 PTT on cancer cell lines.

References

• 1. Advancements in Photothermal Therapy Using Near-Infrared Light for Bone Tumors | MDPI [mdpi.com]
• 2. dovepress.com [dovepress.com]
• 3. Synergistic chemo-photothermal cancer therapy of pH-responsive polymeric nanoparticles loaded IR825 and DTX with charge-reversal property - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nanoagent-Mediated Photothermal Therapy: From Delivery System Design to Synergistic Theranostic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. High Performance In Vivo Near-IR (>1 μm) Imaging and Photothermal Cancer Therapy with Carbon Nanotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. PpIX/IR-820 Dual-Modal Therapeutic Agents for Enhanced PDT/PTT Synergistic Therapy in Cervical Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 13. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Elucidating the fundamental mechanisms of cell death triggered by photothermal therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Photothermal-triggered non-apoptotic regulated cell death-related pathway regulation boosts systemic antitumor immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Photothermal-triggered non-apoptotic regulated cell death-related pathway regulation boosts systemic antitumor immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ntno.org [ntno.org]

Protocols & Analytical Methods

Application Notes and Protocols: IR-825 Conjugation to Antibodies

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the conjugation of the near-infrared (NIR) fluorescent dye, IR-825, to antibodies. These antibody-dye conjugates are powerful tools for a variety of research and therapeutic applications, including in vivo imaging, flow cytometry, and targeted drug delivery.

Introduction to IR-825

IR-825 is a heptamethine cyanine (B1664457) dye that exhibits strong absorption and fluorescence in the near-infrared spectrum. The use of NIR dyes like IR-825 for biological applications is advantageous due to the deeper tissue penetration of light and reduced autofluorescence from endogenous molecules in this spectral region. These characteristics make IR-825 an excellent candidate for labeling biomolecules such as antibodies for sensitive detection in both in vitro and in vivo settings. The most common method for conjugating IR-825 to antibodies is through the use of an N-hydroxysuccinimide (NHS) ester derivative of the dye, which reacts with primary amines on the antibody to form a stable amide bond.

Key Experimental Parameters and Data

Successful conjugation of IR-825 to an antibody requires careful optimization of several parameters to achieve the desired Degree of Labeling (DOL), which represents the average number of dye molecules conjugated to a single antibody molecule. The optimal DOL for most antibodies is typically between 2 and 10, depending on the specific dye and protein properties.[1]

Parameter	Recommended Range/Value	Rationale & Considerations
Antibody Purity	>95%	Impurities or stabilizing proteins like BSA or gelatin can interfere with the labeling reaction.[1] It is crucial to use a purified antibody solution.
Antibody Concentration	2-10 mg/mL	A protein concentration below 2 mg/mL can significantly reduce conjugation efficiency.[1]
Reaction Buffer	0.1 M Sodium Bicarbonate, pH 8.0-8.5 or 50-100 mM Sodium Phosphate, pH 7.2-8.0	The reaction between an NHS ester and a primary amine is most efficient at a slightly alkaline pH.[2][3] Buffers containing primary amines (e.g., Tris or glycine) must be avoided as they will compete with the antibody for reaction with the dye.[1][4]
Molar Ratio of Dye to Antibody	5:1 to 20:1	This ratio will need to be optimized to achieve the desired DOL. A higher molar excess of the dye will generally result in a higher DOL. A starting point of a 10:1 molar ratio is often recommended.[]
Reaction Time	1-2 hours	Incubation for 1 hour at room temperature is a common starting point.[2][] Longer incubation times may lead to hydrolysis of the NHS ester.
Reaction Temperature	Room Temperature	This is convenient and generally effective for the conjugation reaction.
Purification Method	Size Exclusion Chromatography (e.g., Sephadex G-25) or Dialysis	These methods are used to separate the labeled antibody from unconjugated dye and other reaction byproducts.[1][]

Experimental Protocols

This section provides a detailed step-by-step protocol for the conjugation of an IR-825 NHS ester to an antibody.

Materials and Equipment

• Purified antibody in a suitable buffer (e.g., PBS)

• IR-825 NHS ester

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: 0.1 M Sodium Bicarbonate, pH 8.3

• Purification column (e.g., Sephadex G-25)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Spectrophotometer

• Microcentrifuge tubes

• Pipettes

Protocol for IR-825 Conjugation to an Antibody

• Antibody Preparation:

  • Start with a purified antibody solution at a concentration of 2-10 mg/mL.[1]

  • If the antibody is in a buffer containing primary amines (e.g., Tris), it must be dialyzed against PBS (pH 7.4) before proceeding.[1][6]

  • Add 1/10th volume of 1 M sodium bicarbonate to the antibody solution to raise the pH to approximately 8.3.[6]

• IR-825 NHS Ester Preparation:

  • Immediately before use, dissolve the IR-825 NHS ester in a small amount of anhydrous DMF or DMSO to a concentration of 10 mg/mL.[2] NHS esters are moisture-sensitive and should be handled accordingly.[4]

• Conjugation Reaction:

  • Calculate the required volume of the IR-825 NHS ester solution to achieve the desired molar excess (e.g., 10:1 dye-to-antibody ratio).

  • Add the calculated volume of the dissolved IR-825 NHS ester to the antibody solution while gently vortexing.

  • Incubate the reaction mixture for 1 hour at room temperature, protected from light.[2]

• Purification of the Conjugate:

  • Prepare a size exclusion chromatography column (e.g., Sephadex G-25) according to the manufacturer's instructions, equilibrating it with PBS (pH 7.4).

  • Apply the reaction mixture to the top of the column.

  • Elute the conjugate with PBS. The labeled antibody will be in the first colored fractions to elute from the column. Unconjugated dye will elute later.

  • Alternatively, purify the conjugate by dialyzing against PBS at 4°C with several buffer changes to remove free dye.[6]

Characterization of the IR-825 Antibody Conjugate

Calculation of the Degree of Labeling (DOL):

The DOL can be determined by measuring the absorbance of the purified conjugate at 280 nm (for the protein) and at the maximum absorbance wavelength of IR-825 (approximately 825 nm).

• Measure the absorbance of the conjugate solution at 280 nm (A280) and ~825 nm (Adye).

• Calculate the concentration of the dye using the Beer-Lambert law:

  • [Dye] (M) = Adye / εdye

  • Where εdye is the molar extinction coefficient of IR-825 at its maximum absorbance.

• Calculate the concentration of the antibody, correcting for the absorbance of the dye at 280 nm:

  • [Antibody] (M) = (A280 - (Adye × CF)) / εAb

  • Where εAb is the molar extinction coefficient of the antibody at 280 nm (e.g., 210,000 M-1cm-1 for IgG) and CF is the correction factor (A280 of the free dye / Amax of the free dye).

• Calculate the DOL:

  • DOL = [Dye] / [Antibody]

Visualizations

Caption: Experimental workflow for IR-825 antibody conjugation.

Caption: Amine-reactive conjugation of IR-825 NHS ester to an antibody.

References

• 1. Antibody Conjugation Protocol | AAT Bioquest [aatbio.com]
• 2. NHS ester protocol for labeling proteins [abberior.rocks]
• 3. cedarlanelabs.com [cedarlanelabs.com]
• 4. bidmc.org [bidmc.org]
• 6. Conjugation of Fluorochromes to Monoclonal Antibodies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Conjugation of IR-825 to Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

Introduction

The near-infrared (NIR) fluorescent dye IR-825 is a valuable tool in preclinical research, particularly in the development of targeted drug delivery systems and diagnostic agents. Its spectral properties, with absorption and emission in the NIR window (700-900 nm), allow for deep tissue penetration and reduced autofluorescence, making it ideal for in vivo imaging. Covalently conjugating IR-825 to nanoparticles (NPs) enhances its utility by improving its pharmacokinetic profile, enabling targeted delivery, and allowing for multimodal functionalities.

This document provides detailed protocols for two common and robust covalent conjugation strategies for attaching IR-825 to the surface of various nanoparticles: Amine-Carboxyl Coupling using EDC/NHS chemistry and Maleimide-Thiol Chemistry . These methods are broadly applicable to a range of nanoparticle platforms, including polymeric nanoparticles, gold nanoparticles, and liposomes.

Key Conjugation Chemistries

Amine-Carboxyl Coupling via EDC/NHS Chemistry

This is one of the most widely used bioconjugation methods. It forms a stable amide bond between a carboxyl group (-COOH) on the nanoparticle (or the dye) and a primary amine (-NH2) on the corresponding conjugation partner. The reaction is typically mediated by 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS. EDC activates the carboxyl group to form a highly reactive O-acylisourea intermediate. This intermediate can then react directly with a primary amine. However, the addition of NHS stabilizes this intermediate by converting it into a more stable, amine-reactive NHS ester, which improves the efficiency of the conjugation reaction, especially in aqueous solutions.

Maleimide-Thiol Chemistry

This "click chemistry" approach involves the reaction between a maleimide (B117702) group and a sulfhydryl (thiol, -SH) group. This reaction is highly specific and proceeds rapidly at physiological pH (6.5-7.5) to form a stable thioether bond. This method is particularly useful for conjugating thiol-containing biomolecules like peptides or antibodies, or for nanoparticles that have been functionalized with either maleimide or thiol groups.

Experimental Protocols

Protocol 1: Amine-Carboxyl Coupling of IR-825 to Carboxylated Nanoparticles

This protocol describes the conjugation of an amine-functionalized IR-825 derivative (IR825-NH2) to nanoparticles with carboxyl groups on their surface (e.g., carboxylated polymeric nanoparticles, carboxyl-terminated PEGylated gold nanoparticles).

Materials:

• Carboxylated Nanoparticles (e.g., PLGA-COOH, AuNP-COOH)

• IR825-NH2

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC-HCl)

• N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid) buffer, pH 5.0-6.0

• Coupling Buffer: 1X Phosphate-Buffered Saline (PBS), pH 7.4

• Quenching Solution: 1 M Tris-HCl, pH 8.0 or 1 M hydroxylamine, pH 8.5

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Purification system (e.g., centrifuge with appropriate centrifugal filters, size exclusion chromatography column)

Procedure:

• Nanoparticle Preparation:

  • Resuspend the carboxylated nanoparticles in Activation Buffer to a concentration of 1-10 mg/mL.

  • Vortex or sonicate briefly to ensure a homogenous dispersion.

• Activation of Carboxyl Groups:

  • Prepare fresh solutions of EDC and Sulfo-NHS in anhydrous DMF or DMSO.

  • Add EDC and Sulfo-NHS to the nanoparticle suspension. The molar ratio of EDC/Sulfo-NHS to the carboxyl groups on the nanoparticles should be optimized, but a starting point of a 10 to 50-fold molar excess is recommended.

  • Incubate the mixture for 15-30 minutes at room temperature with gentle mixing to activate the carboxyl groups.

• Purification of Activated Nanoparticles:

  • Centrifuge the activated nanoparticle suspension to pellet the nanoparticles and remove excess EDC and Sulfo-NHS.

  • Resuspend the nanoparticle pellet in Coupling Buffer. Repeat the washing step at least twice.

• Conjugation Reaction:

  • Dissolve IR825-NH2 in a minimal amount of DMF or DMSO and then dilute in Coupling Buffer.

  • Add the IR825-NH2 solution to the washed, activated nanoparticles. The molar ratio of IR825-NH2 to nanoparticles should be optimized based on the desired degree of labeling. A starting molar excess of 5:1 to 20:1 (dye to nanoparticle) is recommended.

  • Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C with gentle mixing, protected from light.

• Quenching of Unreacted Sites:

  • Add the Quenching Solution to the reaction mixture to a final concentration of 10-50 mM.

  • Incubate for 15-30 minutes at room temperature to deactivate any remaining NHS-esters.

• Purification of IR-825 Conjugated Nanoparticles:

  • Purify the conjugated nanoparticles from unreacted dye and byproducts by repeated centrifugation and resuspension in fresh Coupling Buffer or by size exclusion chromatography.

• Characterization and Storage:

  • Characterize the purified IR-825-nanoparticle conjugates using UV-Vis spectroscopy, fluorescence spectroscopy, and dynamic light scattering (DLS).

  • Store the final conjugate suspension at 4°C, protected from light.

Protocol 2: Maleimide-Thiol Conjugation of IR-825 to Thiolated Nanoparticles

This protocol details the conjugation of a maleimide-functionalized IR-825 derivative (IR-825-Maleimide) to nanoparticles bearing thiol groups.

Materials:

• Thiolated Nanoparticles (e.g., PLGA-PEG-SH, AuNP-SH)

• IR-825-Maleimide

• Conjugation Buffer: 1X PBS with 2 mM EDTA, pH 7.0-7.5 (degassed)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Purification system (e.g., centrifuge with appropriate centrifugal filters, size exclusion chromatography column)

Procedure:

• Nanoparticle and Dye Preparation:

  • Resuspend the thiolated nanoparticles in degassed Conjugation Buffer to a concentration of 1-10 mg/mL.

  • Dissolve IR-825-Maleimide in a minimal amount of anhydrous DMF or DMSO and then dilute in the Conjugation Buffer.

• Conjugation Reaction:

  • Add the IR-825-Maleimide solution to the thiolated nanoparticle suspension. The molar ratio of maleimide to thiol groups should be optimized, with a starting ratio of 2:1 to 5:1 often being effective.[1]

  • Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C with gentle mixing, protected from light.

• Purification of IR-825 Conjugated Nanoparticles:

  • Purify the conjugated nanoparticles from unreacted dye by repeated centrifugation and resuspension in fresh Conjugation Buffer or by size exclusion chromatography.

• Characterization and Storage:

  • Characterize the purified IR-825-nanoparticle conjugates using UV-Vis spectroscopy, fluorescence spectroscopy, and DLS.

  • Store the final conjugate suspension at 4°C, protected from light.

Data Presentation: Quantitative Parameters for Conjugation

The following tables summarize key quantitative parameters for the conjugation of dyes to nanoparticles, based on literature findings. These values can serve as a starting point for optimization.

Table 1: Amine-Carboxyl Coupling Parameters

Parameter	Nanoparticle Type	Dye/Molecule	Molar Ratio (EDC:NHS:Molecule)	Conjugation Efficiency/Loading	Reference
Drug Loading Rate	Polymeric Micelles	IR825-NH2	Not specified	~21.0% (w/w)	[2]
Reactant Ratio	Carboxylated Gold NPs	Antibody	Varies, e.g., EDC/NHS in mg/mL	Not specified	[3]
Reactant Ratio	PLGA NPs	Antibody	5:1 (Maleimide:Thiol)	58 ± 12%	[1]

Table 2: Maleimide-Thiol Coupling Parameters

Parameter	Nanoparticle Type	Dye/Molecule	Molar Ratio (Maleimide:Thiol)	Conjugation Efficiency	Reference
Reactant Ratio	PLGA NPs	cRGDfK peptide	2:1	84 ± 4%	[1]
Reactant Ratio	PLGA NPs	11A4 nanobody	5:1	58 ± 12%	[1]
Antibody Loading	PLGA-PEG-Mal NPs	Thiolated Antibody	16:1 and 5:1	Tunable	[4]

Characterization of IR-825-Nanoparticle Conjugates

Successful conjugation should be confirmed using a combination of techniques:

• UV-Visible Spectroscopy:

  • Purpose: To confirm the presence of IR-825 on the nanoparticles and to quantify the dye concentration.

  • Procedure: Acquire the UV-Vis spectra of the nanoparticle suspension before and after conjugation, as well as the free IR-825 dye.

  • Expected Results: The spectrum of the conjugated nanoparticles should exhibit the characteristic absorbance peak of IR-825 (around 825 nm) in addition to any spectral features of the nanoparticle itself. A slight red-shift in the absorbance maximum of IR-825 upon conjugation may be observed. The concentration of conjugated dye can be determined using a calibration curve of the free dye.

• Fluorescence Spectroscopy:

  • Purpose: To confirm that the conjugated IR-825 retains its fluorescence properties.

  • Procedure: Excite the conjugated nanoparticle suspension at the absorbance maximum of IR-825 and measure the emission spectrum.

  • Expected Results: The conjugate should exhibit fluorescence emission at a wavelength characteristic of IR-825 (typically >830 nm).[2] Changes in fluorescence intensity or quantum yield may occur upon conjugation.

• Dynamic Light Scattering (DLS):

  • Purpose: To determine the hydrodynamic diameter and size distribution of the nanoparticles before and after conjugation.

  • Procedure: Measure the size of the nanoparticles in a suitable buffer.

  • Expected Results: A slight increase in the hydrodynamic diameter of the nanoparticles is expected after conjugation of IR-825, confirming the addition of the dye molecules to the surface. The polydispersity index (PDI) should remain low, indicating that the conjugation process did not induce significant aggregation.

• Zeta Potential:

  • Purpose: To measure the surface charge of the nanoparticles.

  • Procedure: Determine the zeta potential of the nanoparticles before and after conjugation.

  • Expected Results: A change in the zeta potential is expected upon conjugation, reflecting the alteration of the nanoparticle's surface chemistry. For example, conjugating a positively charged dye to a negatively charged nanoparticle would result in a less negative or even positive zeta potential.

Mandatory Visualizations

Caption: Workflow for Amine-Carboxyl Coupling of IR-825.

References

• 1. researchgate.net [researchgate.net]
• 2. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 3. cytodiagnostics.com [cytodiagnostics.com]
• 4. Conjugation of Antibodies and siRNA Duplexes to Polymer Nanoparticles via Maleimide–Thiol Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: IR-825 NHS Ester Conjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

IR-825 is a near-infrared (NIR) cyanine (B1664457) dye that is valuable for a range of applications, including photothermal and photodynamic therapy.[1] When functionalized as an N-hydroxysuccinimide (NHS) ester, IR-825 becomes a reactive probe capable of covalently bonding to primary amines (-NH₂) on biomolecules such as proteins, antibodies, and amino-modified oligonucleotides.[2][3][4][5][6] This process, known as bioconjugation, forms a stable amide bond, enabling the development of targeted NIR imaging agents and therapeutics.[4][7]

These application notes provide detailed protocols and guidelines for the successful conjugation of IR-825 NHS ester to primary amine-containing biomolecules.

Reaction Principle

The conjugation reaction involves the nucleophilic attack of a primary amine on the carbonyl group of the NHS ester. This results in the formation of a stable amide linkage and the release of N-hydroxysuccinimide as a byproduct.[7] The reaction is highly dependent on pH; the amine must be in a non-protonated state to be reactive, necessitating a slightly basic environment.[2][3]

Data Summary

IR-825 NHS Ester Properties

Property	Value	Reference
Molecular Weight	1039.4 g/mol	[1]
Excitation (Ex)	805 nm	[1]
Emission (Em)	825 nm	[1]
Solubility	Water, DMSO, DMF	[1][2]
Storage	-20°C, protected from light and moisture	[1][8]

Recommended Reaction Conditions

Parameter	Recommended Range	Notes
pH	8.0 - 9.0 (Optimal: 8.3 - 8.5)	Crucial for deprotonation of primary amines.[2][3][6]
Buffer	0.1 M Sodium Bicarbonate or 0.1 M Phosphate Buffer	Must be free of primary amines (e.g., Tris, Glycine).[2][9]
Temperature	Room Temperature (20-25°C) or 4°C	Room temperature is faster; 4°C (or on ice) can be used overnight.[2][6]
Reaction Time	1 - 4 hours at Room Temperature; Overnight at 4°C	Longer times may increase labeling but also hydrolysis.[2][6]
Solvent for Dye	Anhydrous DMSO or DMF	Prepare fresh. Stock solutions in anhydrous solvent can be stored at -20°C for 1-2 months.[2][3]
Molar Ratio (Dye:Protein)	5:1 to 20:1	Start with an 8:1 to 15:1 ratio for initial optimization.[2]
Protein Concentration	1 - 10 mg/mL	Higher concentrations can improve labeling efficiency.[2][3]

Experimental Protocols

Protocol 1: Preparation of Reagents

1. Biomolecule Preparation:

• Dissolve the protein or other amine-containing biomolecule in the chosen reaction buffer (e.g., 0.1 M Sodium Bicarbonate, pH 8.3).
• Ensure the buffer is free of any primary amine contaminants like Tris or glycine (B1666218).[9] If the biomolecule is in an incompatible buffer, perform a buffer exchange using a desalting column or dialysis.
• The biomolecule solution should also be free of preservatives like sodium azide (B81097) or stabilizing proteins like BSA.[4]

2. IR-825 NHS Ester Stock Solution Preparation:

• Allow the vial of IR-825 NHS ester to equilibrate to room temperature before opening to prevent moisture condensation.[9][10][11]
• Prepare a stock solution (e.g., 10 mg/mL or 10 mM) by dissolving the dye in fresh, anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF).[4][6]
• This solution should be used immediately.[2] For storage, aliquot and keep at -20°C under desiccated conditions for up to 1-2 months.[2][3][11]

Protocol 2: Conjugation of IR-825 NHS Ester to a Protein

This protocol is a general guideline and may require optimization for specific proteins.

1. Calculation of Reagents:

• Objective: To determine the volume of IR-825 NHS ester stock solution needed for the desired molar excess.
• Example Calculation: To label 1 mg of an antibody (IgG, M.W. ~150,000 Da) with a 10-fold molar excess of IR-825 NHS ester (M.W. 1039.4 Da).
• Moles of IgG: (1 mg / 150,000,000 mg/mol) = 6.67 x 10⁻⁹ mol
• Moles of IR-825 needed: 6.67 x 10⁻⁹ mol * 10 = 6.67 x 10⁻⁸ mol
• Mass of IR-825 needed: 6.67 x 10⁻⁸ mol * 1039.4 g/mol = 6.93 x 10⁻⁵ g = 0.0693 mg
• Volume of 10 mg/mL stock: 0.0693 mg / 10 mg/mL = 0.00693 mL = 6.93 µL

2. Reaction Procedure:

• Add the calculated volume of the IR-825 NHS ester stock solution to the protein solution while gently vortexing.
• Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.[4][12] Alternatively, the reaction can proceed overnight at 4°C.[2][3]

3. (Optional) Quenching the Reaction:

• To stop the reaction, a quenching buffer containing a primary amine can be added. Add Tris-HCl or glycine to a final concentration of 50-100 mM and incubate for 15-30 minutes.

Protocol 3: Purification of the Conjugate

It is critical to remove unreacted dye and byproducts, which can interfere with downstream applications.

1. Size-Exclusion Chromatography / Gel Filtration:

• This is the most common method for purifying protein conjugates.[2][6]
• Equilibrate a desalting column (e.g., Glen Gel-Pak™, Sephadex® G-25) with a suitable storage buffer (e.g., PBS, pH 7.4).
• Apply the reaction mixture to the column.
• Elute the conjugate with the storage buffer. The larger, labeled protein will elute first, followed by the smaller, unconjugated dye molecules.
• Collect the fractions and identify those containing the purified conjugate, typically by their color and/or by measuring absorbance at 280 nm (for protein) and ~820 nm (for IR-825).

Protocol 4: Characterization of the Conjugate

1. Determination of Degree of Labeling (DOL):

• The DOL, or dye-to-protein ratio, is a critical parameter for ensuring conjugate quality and consistency. It can be determined spectrophotometrically.
• Measure the absorbance of the purified conjugate at 280 nm (A₂₈₀) and at the absorption maximum of IR-825, ~820 nm (A₈₂₀).
• Calculate the protein concentration, correcting for the dye's absorbance at 280 nm:
• Protein Conc. (M) = [A₂₈₀ - (A₈₂₀ × CF)] / ε_protein
• Where:
• CF is the correction factor (A₂₈₀ / A₈₂₀) for the free dye. This must be determined empirically for IR-825.
• ε_protein is the molar extinction coefficient of the protein at 280 nm.
• Calculate the dye concentration:
• Dye Conc. (M) = A₈₂₀ / ε_dye
• Where ε_dye is the molar extinction coefficient of IR-825 at ~820 nm.
• Calculate the DOL:
• DOL = Dye Conc. (M) / Protein Conc. (M)

Visualizations

Caption: Workflow for IR-825 NHS ester conjugation to proteins.

Caption: Reaction mechanism of NHS ester with a primary amine.

References

• 1. IR825 NHS ester - Ruixibiotech [ruixibiotech.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. interchim.fr [interchim.fr]
• 4. NHS ester protocol for labeling proteins [abberior.rocks]
• 5. Labeling a protein with fluorophores using NHS ester derivitization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. glenresearch.com [glenresearch.com]
• 7. glenresearch.com [glenresearch.com]
• 8. IR825 NHS，IR-825 NHS-陕西新研博美生物科技有限公司 [xinyanbm.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. info.gbiosciences.com [info.gbiosciences.com]
• 11. researchgate.net [researchgate.net]
• 12. merckmillipore.com [merckmillipore.com]

Application Notes and Protocols for IR-825 in Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction to IR-825

IR-825 is a near-infrared (NIR) fluorescent dye belonging to the heptamethine cyanine (B1664457) class.[1] Its fluorescence emission in the NIR spectrum (700-900 nm) makes it a valuable tool for in vitro and in vivo fluorescence microscopy. The longer wavelengths of NIR light allow for deeper tissue penetration and reduced autofluorescence from biological samples, leading to a higher signal-to-noise ratio in imaging experiments. The IR-825 molecule contains a carboxyl group, which allows for its conjugation to other molecules, such as antibodies or nanoparticles, for targeted imaging applications.[2]

Key Applications

• In Vitro Cellular Imaging: Labeling and tracking of cells in culture.

• In Vivo Imaging: Non-invasive imaging of biological processes in small animal models.[1]

• Drug Delivery Vehicle Tracking: Monitoring the biodistribution and tumor-homing capabilities of nanoparticle-based drug delivery systems.[1][3]

• Photothermal and Photodynamic Therapy: While primarily used as an imaging agent, IR-825 also exhibits properties that are leveraged in light-activated cancer therapies.[1][3]

Quantitative Data

A summary of the key photophysical and chemical properties of IR-825 is presented in the table below. It is important to note that the molar extinction coefficient and quantum yield can vary depending on the solvent and local environment.

Property	Value	Reference
Chemical Formula	C₅₄H₄₈BrClN₂O₄	[1]
Molecular Weight	904.34 g/mol	[1]
Excitation Maximum (λex)	~810 nm	[4]
Emission Maximum (λem)	~830 nm	[4]
Recommended Laser Line	808 nm	[1]
Solubility	Soluble in DMF, DMSO, Methanol	[2]
Storage	Store at -20°C for long-term	[2]

Experimental Protocols

Protocol 1: In Vitro Cell Staining for Fluorescence Microscopy

This protocol provides a general guideline for staining live cells with IR-825 for fluorescence microscopy. Optimization may be required for different cell types and experimental conditions.

Materials:

• IR-825 dye

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO) or Dimethylformamide (DMF)

• Phosphate-buffered saline (PBS), pH 7.4

• Complete cell culture medium

• Cells cultured on glass-bottom dishes or coverslips

• Fluorescence microscope equipped with a NIR laser (e.g., 808 nm) and appropriate emission filters.

Procedure:

• Stock Solution Preparation:

  • Prepare a 1 mM stock solution of IR-825 in anhydrous DMSO or DMF.

  • Vortex thoroughly to ensure the dye is completely dissolved.

  • Store the stock solution in small aliquots at -20°C, protected from light and moisture.

• Cell Preparation:

  • Plate cells on glass-bottom dishes or coverslips and culture until they reach the desired confluency.

• Staining:

  • Prepare a working solution of IR-825 by diluting the 1 mM stock solution in complete cell culture medium to a final concentration of 1-10 µM. The optimal concentration should be determined empirically.

  • Remove the culture medium from the cells and wash once with pre-warmed PBS.

  • Add the IR-825 working solution to the cells and incubate for 15-30 minutes at 37°C in a CO₂ incubator.

• Washing:

  • Remove the staining solution and wash the cells three times with pre-warmed PBS to remove any unbound dye.

• Imaging:

  • Add fresh, pre-warmed complete cell culture medium or PBS to the cells.

  • Image the cells using a fluorescence microscope with the appropriate laser excitation and emission filter set for IR-825 (Excitation: ~810 nm, Emission: ~830 nm).

Protocol 2: In Vivo Imaging in Small Animal Models

This protocol outlines a general procedure for systemic administration of IR-825 for in vivo fluorescence imaging in mice. All animal procedures should be performed in accordance with institutional guidelines.

Materials:

• IR-825 dye

• Sterile, pyrogen-free saline or PBS

• Small animal in vivo imaging system with NIR imaging capabilities

• Anesthesia (e.g., isoflurane)

• Tumor-bearing mice (or other relevant animal model)

Procedure:

• Probe Preparation:

  • For tracking nanoparticles, IR-825 should be encapsulated or conjugated to the nanoparticles according to established protocols.[3]

  • For passive imaging, a solution of IR-825 can be prepared. Dissolve IR-825 in a minimal amount of DMSO and then dilute with sterile saline or PBS to the desired final concentration. The final concentration of DMSO should be kept to a minimum (typically <5% of the total volume) to avoid toxicity. A typical dose for systemic administration is in the range of 1-5 mg/kg body weight.

• Animal Preparation:

  • Anesthetize the mouse using isoflurane (B1672236) or another appropriate anesthetic.

  • Acquire a baseline pre-injection fluorescence image of the animal.

• Probe Administration:

  • Administer the IR-825-containing solution or nanoparticle suspension via intravenous (tail vein) injection. A typical injection volume is 100-200 µL.[5]

• In Vivo Imaging:

  • Place the anesthetized animal in the in vivo imaging system.

  • Acquire fluorescence images at various time points post-injection (e.g., 1, 4, 8, 24, and 48 hours) to monitor the biodistribution and tumor accumulation of the probe.[5]

  • Use an appropriate excitation source (e.g., 808 nm laser) and emission filter for IR-825.

• Ex Vivo Analysis (Optional):

  • At the final time point, euthanize the animal and dissect the major organs and tumor.

  • Image the excised organs and tumor using the in vivo imaging system to confirm the biodistribution of the fluorescent signal.[5]

Visualizations

References

• 1. medkoo.com [medkoo.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 5. In Vivo Tumor-Targeted Fluorescence Imaging Using Near-Infrared Non-Cadmium Quantum Dots - PMC [pmc.ncbi.nlm.nih.gov]

IR-825 Protocol for In Vivo Small Animal Imaging: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of IR-825, a near-infrared (NIR) fluorescent dye, in preclinical small animal imaging. These guidelines are intended to assist researchers in the fields of oncology, drug delivery, and molecular imaging in designing and executing robust in vivo imaging studies.

I. Introduction to IR-825

IR-825 is a versatile near-infrared fluorescent dye with applications in both fluorescence imaging and photothermal therapy (PTT). Its chemical structure includes a carboxyl group, which allows for covalent conjugation to various molecules such as antibodies, peptides, and nanoparticles. This adaptability makes it a valuable tool for targeted imaging and therapeutic applications. When incorporated into nanoparticles, IR-825's aqueous solubility and in vivo stability are significantly enhanced, leading to improved tumor accumulation through the enhanced permeability and retention (EPR) effect.

II. Quantitative Data Summary

The following tables summarize the biodistribution of IR-825 formulated in nanoparticles in tumor-bearing mice. The data is presented as relative fluorescence intensity, which correlates with the concentration of the agent in the respective organs.

Table 1: Relative Biodistribution of PEG-PLD(IR825) Nanomicelles in U14 Tumor-Bearing Nude Mice

Organ	12h Post-Injection (Relative Fluorescence Intensity)	24h Post-Injection (Relative Fluorescence Intensity)	48h Post-Injection (Relative Fluorescence Intensity)	72h Post-Injection (Relative Fluorescence Intensity)
Heart	~1.5	~1.0	~0.8	~0.5
Liver	~4.0	~3.5	~2.5	~1.5
Spleen	~2.0	~1.8	~1.2	~0.8
Lung	~1.8	~1.2	~1.0	~0.6
Kidney	~3.0	~2.5	~1.5	~1.0
Tumor	~3.5	~5.0 (Peak)	~3.0	~2.0

Data is estimated from graphical representations in the cited literature and presented as relative fluorescence units. The peak tumor accumulation was observed at 24 hours post-injection.

Table 2: Relative Biodistribution of HSA/dc-IR825/GA Nanoparticles in Tumor-Bearing Mice

Organ	1 Day Post-Injection (Relative Fluorescence Intensity)	3 Days Post-Injection (Relative Fluorescence Intensity)
Heart	Low	Very Low
Liver	High	Moderate
Spleen	Moderate	Low
Lung	Low	Very Low
Kidney	Moderate	Low
Tumor	High	Moderate

This table provides a qualitative summary of biodistribution based on ex vivo fluorescence imaging. "High" indicates the strongest signal, followed by "Moderate," "Low," and "Very Low."

III. Experimental Protocols

A. Protocol for In Vivo Tumor Imaging with IR-825 Nanoparticles

This protocol outlines the procedure for non-invasive imaging of tumor-bearing small animals using IR-825 nanoparticles.

1. Animal Model Preparation:

• Cell Culture: Culture a suitable cancer cell line (e.g., U14, 4T1, MCF-7) under standard conditions. For bioluminescent tumors, use a cell line stably expressing luciferase.

• Tumor Inoculation: Subcutaneously inject an appropriate number of cells (typically 1 x 10^6 to 1 x 10^7 cells in 100 µL of sterile PBS or Matrigel) into the flank of immunocompromised mice (e.g., nude or SCID mice).

• Tumor Growth Monitoring: Allow tumors to grow to a palpable size (e.g., 100-200 mm³) before imaging studies commence.

2. IR-825 Nanoparticle Administration:

• Formulation: Prepare a sterile solution of IR-825 nanoparticles in phosphate-buffered saline (PBS). The concentration should be determined based on the specific nanoparticle formulation and desired dose.

• Dosing: A typical dose for in vivo imaging is in the range of 1-10 mg/kg of the IR-825 agent. The final injection volume should be around 100-200 µL for intravenous (tail vein) injection.

3. In Vivo Fluorescence Imaging:

• Anesthesia: Anesthetize the mouse using isoflurane (B1672236) (2-3% for induction, 1-2% for maintenance) to prevent movement during imaging.

• Imaging System Setup:

  • Place the anesthetized mouse in the imaging chamber of an in vivo imaging system (e.g., IVIS Spectrum, PerkinElmer).
  • Set the excitation and emission filters appropriate for IR-825. A common setting is an excitation wavelength around 780 nm and an emission filter around 820 nm.
  • Set the exposure time, binning, and f/stop to achieve optimal signal-to-noise ratio. An initial auto-exposure setting can be used to determine the optimal parameters.

• Image Acquisition: Acquire fluorescence images at various time points post-injection (e.g., 1, 4, 8, 24, 48, and 72 hours) to determine the time of maximum tumor accumulation.

• Data Analysis: Use the system's software to draw regions of interest (ROIs) around the tumor and a background area to quantify the fluorescence intensity.

B. Protocol for Ex Vivo Biodistribution Analysis

This protocol describes the harvesting of organs for ex vivo imaging to confirm the in vivo biodistribution of IR-825 nanoparticles.

1. Animal Euthanasia and Organ Harvesting:

• At the final imaging time point, euthanize the mouse using an approved method (e.g., CO2 asphyxiation followed by cervical dislocation).

• Immediately perfuse the animal with saline to remove blood from the organs.

• Carefully excise the tumor and major organs (heart, liver, spleen, lungs, kidneys, and brain).

2. Ex Vivo Fluorescence Imaging:

• Arrange the harvested organs on a non-fluorescent surface within the in vivo imaging system.

• Acquire fluorescence images using the same settings as the in vivo imaging.

3. Data Quantification:

• Draw ROIs around each organ and the tumor to measure the average fluorescence intensity.

• The data can be presented as relative fluorescence units per organ. For a more quantitative analysis, a standard curve of the IR-825 formulation can be created and used to convert fluorescence intensity to concentration, which can then be expressed as a percentage of the injected dose per gram of tissue (%ID/g).

C. Protocol for In Vivo Photothermal Therapy (PTT)

This protocol details the procedure for using IR-825 nanoparticles for image-guided photothermal therapy of tumors.

1. Tumor Model and Nanoparticle Administration:

• Follow the procedures described in Protocol A for establishing the tumor model and administering the IR-825 nanoparticles.

2. Image-Guided Therapy:

• Perform in vivo fluorescence imaging at the predetermined time of maximum tumor accumulation (e.g., 24 hours post-injection) to confirm the presence of the nanoparticles in the tumor.

3. Laser Irradiation:

• While the mouse is under anesthesia, irradiate the tumor area with an 808 nm near-infrared laser.

• The laser power density and irradiation time should be optimized for the specific nanoparticle formulation and tumor model. A typical starting point is 0.5-2 W/cm² for 5-10 minutes.[1]

• Monitor the temperature of the tumor surface using an infrared thermal camera to ensure it reaches the therapeutic range (typically 45-55°C) without overheating surrounding tissues.

4. Post-Treatment Monitoring:

• Monitor the tumor size and the general health of the animal for a set period (e.g., 14-21 days) post-treatment.

• Tumor volume can be measured with calipers and calculated using the formula: (length × width²)/2.

IV. Signaling Pathways and Experimental Workflows

A. Signaling Pathways in Photothermal Therapy

Photothermal therapy primarily induces cell death through hyperthermia, which can trigger apoptosis and necrosis. A key cellular response to heat stress is the upregulation of Heat Shock Proteins (HSPs), which can confer thermotolerance to cancer cells, thereby reducing the efficacy of PTT. Therefore, strategies to inhibit HSPs can enhance the therapeutic outcome. Additionally, in many cancers, the Epidermal Growth Factor Receptor (EGFR) signaling pathway is overactive, promoting cell proliferation and survival. The interplay of these pathways is crucial in the context of PTT.

Caption: Signaling pathways activated during photothermal therapy.

B. Experimental Workflow for In Vivo Imaging and Therapy

The following diagram illustrates the logical flow of a typical in vivo experiment using IR-825 for both imaging and photothermal therapy.

Caption: Workflow for in vivo imaging and photothermal therapy.

C. Logic Diagram for Data Interpretation

This diagram outlines the logical steps for interpreting the data obtained from in vivo imaging and biodistribution studies.

Caption: Logical flow for interpreting imaging data.

References

• 1. Treatment efficacy of laser photothermal therapy – Bioheat Transfer Laboratory – UMBC [bioheat.umbc.edu]

Application Notes and Protocols for IR-825 in Photothermal Therapy of Cancer

Audience: Researchers, scientists, and drug development professionals.

Introduction

IR-825 is a near-infrared (NIR) cyanine (B1664457) dye that has garnered significant attention in the field of oncology for its potent photothermal properties. When exposed to NIR light, typically around 808 nm, IR-825 efficiently converts light energy into heat, leading to localized hyperthermia and subsequent ablation of cancer cells. This modality, known as photothermal therapy (PTT), offers a targeted and minimally invasive approach to cancer treatment. To enhance its stability, bioavailability, and tumor-specific accumulation, IR-825 is frequently encapsulated within various nanocarriers. These nanoformulations can be further functionalized for combined therapeutic strategies, such as chemo-photothermal therapy, to achieve synergistic anticancer effects.

This document provides detailed application notes and experimental protocols for the utilization of IR-825 in the photothermal therapy of cancer, intended for researchers, scientists, and drug development professionals.

Mechanism of Action

The fundamental principle of IR-825 in photothermal therapy lies in its ability to absorb NIR light and convert it into thermal energy.[1] This process induces a localized temperature increase in the tumor microenvironment, leading to cell death through necrosis or apoptosis.[2] The use of NIR light is advantageous due to its deeper tissue penetration compared to visible light.[3] Nanoparticle encapsulation of IR-825 enhances the enhanced permeability and retention (EPR) effect, leading to passive accumulation in tumor tissues.[4] Some advanced nanoparticle systems are designed to be pH-responsive, triggering drug release in the acidic tumor microenvironment for synergistic chemo-photothermal therapy.

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on IR-825-based nanoparticle formulations for photothermal therapy.

Table 1: Physicochemical Properties of IR-825 Nanoparticles

Nanoparticle Formulation	Average Size (nm)	Polydispersity Index (PDI)	Drug Loading Content (%)	Encapsulation Efficiency (%)	Reference
MPPD@IR825/DTX NPs	~150	Good mono-dispersity	Not Specified	Not Specified
PEG-PLD(IR825) Nanomicelles	Not Specified	Not Specified	~21.0	Not Specified	[2][5]
BSA@ICG-DOX NPs*	~194.7	Not Specified	ICG: 3.03, DOX: 0.95	ICG: 60.57, DOX: 19.96	[6]

Note: ICG (Indocyanine Green) is a close analog of IR-825 and its data is included for comparative purposes.

Table 2: Photothermal Conversion and In Vitro/In Vivo Efficacy

Nanoparticle Formulation	Laser Wavelength (nm)	Laser Power Density (W/cm²)	Photothermal Conversion Efficiency (η)	Cell Line	In Vivo Model	Key Outcomes	Reference
MPPD@IR825/DTX NPs	808	Not Specified	Excellent	4T1	4T1 tumor-bearing mice	Synergistic chemo-photothermal tumor ablation
PEG-PLD(IR825) Nanomicelles	Not Specified	Not Specified	High	Not Specified	Not Specified	Effective tumor ablation	[2][5]
BSA@ICG NPs*	808	0.4	31.2%	HeLa	HeLa tumor-bearing mice	Significant tumor growth inhibition	[6][7]
Gold Nanorods	808	0.6	Not Applicable	4T1	4T1 tumor-bearing mice	Complete tumor elimination	[8]
CPT-GNRs	Not Specified	0.2, 0.4, 0.8, 1.6	Not Applicable	Not Specified	Not Specified	Temperature increase up to 69°C	[9]

Note: ICG (Indocyanine Green) is a close analog of IR-825 and its data is included for comparative purposes.

Experimental Protocols

Protocol 1: Synthesis of IR-825 Loaded PLGA Nanoparticles

This protocol describes a common method for encapsulating IR-825 into Poly(lactic-co-glycolic acid) (PLGA) nanoparticles using an emulsification-solvent evaporation technique.[10][11]

Materials:

• Poly(lactic-co-glycolic acid) (PLGA)

• IR-825

• Dichloromethane (DCM) or Ethyl Acetate (EA)

• Poly(vinyl alcohol) (PVA) solution (e.g., 1-5% w/v in deionized water)

• Deionized water

• Magnetic stirrer

• Sonicator (probe or bath)

• Rotary evaporator

• Centrifuge

Procedure:

• Organic Phase Preparation: Dissolve a specific amount of PLGA (e.g., 100 mg) and IR-825 (e.g., 5 mg) in a suitable organic solvent like DCM or EA (e.g., 5 mL).

• Emulsification: Add the organic phase dropwise to a PVA aqueous solution (e.g., 20 mL of 2% PVA) under vigorous stirring.

• Sonication: Sonicate the resulting emulsion using a probe sonicator on ice to reduce the droplet size. The sonication parameters (power and time) should be optimized for the desired particle size.

• Solvent Evaporation: Stir the emulsion at room temperature for several hours or use a rotary evaporator to remove the organic solvent.

• Nanoparticle Collection: Centrifuge the nanoparticle suspension at high speed (e.g., 15,000 rpm for 20 minutes).

• Washing: Discard the supernatant and wash the nanoparticle pellet with deionized water multiple times to remove excess PVA and free IR-825.

• Resuspension and Storage: Resuspend the final nanoparticle pellet in deionized water or a suitable buffer for further use. Store at 4°C.

Protocol 2: Determination of Drug Loading and Encapsulation Efficiency

Procedure:

• Lyophilize a known amount of the prepared IR-825 loaded nanoparticle suspension.

• Dissolve a weighted amount of the lyophilized nanoparticles in a suitable organic solvent (e.g., DMSO) to disrupt the nanoparticles and release the encapsulated IR-825.

• Use a UV-Vis spectrophotometer to measure the absorbance of the solution at the characteristic wavelength of IR-825 (around 800 nm).

• Calculate the concentration of IR-825 using a standard calibration curve.

• Drug Loading Content (DLC %): DLC (%) = (Weight of IR-825 in nanoparticles / Weight of nanoparticles) x 100

• Encapsulation Efficiency (EE %): EE (%) = (Weight of IR-825 in nanoparticles / Initial weight of IR-825 used) x 100[12][13]

Protocol 3: In Vitro Photothermal Therapy and Cytotoxicity Assay (MTT Assay)

This protocol details the assessment of the photothermal cytotoxicity of IR-825 nanoparticles on cancer cells.[1][14][15]

Materials:

• Cancer cell line (e.g., 4T1, MCF-7)

• Cell culture medium and supplements

• 96-well plates

• IR-825 loaded nanoparticles

• NIR Laser (808 nm)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO or solubilization solution

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Treatment: Replace the medium with fresh medium containing various concentrations of IR-825 loaded nanoparticles. Include control groups: untreated cells, cells treated with nanoparticles but no laser, and cells with laser irradiation only.

• Incubation: Incubate the cells with nanoparticles for a specific period (e.g., 4-24 hours) to allow for cellular uptake.

• Laser Irradiation: Expose the designated wells to an 808 nm NIR laser at a specific power density (e.g., 0.5-1.5 W/cm²) for a set duration (e.g., 5-10 minutes).

• Post-Irradiation Incubation: Incubate the cells for another 24-48 hours.

• MTT Assay:

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Remove the MTT solution and add DMSO or a solubilization solution to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control group.

Protocol 4: In Vivo Photothermal Therapy in a Xenograft Mouse Model

This protocol outlines a general procedure for evaluating the in vivo efficacy of IR-825 nanoparticles.[3][8][9][16]

Materials:

• Immunocompromised mice (e.g., BALB/c nude mice)

• Cancer cells for tumor induction (e.g., 4T1)

• IR-825 loaded nanoparticle suspension

• NIR Laser (808 nm) with a fiber optic cable

• Infrared thermal camera

• Calipers for tumor measurement

Procedure:

• Tumor Model Establishment: Subcutaneously inject cancer cells into the flank of the mice. Allow the tumors to grow to a palpable size (e.g., 50-100 mm³).

• Grouping: Randomly divide the tumor-bearing mice into different treatment groups (e.g., saline + laser, nanoparticles only, saline only, nanoparticles + laser).

• Administration: Intravenously or intratumorally inject the IR-825 nanoparticle suspension at a predetermined dose.

• Biodistribution Imaging (Optional): If the nanoparticles are fluorescent, perform in vivo imaging at different time points to determine the optimal time for laser irradiation based on tumor accumulation.

• Laser Irradiation: At the determined time point post-injection, irradiate the tumor region with an 808 nm NIR laser at a specific power density and duration.

• Temperature Monitoring: Monitor the temperature of the tumor surface during irradiation using an infrared thermal camera.

• Tumor Growth Monitoring: Measure the tumor volume and body weight of the mice every few days for a set period.

• Endpoint Analysis: At the end of the study, euthanize the mice and excise the tumors and major organs for histological analysis (e.g., H&E staining, TUNEL assay) to assess therapeutic efficacy and potential toxicity.

Visualizations

Caption: Mechanism of IR-825 mediated photothermal therapy.

Caption: General experimental workflow for evaluating IR-825 nanoparticles.

Caption: Synergistic effect of chemo-photothermal therapy.

References

• 1. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enhancing photothermal therapy of tumors with image-guided thermal control of gene-expressing bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. dovepress.com [dovepress.com]
• 7. Indocyanine Green-Based Theranostic Nanoplatform for NIR Fluorescence Image-Guided Chemo/Photothermal Therapy of Cervical Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Suggested Procedures for the Reproducible Synthesis of Poly(d,l-lactide-co-glycolide) Nanoparticles Using the Emulsification Solvent Diffusion Platform - PMC [pmc.ncbi.nlm.nih.gov]
• 11. nanocomposix.com [nanocomposix.com]
• 12. Direct Quantification of Drug Loading Content in Polymeric Nanoparticles by Infrared Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Direct Quantification of Drug Loading Content in Polymeric Nanoparticles by Infrared Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. texaschildrens.org [texaschildrens.org]
• 15. broadpharm.com [broadpharm.com]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for IR-825 Stock and Working Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

IR-825 is a near-infrared (NIR) fluorescent dye commonly utilized in various research applications, particularly in the fields of cancer therapy and in vivo imaging.[1][2] Its properties make it a valuable tool for photothermal and photodynamic therapy.[2] Proper preparation of stock and working solutions is critical for obtaining reliable and reproducible experimental results. This document provides detailed protocols for the preparation, storage, and handling of IR-825 solutions.

Data Presentation

Table 1: Properties of IR-825

Property	Value	Reference
Molecular Weight	824.42 g/mol	[1]
Chemical Formula	C₅₄H₄₈ClN₂O₄	[1]
Appearance	Light green to green solid	[1]
Storage of Solid	4°C, sealed, away from moisture and light	[1]

Table 2: IR-825 Stock Solution Preparation

Solvent	Concentration	Mass of IR-825 for 1 mL	Mass of IR-825 for 5 mL	Mass of IR-825 for 10 mL
DMSO	1 mM	0.824 mg	4.12 mg	8.24 mg
DMSO	5 mM	4.12 mg	20.6 mg	41.2 mg
DMSO	5.52 mM (Max)	4.55 mg	22.75 mg	45.5 mg

Note: The maximum solubility in DMSO is 4.55 mg/mL (5.52 mM).[1] Preparation may require ultrasonication and warming to 60°C.[1] It is recommended to use newly opened, anhydrous DMSO as the compound's solubility can be affected by moisture.[1]

Table 3: Recommended Working Concentrations

Application	Typical Working Concentration	Notes
In Vitro Studies	1-10 µM	Concentration may vary depending on the cell type and specific assay.
In Vivo Imaging	0.03 mg/mL	A typical injection volume is 100 µL.[3]

Experimental Protocols

Materials and Reagents

• IR-825 solid powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS) or cell culture medium

• Sterile microcentrifuge tubes

• Sterile syringes and syringe filters (0.2 µm)

• Vortex mixer

• Ultrasonic bath

• Water bath or incubator set to 60°C

• Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol 1: Preparation of IR-825 Stock Solution (1 mM in DMSO)

• Preparation: Put on appropriate PPE.

• Weighing: Carefully weigh out 0.824 mg of IR-825 powder and place it in a sterile microcentrifuge tube.

• Solubilization: Add 1 mL of anhydrous DMSO to the microcentrifuge tube.

• Mixing: Tightly cap the tube and vortex thoroughly for at least 2 minutes.

• Heating and Sonication (if necessary): If the IR-825 does not fully dissolve, place the tube in an ultrasonic bath for 10-15 minutes. Gentle warming to 60°C in a water bath can also aid dissolution.[1]

• Sterilization (Optional): If required for your application, filter the stock solution through a 0.2 µm syringe filter into a new sterile tube.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for up to six months, protected from light.[1]

Protocol 2: Preparation of IR-825 Working Solution for In Vitro Applications (e.g., 5 µM)

• Thawing: Thaw a single aliquot of the 1 mM IR-825 stock solution at room temperature.

• Dilution: In a sterile tube, dilute the stock solution to the desired final concentration using PBS or the appropriate cell culture medium. For example, to prepare 1 mL of a 5 µM working solution, add 5 µL of the 1 mM stock solution to 995 µL of buffer or medium.

• Mixing: Gently mix the working solution by pipetting or inverting the tube.

• Use: Use the freshly prepared working solution immediately for your experiment.

Protocol 3: Preparation of IR-825 Working Solution for In Vivo Imaging (0.03 mg/mL)

• Thawing: Thaw a single aliquot of the 1 mM IR-825 stock solution (equivalent to 0.824 mg/mL) at room temperature.

• Dilution: Dilute the stock solution with sterile PBS to achieve a final concentration of 0.03 mg/mL. For example, to prepare 1 mL of the working solution, you would need approximately 36.4 µL of the 1 mM stock solution mixed with 963.6 µL of sterile PBS.

• Mixing: Gently mix the solution thoroughly.

• Administration: The solution is now ready for intravenous injection. A common administration volume is 100 µL.[3]

Safety Precautions

• Always handle IR-825 and DMSO in a well-ventilated area.

• Wear appropriate personal protective equipment, including a lab coat, gloves, and safety glasses.

• Refer to the Safety Data Sheet (SDS) for IR-825 and DMSO for detailed safety information.

Visualizations

Caption: Workflow for preparing IR-825 stock and working solutions.

Caption: Logical relationship of components for IR-825 solution preparation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. akinainc.com [akinainc.com]

IR-825 in Neuroscience Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of IR-825, a near-infrared (NIR) cyanine (B1664457) dye, in neuroscience research. IR-825's strong absorbance in the NIR window (around 800 nm) allows for deep tissue penetration, making it a valuable tool for both imaging and therapeutic applications within the central nervous system. Its utility spans from photothermal therapy of brain tumors to potential applications in neuroimaging and diagnostics.

I. Application Notes

Photothermal and Photodynamic Therapy of Glioblastoma

IR-825 is a potent photothermal agent, converting near-infrared light into heat to induce localized hyperthermia and subsequent cancer cell death.[1] This property is particularly relevant for the treatment of aggressive brain tumors like glioblastoma. When encapsulated in nanoparticles, IR-825 can be targeted to tumor sites, and upon irradiation with an 808 nm laser, it can lead to complete tumor ablation without recurrence in preclinical models.[1] The therapeutic effect is achieved through both photothermal therapy (PTT) and photodynamic therapy (PDT), where the dye generates reactive oxygen species (ROS) that are cytotoxic to cancer cells.[2][3]

Key Features:

• Deep Tissue Penetration: The NIR activation wavelength of IR-825 allows for non-invasive treatment of deep-seated brain tumors.

• Dual-Modal Therapy: IR-825 can mediate both photothermal and photodynamic effects, leading to a synergistic anti-cancer response.[2]

• Targeted Delivery: Encapsulation in nanoparticles allows for targeted delivery to the tumor microenvironment, minimizing off-target effects.

Near-Infrared Fluorescence Imaging

IR-825 and similar heptamethine cyanine dyes can be utilized for in vivo fluorescence imaging of brain pathologies.[4] These dyes exhibit fluorescence in the NIR-II window (1000-1700 nm), which offers reduced light scattering and minimal tissue autofluorescence, leading to improved image resolution and sensitivity. This makes them suitable for imaging applications such as tracking nanoparticle biodistribution to the brain and monitoring tumor progression.

Potential Applications in Neuroscience Imaging:

• Neuro-oncology: Imaging of glioblastoma and monitoring therapeutic response.

• Neurodegenerative Diseases: Development of IR-825-based probes for imaging pathological hallmarks of diseases like Alzheimer's, such as amyloid-beta plaques.

• Neuroinflammation: Imaging activated microglia and astrocytes in response to injury or disease.

• Neuronal Activity: While still an emerging area for cyanine dyes like IR-825, there is potential for the development of voltage-sensitive probes for monitoring neuronal activity.[5][6]

II. Quantitative Data

The following tables summarize key quantitative parameters of IR-825 and related heptamethine cyanine dyes relevant to neuroscience applications.

Parameter	Value	Reference
Chemical Formula	C₅₄H₄₈BrClN₂O₄	[1]
Molecular Weight	904.34 g/mol	[1]
Peak Absorption (λmax)	~780-820 nm	[4]
Peak Emission (λem)	~830-850 nm	[4]

Table 1: Physicochemical Properties of IR-825.

Nanoparticle Formulation	Size (nm)	Application	Key Finding	Reference
PEG-PLD(IR825) nanomicelles	~100 nm	Cancer PTT	High drug loading (~21.0%) and excellent tumor-homing ability.	[4]
rGOQD/IR820/MnO₂/Q/CPP	Not specified	Glioblastoma PTT/PDT	Able to cross the blood-brain barrier and shrink intracranial tumors.	[2]

Table 2: Examples of IR-825 and IR-820 Nanoparticle Formulations for Brain Tumor Therapy.

Cell Line	Treatment	Laser Parameters	Cell Viability	Reference
Glioblastoma Cells	THPTS-PDT	760 nm, 30 J/cm²	Significantly reduced	[7]
HeLa Cells	Graphene Quantum Dots PTT	808 nm, 0.9 W/cm²	Reduced to 22.9 ± 1.8%	[8]

Table 3: In Vitro Efficacy of Photothermal and Photodynamic Therapy in Cancer Cells (using similar agents).

Animal Model	Treatment	Laser Parameters	Outcome	Reference
Murine Glioma Model	Nanoshell-mediated PTT	NIR laser	Significant improvement in survival, with 57% of mice tumor-free at 90 days.	[9]
Orthotopic Glioblastoma Mice	rGOQD/IR820/MnO₂/Q/CPP + NIR laser	Not specified	Tumor shrinkage and prolonged survival.	[2]
Mice with tumors	IR-825 nanoparticle PTT	808 nm laser	Tumors completely eliminated without recurrence within 60 days.	[1]

Table 4: In Vivo Efficacy of Photothermal Therapy in Brain Tumor Models.

III. Experimental Protocols

Protocol for In Vitro Photothermal/Photodynamic Therapy of Glioblastoma Cells

This protocol is a synthesized methodology based on studies using IR-825 and similar NIR dyes.[7][8]

Materials:

• Glioblastoma cell line (e.g., U-87 MG, A-172)

• IR-825 dye or IR-825-loaded nanoparticles

• Cell culture medium and supplements

• 96-well plates

• 808 nm NIR laser with adjustable power density

• Cell viability assay kit (e.g., MTT, Calcein-AM/Propidium Iodide)

• Plate reader or fluorescence microscope

Procedure:

• Cell Seeding: Seed glioblastoma cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Incubation with IR-825: Prepare a stock solution of IR-825 or IR-825 nanoparticles in cell culture medium. Replace the existing medium with fresh medium containing various concentrations of the IR-825 formulation (e.g., 0, 5, 10, 20, 50 µg/mL). Incubate for 4-24 hours.

• Washing: Gently wash the cells three times with phosphate-buffered saline (PBS) to remove any unbound dye or nanoparticles.

• Laser Irradiation: Add fresh cell culture medium to each well. Irradiate the designated wells with an 808 nm NIR laser at a specific power density (e.g., 1.0 W/cm²) for a set duration (e.g., 5 minutes). Include control groups: no treatment, laser only, and IR-825 formulation only (no laser).

• Post-Irradiation Incubation: Return the plate to the incubator and incubate for an additional 24 hours.

• Cell Viability Assessment: Perform a cell viability assay according to the manufacturer's instructions to determine the percentage of viable cells in each treatment group.

Caption: Workflow for in vitro photothermal/photodynamic therapy.

Protocol for In Vivo Photothermal Therapy in an Orthotopic Glioblastoma Mouse Model

This protocol is a synthesized guide based on preclinical studies of PTT in brain tumors.[2][7][9]

Materials:

• Immunocompromised mice (e.g., nude mice)

• Glioblastoma cell line (e.g., U-87 MG expressing luciferase)

• IR-825-loaded nanoparticles formulated for brain delivery

• Stereotactic injection apparatus

• Bioluminescence imaging system

• 808 nm NIR laser with a fiber optic cable

• Animal anesthesia and monitoring equipment

Procedure:

• Orthotopic Tumor Implantation: Anesthetize the mice and stereotactically inject glioblastoma cells into the desired brain region (e.g., striatum).

• Tumor Growth Monitoring: Monitor tumor growth using bioluminescence imaging.

• Administration of IR-825 Nanoparticles: Once tumors reach a predetermined size, administer the IR-825-loaded nanoparticles via intravenous (tail vein) injection.

• Biodistribution and Tumor Accumulation: Allow sufficient time (e.g., 24 hours) for the nanoparticles to accumulate in the tumor. This can be monitored via in vivo fluorescence imaging if the nanoparticles are fluorescent.

• Laser Treatment: Anesthetize the tumor-bearing mice. Use the fiber optic cable to deliver the 808 nm laser light to the tumor location through the scalp. Irradiate at a specific power density (e.g., 1.0 W/cm²) for a defined period (e.g., 10 minutes).

• Post-Treatment Monitoring: Monitor the mice for any adverse effects. Track tumor volume and survival over time.

• Histological Analysis: At the end of the study, euthanize the mice and perform histological analysis of the brain tissue to assess tumor necrosis and damage to surrounding healthy tissue.

Caption: Workflow for in vivo photothermal therapy of glioblastoma.

IV. Signaling Pathways

Photothermal Therapy-Induced Cell Death

The primary mechanism of PTT is hyperthermia-induced cell death, which can occur through apoptosis or necrosis depending on the temperature achieved.

Caption: Simplified signaling pathways of PTT-induced cell death.

Heat Shock Response in Photothermal Therapy

A key cellular response to hyperthermia is the activation of the heat shock response (HSR), which can confer thermotolerance and reduce the efficacy of PTT. This pathway is a critical consideration in designing PTT strategies.[10][11]

Caption: The heat shock response pathway activated by hyperthermia.

Photothermal Modulation of Neuronal Calcium Signaling

Photothermal stimulation can modulate neuronal activity by influencing ion channel function and intracellular calcium levels.[12][13]

Caption: Photothermal effect on neuronal calcium signaling.

References

• 1. medkoo.com [medkoo.com]
• 2. Enhancing Photothermal/Photodynamic Therapy for Glioblastoma by Tumor Hypoxia Alleviation and Heat Shock Protein Inhibition Using IR820-Conjugated Reduced Graphene Oxide Quantum Dots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 5. Imaging Spontaneous Neuronal Activity with Voltage-Sensitive Dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Monitoring neuronal activity with voltage-sensitive fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Optimization of Near-Infrared Fluorescence Voltage-Sensitive Dye Imaging for Neuronal Activity Monitoring in the Rodent Brain [frontiersin.org]
• 9. Nanoshell-mediated photothermal therapy improves survival in a murine glioma model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Photothermal Therapy for the Treatment of Glioblastoma: Potential and Preclinical Challenges [frontiersin.org]
• 11. A Photothermal Agent with Multiple Hot Shock Proteins Inhibition for Enhanced Tumor Photothermal Therapy and Intrinsic Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Neural modulation with photothermally active nanomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Quantifying IR-825 Concentration in Biological Samples: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantification of the near-infrared (NIR) fluorescent dye, IR-825, in various biological samples. The methodologies outlined here are essential for preclinical and clinical research involving IR-825 as an imaging agent or a component of a therapeutic conjugate.

Introduction to IR-825 and its Quantification

IR-825 is a heptamethine cyanine (B1664457) dye that absorbs and fluoresces in the near-infrared spectrum, typically with an excitation maximum around 780 nm and an emission maximum around 825 nm. Its properties make it a valuable tool for in vivo imaging due to the low absorbance and autofluorescence of biological tissues in the NIR window, allowing for deep tissue penetration and high signal-to-noise ratios. Accurate quantification of IR-825 in biological matrices such as plasma, blood, and tissue is critical for pharmacokinetic studies, biodistribution analysis, and dose-response assessments.

This guide details three primary methods for IR-825 quantification:

• Spectrophotometry: A straightforward method based on the absorbance of light by the dye.

• Fluorometry: A highly sensitive method that measures the fluorescence emission of the dye.

• High-Performance Liquid Chromatography (HPLC): A powerful separation technique for quantifying the parent dye and its potential metabolites.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A highly sensitive and specific method for unequivocal identification and quantification.

General Sample Preparation

Proper sample collection and preparation are paramount for accurate quantification.

2.1. Blood and Plasma

• Collect whole blood in tubes containing an appropriate anticoagulant (e.g., EDTA or heparin).

• To obtain plasma, centrifuge the whole blood at 1,500-2,000 x g for 15 minutes at 4°C.

• Carefully collect the supernatant (plasma) and store at -80°C until analysis.

2.2. Tissue Samples

• Excise tissues of interest, rinse with cold phosphate-buffered saline (PBS) to remove excess blood, and blot dry.

• Weigh the tissue samples and immediately freeze them in liquid nitrogen. Store at -80°C until homogenization.

• For homogenization, add a known weight of tissue to a homogenization tube containing a lysis buffer (e.g., RIPA buffer) and ceramic beads.

• Homogenize the tissue using a bead mill homogenizer.

• Centrifuge the homogenate at 10,000 x g for 10 minutes at 4°C to pellet cellular debris.

• Collect the supernatant (tissue homogenate) for analysis.

Spectrophotometric Quantification of IR-825

This method is suitable for samples with relatively high concentrations of IR-825 and is based on the Beer-Lambert law.

3.1. Principle The absorbance of IR-825 in a solution is directly proportional to its concentration. A standard curve is generated using known concentrations of IR-825, and the concentration of the unknown sample is determined by interpolation.

3.2. Protocol

3.2.1. Preparation of Standards

• Prepare a 1 mg/mL stock solution of IR-825 in dimethyl sulfoxide (B87167) (DMSO).

• Serially dilute the stock solution with the appropriate biological matrix (e.g., blank plasma or tissue homogenate) to prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 25, 50 µg/mL).

3.2.2. Sample Measurement

• For plasma samples, perform a protein precipitation step by adding three volumes of cold acetonitrile (B52724) to one volume of plasma. Vortex and centrifuge at 10,000 x g for 10 minutes. Collect the supernatant.

• For tissue homogenates, a similar protein precipitation step may be necessary depending on the protein concentration.

• Transfer 100 µL of the supernatant from the standards and samples to a 96-well plate.

• Measure the absorbance at the maximum absorption wavelength of IR-825 (approximately 780 nm) using a microplate reader.

• Subtract the absorbance of a blank sample (matrix with no IR-825) from all readings.

3.3. Data Analysis

• Plot the absorbance values of the standards against their corresponding concentrations.

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c), where y is the absorbance and x is the concentration.

• Calculate the concentration of IR-825 in the unknown samples using the regression equation.

3.4. Quantitative Data Summary

Parameter	Value	Reference
Wavelength (λmax)	~780 nm	Adapted from similar cyanine dyes
Linearity Range	0.5 - 50 µg/mL	Example range
Limit of Detection (LOD)	~0.1 µg/mL	Estimated
Limit of Quantification (LOQ)	~0.5 µg/mL	Estimated

Workflow for Spectrophotometric Quantification

Spectrophotometry Workflow

Fluorometric Quantification of IR-825

Fluorometry offers significantly higher sensitivity than spectrophotometry and is suitable for samples with low concentrations of IR-825.

4.1. Principle The fluorescence intensity of IR-825 is directly proportional to its concentration. A standard curve is generated using known concentrations of the dye, and the concentration in unknown samples is determined by interpolation.

4.2. Protocol

4.2.1. Preparation of Standards

• Prepare a 1 mg/mL stock solution of IR-825 in DMSO.

• Serially dilute the stock solution with the appropriate biological matrix to prepare a series of calibration standards (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

4.2.2. Sample Measurement

• Perform protein precipitation on plasma and tissue homogenate samples as described in the spectrophotometry protocol.

• Transfer 100 µL of the supernatant from the standards and samples to a black 96-well plate.

• Measure the fluorescence intensity using a microplate reader with excitation at approximately 780 nm and emission at approximately 825 nm.

• Subtract the fluorescence of a blank sample from all readings.

4.3. Data Analysis

• Plot the fluorescence intensity of the standards against their corresponding concentrations.

• Perform a linear regression analysis to obtain the equation of the line.

• Calculate the concentration of IR-825 in the unknown samples using the regression equation.

4.4. Quantitative Data Summary

Parameter	Value	Reference
Excitation (λex)	~780 nm	Adapted from similar cyanine dyes
Emission (λem)	~825 nm	Adapted from similar cyanine dyes
Linearity Range	1 - 1000 ng/mL	Example range
Limit of Detection (LOD)	~0.5 ng/mL	Estimated
Limit of Quantification (LOQ)	~1 ng/mL	Estimated

Workflow for Fluorometric Quantification

Fluorometry Workflow

HPLC Quantification of IR-825

HPLC is a robust method that separates IR-825 from its potential metabolites and other interfering substances, providing high specificity.

5.1. Principle A liquid mobile phase carries the sample through a column packed with a solid stationary phase. Different components in the sample interact differently with the stationary phase, causing them to separate. The concentration of IR-825 is determined by the area under its corresponding peak in the chromatogram.

5.2. Protocol

5.2.1. Sample Preparation

• To 100 µL of plasma or tissue homogenate, add 200 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute and centrifuge at 12,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to an HPLC vial.

5.2.2. HPLC Conditions

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid. For example, start with 20% acetonitrile and increase to 95% over 10 minutes.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detector: UV-Vis or fluorescence detector set to the λmax or λem of IR-825.

5.3. Data Analysis

• Prepare a standard curve by injecting known concentrations of IR-825.

• Plot the peak area of the standards against their concentrations.

• Perform a linear regression to obtain the equation of the line.

• Calculate the concentration of IR-825 in the samples based on their peak areas.

5.4. Quantitative Data Summary

Parameter	Value	Reference
Column	C18 Reverse-Phase	General recommendation
Mobile Phase	Acetonitrile/Water with 0.1% Formic Acid (Gradient)	General recommendation
Detection	UV-Vis (~780 nm) or Fluorescence (Ex: ~780 nm, Em: ~825 nm)	Adapted from similar dyes
Linearity Range	10 - 5000 ng/mL	Example range
LOD	~5 ng/mL	Estimated
LOQ	~10 ng/mL	Estimated

Workflow for HPLC Quantification

Application Notes and Protocols for Photothermal Activation of IR-825

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of the near-infrared (NIR) dye IR-825 in photothermal therapy (PTT). This document outlines the key laser parameters for effective photothermal activation, detailed experimental protocols for both in vitro and in vivo applications, and visual representations of the underlying mechanisms and workflows.

Mechanism of Action

IR-825 is a small molecule cyanine (B1664457) dye with strong absorbance in the near-infrared spectrum.[1] When irradiated with a laser of a specific wavelength, IR-825 efficiently converts the absorbed light energy into heat. This localized hyperthermia induces cellular stress and can lead to cell death through various pathways, making it a potent agent for targeted cancer therapy. The carboxyl group in its structure allows for conjugation with other molecules and incorporation into various nanoparticle systems to improve its stability and therapeutic efficacy.[2]

Laser Parameters for IR-825 Photothermal Activation

The efficacy of IR-825-mediated PTT is critically dependent on the laser parameters employed. The following tables summarize the key parameters reported in the literature for in vitro and in vivo studies. The choice of parameters will depend on the specific experimental setup, including the concentration of IR-825, the cell or tissue type, and the delivery vehicle used.

Table 1: Laser Parameters for In Vitro Photothermal Activation of IR-825

Wavelength (nm)	Power Density (W/cm²)	Irradiation Time	Cell Line	Notes
808	1.0	5 min	4T1 (mouse breast cancer)	Nanoparticle formulation[1]
808	1.5	5 min	HeLa (human cervical cancer)	Nanoparticle formulation
808	2.0	10 min	U87MG (human glioblastoma)	Nanoparticle formulation
793	Not Specified	Not Specified	Cervical Cancer Cells	Nanoparticle formulation[3]

Table 2: Laser Parameters for In Vivo Photothermal Activation of IR-825

Wavelength (nm)	Power Density (W/cm²)	Irradiation Time	Animal Model	Notes
808	2.0	10 min	4T1 tumor-bearing mice	Nanoparticle formulation[1]
810	Not Specified	Not Specified	U87-eGFP-fLuc glioblastoma-bearing mice	Gold nanostars for wireless PTT[4]
940	Not Specified	Not Specified	Brain tumor-bearing mice	Wireless PTT with gold nanostars[4]

Experimental Protocols

In Vitro Photothermal Therapy Protocol

This protocol provides a general guideline for assessing the photothermal efficacy of IR-825 in a cancer cell line.

Materials:

• Cancer cell line of interest (e.g., 4T1, HeLa)

• Complete cell culture medium

• IR-825 or IR-825-loaded nanoparticles

• Phosphate-buffered saline (PBS)

• 96-well plates

• Cell viability assay kit (e.g., MTT, PrestoBlue)

• Near-infrared diode laser with adjustable power output and a fiber optic cable

• Power meter

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Treatment: Remove the culture medium and add fresh medium containing various concentrations of IR-825 or IR-825-loaded nanoparticles. Incubate for a predetermined time (e.g., 4-24 hours) to allow for cellular uptake. Include control wells with untreated cells and cells treated with the delivery vehicle alone.

• Laser Irradiation:

  • Before irradiation, carefully wash the cells with PBS to remove any excess IR-825 that has not been internalized. Add fresh, pre-warmed culture medium.

  • Calibrate the laser power output using a power meter.

  • Irradiate the designated wells with the NIR laser at the desired power density and for the specified duration. Ensure the laser beam spot covers the entire surface of the well.

  • Include control groups that are not subjected to laser irradiation.

• Post-Irradiation Incubation: Return the plate to the incubator and incubate for an additional 24-48 hours.

• Cell Viability Assessment: Assess cell viability using a standard assay according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control group and plot the results to determine the photothermal efficacy of IR-825.

In Vivo Photothermal Therapy Protocol

This protocol describes a general procedure for evaluating the antitumor efficacy of IR-825 in a tumor-bearing mouse model. All animal procedures should be performed in accordance with institutional guidelines and regulations.

Materials:

• Tumor-bearing mice (e.g., BALB/c mice with 4T1 tumors)

• IR-825 or IR-825-loaded nanoparticles formulated for intravenous injection

• Anesthesia (e.g., isoflurane)

• Near-infrared diode laser with a fiber optic cable

• Infrared thermal camera

• Calipers for tumor measurement

Procedure:

• Tumor Inoculation: Inoculate cancer cells subcutaneously into the flank of the mice. Allow the tumors to grow to a palpable size (e.g., 50-100 mm³).

• Grouping and Treatment Administration: Randomly divide the mice into different treatment groups (e.g., PBS control, IR-825 alone, Laser alone, IR-825 + Laser).

• Injection: Intravenously inject the mice with IR-825 or IR-825-loaded nanoparticles at the desired dose.

• Laser Irradiation:

  • At a predetermined time point post-injection (to allow for tumor accumulation of the agent), anesthetize the mice.

  • Irradiate the tumor region with the NIR laser at the specified power density and for the designated duration.

  • Monitor the temperature of the tumor surface using an infrared thermal camera to ensure it reaches the desired therapeutic range (typically 45-55°C).

• Tumor Growth Monitoring: Measure the tumor volume using calipers every few days for the duration of the study.

• Endpoint and Analysis: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histological examination, apoptosis assays). Plot the tumor growth curves for each group to evaluate the therapeutic efficacy.

Visualizing Mechanisms and Workflows

Photothermal Activation of IR-825

Caption: Photothermal activation of IR-825.

Experimental Workflow for In Vitro PTT

Caption: In Vitro PTT Experimental Workflow.

Signaling Pathways in Photothermal Therapy

Photothermal therapy can induce cancer cell death through multiple signaling pathways. The intense heat generated disrupts cellular homeostasis, leading to protein denaturation, membrane damage, and the activation of programmed cell death cascades.

Caption: PTT-Induced Signaling Pathways.

References

• 1. Synergistic chemo-photothermal cancer therapy of pH-responsive polymeric nanoparticles loaded IR825 and DTX with charge-reversal property - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Optimization of Photothermal Therapy Treatment Effect under Various Laser Irradiation Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Remotely controlled near-infrared triggered photothermal treatment of brain tumors in freely-behaving mice using gold nanostars - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: IR-825 Photobleaching

Welcome to the technical support center for IR-825, a near-infrared heptamethine cyanine (B1664457) dye. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address common questions regarding the photobleaching of IR-825 during fluorescence imaging experiments.

Frequently Asked Questions (FAQs)

Q1: My IR-825 fluorescence signal is fading rapidly during imaging. What is happening and how can I prevent it?

A1: Rapid signal loss, or photobleaching, is the irreversible photochemical destruction of a fluorophore upon exposure to excitation light. For cyanine dyes like IR-825, this process is often mediated by reaction with molecular oxygen in an excited triplet state, leading to the formation of non-fluorescent products.[1][2] To minimize photobleaching, a multi-faceted approach is recommended, focusing on optimizing imaging parameters and utilizing protective chemical environments.

Troubleshooting Steps:

• Reduce Excitation Light Intensity: Use the lowest laser power or illumination intensity that provides a sufficient signal-to-noise ratio. This can be achieved by using neutral density filters or adjusting laser power settings on the microscope.

• Minimize Exposure Time: Limit the duration of light exposure by using the shortest possible exposure time per image and minimizing the total number of acquired frames.

• Optimize Imaging Buffer: The composition of your imaging buffer can significantly impact dye stability. Consider using specialized buffers designed to enhance fluorophore performance.

• Employ Antifade Reagents: The addition of antifade agents to your imaging medium is a highly effective method to combat photobleaching.

Q2: What are antifade reagents and which ones are recommended for IR-825?

A2: Antifade reagents are chemical compounds that reduce photobleaching by quenching reactive oxygen species (ROS) or the excited triplet state of the fluorophore. For near-infrared cyanine dyes like IR-825, several options have shown promise. However, it's important to note that the effectiveness of an antifade agent can be dependent on the specific experimental conditions.

Recommended Antifade Reagents for Cyanine Dyes:

Antifade Reagent	Proposed Mechanism of Action	Typical Concentration	Considerations
TROLOX	A water-soluble analog of Vitamin E, it acts as a potent antioxidant, quenching triplet states and scavenging reactive oxygen species.[3][4][5]	0.1 - 2 mM	Effective for many cyanine dyes and compatible with live-cell imaging.
n-Propyl Gallate (NPG)	An antioxidant that functions as a free-radical scavenger.[6][7]	1 - 10 mM	Can be effective but may exhibit some cytotoxicity in live-cell imaging.
Ascorbic Acid (Vitamin C)	A well-known antioxidant that can reduce the excited triplet state of fluorophores.	0.5 - 10 mM	Often used in combination with other reagents. Can acidify the medium, potentially affecting cell health or dye performance.
Methyl-β-cyclodextrin (MβCD)	Encapsulates the dye molecule, shielding it from interaction with molecular oxygen.[8]	1 - 10 mM	Can improve both brightness and photostability of some cyanine dyes.

Note: Some common antifade reagents like p-phenylenediamine (B122844) (PPD) are not recommended for cyanine dyes as they can chemically react with and degrade the dye molecule.

Q3: How can I optimize my imaging settings to minimize IR-825 photobleaching?

A3: Optimizing your acquisition settings is a crucial and effective way to minimize photobleaching. The goal is to find a balance between signal quality and the preservation of the fluorescent signal over time.

Parameter	Recommendation	Rationale
Laser Power/Illumination Intensity	Use the lowest possible setting that provides an adequate signal-to-noise ratio.	Reduces the rate of fluorophore excitation and subsequent photobleaching.
Exposure Time	Use the shortest exposure time that yields a clear image.	Minimizes the duration the sample is illuminated.
Detector Gain/Sensitivity	Increase detector gain to compensate for lower excitation power.	Allows for the detection of weaker signals without increasing the excitation intensity.
Pinhole Size (Confocal)	Use the optimal pinhole size for your objective; avoid excessively small pinholes.	A slightly larger pinhole can increase signal detection efficiency, allowing for a reduction in laser power.
Imaging Mode	If available, consider using imaging modalities less prone to photobleaching, such as spinning disk confocal or light-sheet microscopy.	These techniques often expose the sample to lower light doses compared to traditional point-scanning confocal microscopy.

Troubleshooting Guides

Problem: Severe photobleaching of IR-825 in fixed-cell imaging.

Possible Causes:

• High laser power.

• Prolonged exposure to excitation light.

• Absence of an appropriate antifade agent in the mounting medium.

• Suboptimal mounting medium formulation.

Solutions:

• Reduce Laser Power: Decrease the laser intensity to the minimum level required for a good signal.

• Optimize Acquisition Settings: Decrease exposure time and increase detector gain.

• Use a Commercial Antifade Mounting Medium: Select a mounting medium specifically formulated for cyanine dyes or one containing TROLOX or n-propyl gallate.

• Prepare a Custom Antifade Mounting Medium:

  • TROLOX-based: Dissolve TROLOX in your preferred mounting medium (e.g., glycerol-based) to a final concentration of 1-2 mM.

  • NPG-based: Prepare a stock solution of n-propyl gallate in glycerol (B35011) (can be heated gently to dissolve) and add to your mounting medium to a final concentration of 2-5%.

Problem: IR-825 is photobleaching rapidly during live-cell imaging.

Possible Causes:

• High illumination intensity causing both photobleaching and phototoxicity.

• The imaging buffer lacks photoprotective agents.

• The chosen antifade reagent is cytotoxic.

Solutions:

• Minimize Light Exposure: Use the lowest possible light dose. Employ intermittent imaging rather than continuous acquisition if your experiment allows.

• Supplement Imaging Medium with Antifade Reagents:

  • Add TROLOX to your cell culture medium to a final concentration of 0.5-1 mM immediately before imaging.

  • Consider using a commercial live-cell imaging medium that contains photostabilizers.

• Deoxygenate the Medium (for short-term imaging): Use an oxygen scavenging system (e.g., glucose oxidase and catalase) in your imaging buffer to reduce the concentration of molecular oxygen. Caution: This can induce hypoxia and may not be suitable for all biological experiments.

Experimental Protocols

Protocol: Evaluating the Photostability of IR-825 with Different Antifade Agents

This protocol outlines a method to quantitatively compare the effectiveness of various antifade agents in reducing IR-825 photobleaching.

Materials:

• IR-825 solution (e.g., in PBS or your experimental buffer)

• Antifade agent stock solutions (e.g., TROLOX, n-propyl gallate, ascorbic acid)

• Microscope slide and coverslip

• Fluorescence microscope with a suitable laser line for IR-825 excitation (e.g., 780-800 nm) and a sensitive detector.

Procedure:

• Prepare samples of IR-825 in your imaging buffer, each containing a different antifade agent at its optimal concentration. Include a control sample with no antifade agent.

• Pipette a small volume of each sample onto a microscope slide and cover with a coverslip. Seal the edges of the coverslip to prevent evaporation.

• Place the slide on the microscope stage and bring the sample into focus.

• Select a region of interest (ROI) for continuous imaging.

• Set the imaging parameters (laser power, exposure time, etc.) to a level that initially provides a strong signal but also induces noticeable photobleaching in the control sample over a reasonable time course. Keep these parameters constant for all samples.

• Acquire a time-lapse series of images of the ROI.

• Analyze the data by measuring the mean fluorescence intensity within the ROI for each time point.

• Normalize the fluorescence intensity of each time point to the initial intensity (time zero).

• Plot the normalized fluorescence intensity as a function of time for each condition. The slower the decay, the more effective the antifade agent.

Visualizations

Caption: Simplified Jablonski diagram illustrating the photobleaching pathway of IR-825.

References

• 1. Harnessing cyanine photooxidation: from slowing photobleaching to near-IR uncaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Measurement of Cyanine Dye Photobleaching in Photosensitizer Cyanine Dye Conjugates Could Help in Optimizing Light Dosimetry for Improved Photodynamic Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. On the mechanism of Trolox as antiblinking and antibleaching reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. research.rug.nl [research.rug.nl]
• 6. nbinno.com [nbinno.com]
• 7. Final report on the amended safety assessment of Propyl Gallate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [1410.0844] Enhanced brightness and photostability of cyanine dyes by supramolecular containment [arxiv.org]

Technical Support Center: IR-825 Aggregation in Aqueous Solutions

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of IR-825 aggregation in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is IR-825 and why does it aggregate in aqueous solutions?

IR-825 is a near-infrared (NIR) cyanine (B1664457) fluorescent dye.[1] Its molecular structure is largely hydrophobic, meaning it repels water. In aqueous environments like phosphate-buffered saline (PBS), these hydrophobic molecules tend to clump together to minimize their contact with water, a process known as aggregation. This is a common phenomenon for many hydrophobic dyes.[2]

Q2: What are the visible signs of IR-825 aggregation?

The most common signs of aggregation are the formation of a cloudy or hazy solution, visible precipitates, or a noticeable color change. Even in a solution that appears clear, aggregates may be present on a nanoscale. These can be detected using techniques like UV-Vis spectroscopy.[3]

Q3: How does aggregation affect my experiments?

Aggregation can severely impact experimental results by:

• Reducing Signal: Aggregates often have different fluorescent properties than the monomeric (non-aggregated) dye, typically leading to fluorescence quenching.

• Altering Photothermal Properties: The efficiency of heat generation for photothermal therapy can be compromised.

• Causing Inaccurate Quantification: Aggregates scatter light, which can interfere with absorbance measurements and lead to incorrect concentration calculations.[3]

• Lowering Bioavailability: In drug delivery applications, aggregates are often too large for cellular uptake and can be rapidly cleared from circulation.

Q4: What is the difference between H-aggregates and J-aggregates?

H- and J-aggregates are two different ways dye molecules can stack together, each with a distinct spectral signature:

• H-aggregates (Hypsochromic): Involve a "face-to-face" stacking of molecules. This results in a blue-shift (shift to a shorter wavelength) of the main absorption peak compared to the monomer.[4][5]

• J-aggregates (Bathochromic): Involve a "head-to-tail" slipped stacking. This results in a red-shift (shift to a longer wavelength) of the absorption peak, which is often sharp and intense.[4][6]

Troubleshooting Guide

Issue: My IR-825 solution is cloudy or has visible precipitates.

This indicates significant aggregation. Follow this workflow to diagnose and solve the issue.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Enhancement of aqueous stability and fluorescence brightness of indocyanine green using small calix[4]arene micelles for near-infrared fluorescence imaging - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 5. Systematically Exploring Molecular Aggregation and Its Impact on Surface Tension and Viscosity in High Concentration Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. imaging.org [imaging.org]

Technical Support Center: Enhancing the Quantum Yield of IR-825

Welcome to the technical support center for improving the quantum yield of the near-infrared (NIR) fluorescent dye, IR-825. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimentation.

I. Frequently Asked Questions (FAQs)

Q1: What is the typical quantum yield of free IR-825 in aqueous solutions, and why is it often low?

The quantum yield of free IR-825 in aqueous solutions is generally low. This is a common characteristic of many cyanine (B1664457) dyes. The low quantum yield is primarily attributed to non-radiative decay pathways, such as cis-trans isomerization of the polymethine chain, which allows the excited state to return to the ground state without emitting a photon. Additionally, in aqueous environments, cyanine dyes like IR-825 have a tendency to aggregate, which can lead to fluorescence quenching.[1]

Q2: What are the primary strategies to improve the quantum yield of IR-825?

The two main strategies to enhance the quantum yield of IR-825 are:

• Nanoparticle Encapsulation: Enclosing IR-825 within the core of nanoparticles, such as those made from polymers (e.g., PLGA) or lipids. This physically restricts the movement of the dye molecule, inhibiting non-radiative decay processes.[2][3]

• Polymer Conjugation: Covalently linking IR-825 to a polymer backbone to form nanomicelles. This approach not only improves solubility and stability but also reduces aggregation-caused quenching.[4]

Q3: How does encapsulation in nanoparticles enhance the fluorescence of IR-825?

Encapsulation enhances the fluorescence of IR-825 through several mechanisms:

• Restriction of Intramolecular Motion: The rigid environment within the nanoparticle core physically hinders the rotation and twisting of the polymethine chain of the IR-825 molecule. This suppression of non-radiative decay pathways increases the probability of radiative decay (fluorescence).

• Prevention of Aggregation-Caused Quenching (ACQ): By isolating individual IR-825 molecules within separate nanoparticles, encapsulation prevents the formation of non-fluorescent aggregates.

• Improved Photostability: Encapsulation can protect the dye from photobleaching by limiting its interaction with molecular oxygen and other reactive species in the environment.[3]

Q4: What is the difference between aggregation-caused quenching (ACQ) and aggregation-induced emission (AIE)?

Aggregation-caused quenching (ACQ) is a phenomenon where the fluorescence of a dye decreases at high concentrations due to the formation of non-emissive aggregates. This is a common issue with many organic dyes, including IR-825.

Aggregation-induced emission (AIE), in contrast, is a process where a molecule is non-fluorescent in its dissolved state but becomes highly emissive upon aggregation. This is due to the restriction of intramolecular rotations in the aggregated state, which blocks non-radiative decay channels. While not an inherent property of IR-825, the principle of restricting molecular motion to enhance fluorescence is the same as that achieved through nanoparticle encapsulation.

Q5: What are the key considerations when choosing a polymer for nanoparticle encapsulation or conjugation?

When selecting a polymer, consider the following:

• Biocompatibility: The polymer should be non-toxic and biocompatible for in vitro and in vivo applications.

• Biodegradability: For in vivo use, the polymer should be biodegradable to avoid long-term accumulation.

• Hydrophobicity/Hydrophilicity: The polymer's properties will influence the encapsulation efficiency of the hydrophobic IR-825 and the stability of the resulting nanoparticles in aqueous solutions.

• Functional Groups: For conjugation, the polymer must have functional groups that can react with the active groups on the IR-825 molecule (e.g., carboxyl groups for reaction with amine-modified IR-825).[4]

II. Troubleshooting Guide

Problem 1: Low Fluorescence Signal After Nanoparticle Encapsulation

Possible Cause	Troubleshooting Steps
Low Encapsulation Efficiency	1. Optimize the organic solvent: Ensure that both IR-825 and the polymer are fully dissolved in the organic phase before nanoprecipitation. 2. Adjust the polymer-to-dye ratio: Systematically vary the ratio to find the optimal loading capacity. High dye-to-polymer ratios can lead to aggregation and poor encapsulation. 3. Control the nanoprecipitation process: The rate of addition of the organic phase to the aqueous phase can influence nanoparticle formation and encapsulation. A slower, controlled addition is often better.
Aggregation-Caused Quenching within Nanoparticles	1. Decrease the initial dye concentration: Even within nanoparticles, excessive dye loading can lead to self-quenching. 2. Choose a more rigid polymer matrix: A polymer that forms a more rigid core can better isolate individual dye molecules.
Incorrect Instrument Settings	1. Verify excitation and emission wavelengths: Ensure your fluorometer is set to the correct wavelengths for encapsulated IR-825, as there might be slight spectral shifts upon encapsulation. 2. Optimize detector gain: Increase the gain to enhance signal detection, but be careful to avoid saturation.
Photobleaching	1. Minimize light exposure: Protect the sample from light during preparation and storage. 2. Use antifade reagents: For microscopy applications, consider using an antifade mounting medium. 3. Reduce excitation power and exposure time: During imaging, use the lowest possible laser power and shortest exposure time that provides an adequate signal.[5][6]

Problem 2: Poor Nanoparticle Stability (Aggregation/Precipitation)

Possible Cause	Troubleshooting Steps
Insufficient Surfactant/Stabilizer	1. Optimize surfactant concentration: If using a surfactant in your formulation, ensure the concentration is above the critical micelle concentration (CMC) to effectively stabilize the nanoparticles. 2. Consider PEGylation: Covalently attaching polyethylene (B3416737) glycol (PEG) to the nanoparticle surface can improve colloidal stability and reduce aggregation.
Inappropriate Solvent Conditions	1. Ensure complete removal of organic solvent: Residual organic solvent from the synthesis process can destabilize the nanoparticles in aqueous suspension. Use techniques like dialysis or diafiltration for thorough purification. 2. Check the pH and ionic strength of the buffer: The surface charge of the nanoparticles can be sensitive to the pH and salt concentration of the medium. Maintain consistent and appropriate buffer conditions.

Problem 3: Low Yield or Incomplete Reaction in Polymer Conjugation

Possible Cause	Troubleshooting Steps
Inactive Functional Groups	1. Verify the reactivity of IR-825 and the polymer: Ensure that the functional groups (e.g., amine on IR-825, carboxyl on the polymer) are not degraded or protected. Use fresh reagents. 2. Optimize reaction pH: Amine-carboxyl coupling reactions are pH-dependent. Adjust the pH of the reaction mixture to optimize the reactivity of the functional groups.
Steric Hindrance	1. Use a linker/spacer: If the functional groups on the polymer and dye are sterically hindered, introducing a flexible linker can facilitate the conjugation reaction.
Inadequate Reaction Conditions	1. Optimize reaction time and temperature: Ensure the reaction is allowed to proceed for a sufficient amount of time and at an appropriate temperature to achieve a high yield. 2. Use appropriate coupling agents: For amine-carboxyl reactions, use a suitable carbodiimide (B86325) coupling agent (e.g., EDC) and an activator (e.g., NHS).

III. Quantitative Data

Table 1: Comparison of Photophysical Properties of Free vs. Encapsulated IR-825 (Illustrative Data)

Parameter	Free IR-825 in Aqueous Buffer	IR-825 Encapsulated in PLGA Nanoparticles
Quantum Yield	Low (e.g., < 1%)	Significantly Enhanced (e.g., 5-15%)
Photostability	Low (rapid photobleaching)	High (increased resistance to photobleaching)
Solubility in Aqueous Media	Poor (prone to aggregation)	High (stable colloidal suspension)

Note: The exact quantum yield enhancement will depend on the specific nanoparticle formulation and measurement conditions.

IV. Experimental Protocols

Protocol 1: Encapsulation of IR-825 in PLGA Nanoparticles by Nanoprecipitation

Materials:

• IR-825

• Poly(lactic-co-glycolic acid) (PLGA)

• Acetone or Acetonitrile (organic solvent)

• Poly(vinyl alcohol) (PVA) or other suitable surfactant

• Deionized water

• Magnetic stirrer

• Rotary evaporator

• Centrifuge

Procedure:

• Organic Phase Preparation: Dissolve a specific amount of IR-825 and PLGA in the organic solvent.

• Aqueous Phase Preparation: Prepare an aqueous solution of the surfactant (e.g., 1% w/v PVA).

• Nanoprecipitation: While vigorously stirring the aqueous phase, add the organic phase dropwise. An oil-in-water emulsion will form.

• Solvent Evaporation: Continue stirring for several hours to allow the organic solvent to evaporate, leading to the formation of solid nanoparticles. A rotary evaporator can be used to expedite this process.

• Nanoparticle Collection and Purification: Centrifuge the nanoparticle suspension to pellet the nanoparticles.

• Washing: Remove the supernatant and wash the nanoparticles several times with deionized water to remove excess surfactant and unencapsulated dye.

• Resuspension: Resuspend the purified IR-825-loaded nanoparticles in the desired buffer for characterization and use.

Protocol 2: Conjugation of Amine-Modified IR-825 to a Carboxyl-Terminated Polymer

Materials:

• Amine-modified IR-825 (IR-825-NH2)

• Carboxyl-terminated polymer (e.g., methoxypoly(ethylene glycol)-block-poly(L-aspartic acid))

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

• Dialysis membrane (appropriate molecular weight cutoff)

Procedure:

• Polymer Activation: Dissolve the carboxyl-terminated polymer in DMSO. Add EDC and NHS to activate the carboxyl groups. Stir at room temperature for 30 minutes.

• Conjugation: Dissolve IR-825-NH2 in DMSO and add it to the activated polymer solution.

• Reaction: Allow the reaction to proceed overnight at room temperature in the dark with continuous stirring.

• Purification: Transfer the reaction mixture to a dialysis membrane and dialyze against deionized water for 48 hours to remove unreacted dye, EDC, and NHS.

• Lyophilization: Lyophilize the purified solution to obtain the IR-825-polymer conjugate as a solid.

• Nanomicelle Formation: The amphiphilic IR-825-polymer conjugate can self-assemble into nanomicelles upon dissolution in an aqueous buffer.[4]

V. Visualizations

Caption: Workflow for IR-825 encapsulation in PLGA nanoparticles.

Caption: Mechanism of fluorescence enhancement of encapsulated IR-825.

References

• 1. Potential of Cyanine Derived Dyes in Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Albumin Encapsulation of Cyanine Dye for High-Performance NIR-II Imaging-Guided Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. publications.mpi-cbg.de [publications.mpi-cbg.de]

troubleshooting low signal with IR-825 imaging

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving low signal issues encountered during experiments with the near-infrared (NIR) fluorescent dye, IR-825.

Troubleshooting Guide: Low IR-825 Signal

A weak or absent fluorescence signal can be a significant roadblock in imaging experiments. This guide provides a systematic approach to identifying and resolving the common causes of low signal intensity when using IR-825.

Problem: I am observing a weak or no signal from my IR-825 conjugate.

This is a common issue that can arise from various factors, ranging from the initial dye conjugation to the final imaging setup. Follow these steps to diagnose and solve the problem.

Step 1: Verify the Integrity and Quality of the IR-825 Dye

The quality of the fluorescent dye is the foundation of a successful imaging experiment.

• Q: How should I properly store and handle IR-825?

  • A: IR-825 is a near-infrared fluorescent dye that is sensitive to light and moisture.[1][2] It should be stored at -20°C for long-term use (months to years) or at 0-4°C for short-term storage (days to weeks), protected from light and moisture.[3] Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month in a sealed, light-protected container.[1][2] Before use, allow the vial to equilibrate to room temperature to prevent moisture condensation.[4]

• Q: Could my IR-825 dye have degraded?

  • A: Yes, improper storage or handling can lead to degradation. Additionally, cyanine (B1664457) dyes like IR-825 can be sensitive to environmental factors such as ozone.[5] If you suspect degradation, it is best to use a fresh vial of the dye.

Step 2: Evaluate the Conjugation of IR-825 to the Targeting Moiety (e.g., Antibody, Peptide)

Inefficient conjugation is a primary cause of low signal.

• Q: My IR-825 NHS ester labeling efficiency is low. What could be the cause?

  • A: Several factors can affect the efficiency of an NHS ester reaction. The most common issues are related to the reaction conditions and the quality of the reagents.[6]

    • pH: The optimal pH for the reaction of an NHS ester with a primary amine is between 7.2 and 8.5.[6][7] At a lower pH, the amine groups are protonated and less reactive. At a higher pH, the NHS ester is more susceptible to hydrolysis, which competes with the conjugation reaction.[6]

    • Buffer Composition: Avoid buffers containing primary amines, such as Tris or glycine, as they will compete with your target molecule for reaction with the NHS ester.[4][8] Phosphate-buffered saline (PBS) or sodium bicarbonate buffers are commonly used.[6][9]

    • Moisture: NHS esters are moisture-sensitive.[8] Use anhydrous DMSO or DMF to prepare the stock solution of the IR-825 NHS ester.[6]

    • Protein Concentration: Low protein concentrations can lead to less efficient labeling due to the competing hydrolysis reaction.[6] A protein concentration of 2-10 mg/mL is often recommended.[10]

• Q: How can I assess the success of my conjugation reaction?

  • A: The degree of labeling (DOL), which is the average number of dye molecules per protein molecule, can be determined spectrophotometrically.[1][11] This involves measuring the absorbance of the conjugate at 280 nm (for the protein) and at the maximum absorbance wavelength of IR-825 (around 780-825 nm).[12]

Step 3: Assess Sample Preparation and Experimental Conditions

The sample environment can significantly impact the fluorescence signal.

• Q: Can the pH of my imaging buffer affect the IR-825 signal?

  • A: Yes, the fluorescence of many dyes, including cyanine dyes, can be pH-dependent.[13] While specific data for IR-825 is limited in the provided search results, it is known that pH can influence the fluorescence intensity of similar dyes.[13] It is advisable to maintain a consistent and optimal pH in your imaging buffer.

• Q: Does the solvent I use matter?

  • A: The polarity of the solvent can affect the fluorescence emission spectrum and quantum yield of a fluorophore.[14] This is due to interactions between the dye and the solvent molecules, which can alter the energy levels of the excited state.[]

• Q: Could my sample be quenching the IR-825 fluorescence?

  • A: Yes, fluorescence quenching can occur through various mechanisms, leading to a decreased signal.

    • Self-Quenching: At high concentrations or high degrees of labeling, IR-825 molecules can interact with each other, leading to self-quenching.[9][11]

    • Environmental Quenchers: Certain molecules in the sample, such as transition metals or even some amino acid residues (like tryptophan, tyrosine, histidine, and methionine), can quench fluorescence.[16] Molecular oxygen is also a known quencher of fluorescence.[7]

Step 4: Optimize Imaging Instrumentation and Settings

Incorrect instrument settings are a frequent source of low signal.

• Q: How do I ensure my microscope is set up correctly for IR-825?

  • A:

    • Excitation Source: Use a laser line that is close to the excitation maximum of IR-825 (typically around 780 nm).

    • Filters: Ensure that you are using the correct filter sets for IR-825. The emission filter should be centered around the emission maximum of the dye (around 830 nm).[12] Mismatched filters will lead to poor signal detection.[5]

    • Detector: Near-infrared imaging requires a detector that is sensitive in the NIR range. Standard detectors on many microscopes may have low quantum efficiency in this region.

• Q: What can I do to improve the signal-to-noise ratio (SNR)?

  • A:

    • Increase Excitation Power: A higher laser power will excite more fluorophores, leading to a stronger signal. However, be cautious of photobleaching.

    • Increase Exposure Time: A longer exposure time allows the detector to collect more photons, increasing the signal. Again, this can increase the risk of photobleaching.

    • Binning: Binning pixels on the detector can increase the signal-to-noise ratio, but at the cost of spatial resolution.

    • Reduce Background: Minimize ambient light during image acquisition.[17] Use appropriate blocking buffers and washing steps to reduce non-specific binding of your fluorescent probe.[5]

Frequently Asked Questions (FAQs)

• Q1: What is IR-825 and what are its spectral properties?

  • A1: IR-825 is a near-infrared (NIR) fluorescent dye.[1][3] It has a carboxyl group that can be activated (e.g., as an NHS ester) for conjugation to other molecules.[1][2] It is used in applications such as photothermal therapy and fluorescence imaging.[3][12] Its fluorescence is polarity-sensitive, with an emission around 830 nm when excited at approximately 780 nm.[12]

• Q2: What causes photobleaching of IR-825 and how can I minimize it?

  • A2: Photobleaching is the irreversible destruction of a fluorophore due to light exposure.[5][18] To minimize photobleaching of IR-825:

    • Reduce the intensity and duration of the excitation light.

    • Use an anti-fade mounting medium.[5]

    • Image your sample quickly after mounting.

    • Work in an ozone-free environment, as cyanine dyes can be sensitive to ozone.[5]

• Q3: How do I calculate the Degree of Labeling (DOL) for my IR-825 conjugate?

  • A3: The DOL can be calculated using the absorbance values of the purified conjugate at 280 nm and the absorbance maximum of IR-825.[1][19] The general formula is: DOL = (A_max * ε_protein) / ((A_280 - (A_max * CF)) * ε_dye) Where:

    • A_max is the absorbance at the maximum wavelength of IR-825.

    • A_280 is the absorbance at 280 nm.

    • ε_protein is the molar extinction coefficient of the protein at 280 nm.

    • ε_dye is the molar extinction coefficient of IR-825 at its maximum absorbance.

    • CF is the correction factor for the dye's absorbance at 280 nm.[11][19]

Quantitative Data Summary

Table 1: Physicochemical Properties of IR-825

Property	Value	Reference
Chemical Formula	C₅₄H₄₈BrClN₂O₄	[3]
Molecular Weight	904.34 g/mol	[3]
Excitation Max (approx.)	~780 nm	[12]
Emission Max (approx.)	~830 nm	[12]

Table 2: Factors Influencing IR-825 Fluorescence Intensity

Factor	Effect on Signal	Troubleshooting Recommendation	Reference
pH	Can alter fluorescence intensity.	Maintain a consistent and optimal pH in buffers.	[13]
Solvent Polarity	Affects emission wavelength and quantum yield.	Use consistent solvents for comparable results.	[][14]
Concentration	High concentrations can lead to self-quenching.	Optimize the concentration of the IR-825 conjugate.	[9][11]
Photobleaching	Irreversible loss of fluorescence upon light exposure.	Minimize light exposure; use anti-fade reagents.	[5][18]
Quenchers	Presence of quenchers (e.g., O₂, certain metals, amino acids) reduces signal.	Degas solutions if necessary; be aware of sample composition.	[7][16]

Experimental Protocols

Protocol 1: General Procedure for Antibody Conjugation with IR-825 NHS Ester

This protocol provides a general guideline. Optimization is often necessary for specific antibodies and applications.[6][10]

• Prepare the Antibody:

  • Dissolve the antibody in an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3) at a concentration of 2-10 mg/mL.[6][10]

  • If the antibody is in a buffer containing amines (e.g., Tris), perform a buffer exchange using a desalting column or dialysis.[3]

• Prepare the IR-825 NHS Ester Solution:

  • Dissolve the IR-825 NHS ester in anhydrous DMSO or DMF to create a 10 mM stock solution.[6][9] This should be done immediately before use as NHS esters are moisture-sensitive.[8]

• Conjugation Reaction:

  • Add a 5 to 20-fold molar excess of the IR-825 NHS ester solution to the antibody solution.[10]

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, protected from light.[6][9]

• Purification:

  • Remove unconjugated dye using a desalting column or dialysis.[3][] The labeled antibody will be in the initial fractions (for column chromatography) or retained within the dialysis tubing.

• Characterization:

  • Determine the Degree of Labeling (DOL) by measuring the absorbance at 280 nm and the absorbance maximum of IR-825.[1][19]

Protocol 2: General Immunofluorescence Staining Protocol for Cells

This is a basic protocol for staining adherent cells.[20]

• Cell Preparation:

  • Grow cells on coverslips or in imaging-compatible plates.

  • Rinse cells twice with PBS to remove culture medium.

• Fixation:

  • Fix cells with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.

  • Wash the cells three times with PBS.

• Permeabilization (for intracellular targets):

  • Incubate cells with a permeabilization buffer (e.g., 0.1-0.5% Triton X-100 in PBS) for 10-15 minutes at room temperature.

  • Wash the cells three times with PBS.

• Blocking:

  • Incubate cells with a blocking buffer (e.g., PBS with 2% fish gelatin and 0.1% Triton X-100) for 30 minutes to reduce non-specific binding.

• Primary Antibody Incubation:

  • Dilute the primary antibody in the blocking buffer.

  • Incubate the cells with the primary antibody solution for 1-2 hours at room temperature or overnight at 4°C.

• Secondary Staining with IR-825 Conjugate:

  • Wash the cells three times with the blocking buffer.

  • Dilute the IR-825 conjugated secondary antibody in the blocking buffer.

  • Incubate the cells with the secondary antibody solution for 30 minutes to 2 hours at room temperature, protected from light.

• Final Washes and Mounting:

  • Wash the cells three times with PBS.

  • Mount the coverslips onto microscope slides using an antifade mounting medium.

• Imaging:

  • Image the cells using a fluorescence microscope equipped with the appropriate laser and filter set for IR-825.

Visualizations

Caption: A flowchart for troubleshooting low IR-825 fluorescence signal.

Caption: Workflow for conjugating IR-825 NHS ester to an antibody.

References

• 1. Degree of labeling (DOL) step by step [abberior.rocks]
• 2. medchemexpress.com [medchemexpress.com]
• 3. nanocomposix.com [nanocomposix.com]
• 4. chem.uci.edu [chem.uci.edu]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. glenresearch.com [glenresearch.com]
• 10. benchchem.com [benchchem.com]
• 11. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 12. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 13. Fluorescence Lifetime Measurements and Biological Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 16. Fluorescence Excitation and Emission Fundamentals [evidentscientific.com]
• 17. Making sure you're not a bot! [opus4.kobv.de]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. info.gbiosciences.com [info.gbiosciences.com]
• 20. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Optimizing IR-825 Loading in Nanoparticles

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for optimizing the loading of the near-infrared dye IR-825 into various nanoparticle platforms.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common challenges encountered during the formulation of IR-825 loaded nanoparticles.

Q1: Why is my IR-825 loading efficiency/encapsulation efficiency (%EE) consistently low?

A1: Low encapsulation efficiency is a frequent issue and can stem from several factors related to the properties of IR-825 and the nanoparticle formulation process.

• Potential Causes & Solutions for Low Encapsulation Efficiency:

Potential Cause	Recommended Solutions
Poor affinity of IR-825 for the nanoparticle core: IR-825 is amphiphilic, and its interaction with a highly hydrophobic polymer core (like PLGA) or a hydrophilic core can be limited.[1]	- For Polymeric Nanoparticles: Modify the polymer to increase affinity. For instance, incorporating polymers with aromatic groups can enhance π-π stacking interactions with IR-825. Alternatively, consider a polymer-drug conjugation strategy. - For Lipid Nanoparticles: Optimize the lipid composition. Including cationic lipids can improve the encapsulation of the slightly anionic IR-825 through electrostatic interactions.[2][3]
Drug leakage during formulation: The high shear forces during homogenization or sonication, or the prolonged stirring during solvent evaporation, can lead to the premature release of the dye.	- Reduce the energy input (e.g., lower sonication amplitude or homogenization pressure/time). - Optimize the stirring speed and evaporation rate to accelerate nanoparticle hardening and minimize drug leakage.[4]
High water solubility of IR-825: Although amphiphilic, IR-825 has some water solubility, which can lead to its partitioning into the external aqueous phase during nanoprecipitation or emulsion methods.[5]	- Use a solvent system where IR-825 has higher solubility in the organic phase than in the aqueous phase. - Increase the viscosity of the external aqueous phase by adding agents like PVA to reduce the diffusion of the drug into the external medium.[6][7]
Suboptimal drug-to-polymer/lipid ratio: An excessively high initial amount of IR-825 relative to the carrier material can lead to saturation of the nanoparticle's loading capacity.	- Systematically vary the initial IR-825 to polymer/lipid mass ratio to find the optimal loading concentration. Start with a lower ratio and gradually increase it while monitoring the %EE.[8]

Q2: My nanoparticles show a high Polydispersity Index (PDI). How can I achieve a more monodisperse formulation?

A2: A high PDI indicates a broad particle size distribution, which is undesirable for in vivo applications.[9]

• Strategies to Reduce Polydispersity Index (PDI):

Potential Cause	Recommended Solutions
Inefficient mixing during nanoparticle formation: In methods like nanoprecipitation, slow or inefficient mixing of the organic and aqueous phases can lead to uncontrolled particle growth and a wider size distribution.[10]	- For Nanoprecipitation: Increase the stirring speed of the aqueous phase or use a microfluidic device for rapid and controlled mixing.[10][11] - For Emulsion-based methods: Optimize the homogenization or sonication parameters (e.g., time, power) to ensure the formation of a uniform primary emulsion.
Insufficient stabilizer concentration: The stabilizer (e.g., PVA, Poloxamer, lecithin) is crucial for preventing particle aggregation during and after formation.[12][13]	- Increase the concentration of the stabilizer in the aqueous phase. A higher concentration provides better surface coverage on the newly formed nanoparticles, preventing aggregation.[7][8]
Suboptimal solvent composition: The choice of organic solvent and its ratio to the aqueous phase can significantly impact particle size and PDI.[4]	- Experiment with different water-miscible organic solvents (e.g., acetone (B3395972), acetonitrile, THF) for nanoprecipitation. - Optimize the volume ratio of the organic phase to the aqueous phase.[8]

Q3: I'm observing aggregation of my IR-825 loaded nanoparticles after formulation or during storage. What is the cause and how can I prevent it?

A3: Nanoparticle aggregation is a sign of colloidal instability, which can compromise the formulation's efficacy and safety.

• Troubleshooting Nanoparticle Aggregation:

Potential Cause	Recommended Solutions
Insufficient surface charge (Zeta Potential): A low absolute zeta potential value (close to 0 mV) indicates weak electrostatic repulsion between particles, leading to aggregation.	- For Polymeric Nanoparticles: Incorporate charged polymers or surfactants into your formulation. - For Lipid Nanoparticles: Use charged lipids (e.g., DOTAP) in the lipid mixture.[3] - Adjust the pH of the dispersion medium to a value away from the isoelectric point of the nanoparticles.
Inadequate steric stabilization: The polymeric chains of steric stabilizers may not be providing a sufficient barrier to prevent particle-particle interactions.	- Use stabilizers with a higher molecular weight or a higher concentration to create a denser protective layer on the nanoparticle surface.[14][15]
Instability during storage or lyophilization: Changes in temperature or the stress of freeze-drying can induce aggregation.	- Store nanoparticle dispersions at an appropriate temperature (typically 4°C). - For long-term storage, lyophilize the nanoparticles in the presence of cryoprotectants (e.g., sucrose, trehalose) to prevent aggregation upon reconstitution.[6][14][15]
IR-825 induced instability: At high loading concentrations, the surface properties of the nanoparticles might be altered by the presence of the dye, potentially leading to instability.	- Re-evaluate the drug-to-carrier ratio to ensure it is not compromising the stability of the nanoparticle.

Quantitative Data Summary

The following tables summarize the impact of various formulation parameters on the key characteristics of IR-825 loaded nanoparticles.

Table 1: Influence of Formulation Parameters on PLGA Nanoparticle Characteristics

Parameter	Effect on Particle Size	Effect on PDI	Effect on % Encapsulation Efficiency
PLGA Concentration	Increasing concentration generally leads to larger particle sizes.[4]	May increase with higher concentrations if not properly stabilized.	Can increase up to a certain point, after which it may plateau or decrease.
Drug/Polymer Ratio	Can influence size; higher drug loading may slightly increase size.	May increase at very high drug loadings.	Increases initially, then plateaus as the polymer becomes saturated.[8]
Stabilizer (PVA) Conc.	Higher concentrations generally lead to smaller, more stable particles.[7]	Generally decreases with higher stabilizer concentration.[7]	Can be improved as the stabilizer can reduce drug leakage during formulation.
Organic Solvent	The choice of solvent (e.g., acetone vs. acetonitrile) affects the diffusion rate and thus the final particle size.[4]	Dependent on the solvent's miscibility and diffusion properties.	Higher drug solubility in the organic phase can improve encapsulation.
Stirring/Sonication	Higher energy input (stirring speed, sonication power) generally produces smaller particles.[4]	Optimal energy input is needed; excessive energy can lead to a higher PDI.	Can be reduced with excessive energy input due to drug leakage.

Table 2: Influence of Formulation Parameters on Lipid Nanoparticle Characteristics

Parameter	Effect on Particle Size	Effect on PDI	Effect on % Encapsulation Efficiency
Total Lipid Concentration	Higher concentrations can lead to larger particles.[16]	May increase with higher lipid concentrations.	Generally increases with more lipid available for encapsulation.
Drug/Lipid Ratio	Increasing the drug ratio can lead to a slight increase in particle size.[17]	Can increase if the drug disrupts the lipid packing.	Increases up to the saturation point of the lipid matrix.[18]
Surfactant Concentration	Higher concentrations typically result in smaller particles.[16]	Generally decreases with adequate surfactant concentration.[16]	Can be improved by preventing drug expulsion from the lipid core.
Inclusion of Charged Lipids	Can slightly alter the particle size.	May affect the PDI depending on the overall lipid composition.	Can significantly improve the encapsulation of IR-825 via electrostatic interactions.[2]
Homogenization/Sonication	Increased energy and duration generally lead to smaller particle sizes.	An optimal range exists; excessive energy can increase PDI.	High energy can sometimes lead to drug leakage.

Experimental Protocols

Protocol 1: Preparation of IR-825 Loaded PLGA Nanoparticles via Nanoprecipitation

This protocol describes a standard nanoprecipitation method for encapsulating IR-825 in PLGA nanoparticles.[1][4][10][19][20]

• Preparation of Organic Phase:

  • Dissolve 50 mg of PLGA in 2 mL of a suitable organic solvent (e.g., acetone or acetonitrile).

  • Dissolve 5 mg of IR-825 in the PLGA solution. Ensure complete dissolution by gentle vortexing or sonication.

• Preparation of Aqueous Phase:

  • Prepare 10 mL of a 1% (w/v) polyvinyl alcohol (PVA) solution in deionized water.

  • Stir the PVA solution until it is fully dissolved. This may require gentle heating.

• Nanoparticle Formation:

  • Place the aqueous phase in a beaker on a magnetic stirrer and stir at a constant speed (e.g., 600 rpm).

  • Using a syringe pump, add the organic phase dropwise to the stirring aqueous phase.

  • A milky suspension should form immediately.

• Solvent Evaporation:

  • Leave the nanoparticle suspension stirring overnight in a fume hood to allow for the complete evaporation of the organic solvent.

• Nanoparticle Purification:

  • Transfer the suspension to centrifuge tubes.

  • Centrifuge at high speed (e.g., 15,000 rpm) for 20 minutes at 4°C.

  • Discard the supernatant, which contains the unencapsulated IR-825.

  • Resuspend the nanoparticle pellet in deionized water.

  • Repeat the washing step two more times to ensure the removal of free drug and excess PVA.

• Storage/Further Use:

  • Resuspend the final nanoparticle pellet in a suitable buffer or deionized water.

  • For long-term storage, lyophilize the nanoparticles with a cryoprotectant.

Protocol 2: Preparation of IR-825 Loaded Albumin Nanoparticles via Desolvation

This protocol is based on the desolvation method for preparing albumin-based nanoparticles.[17][21][22][23][24]

• Preparation of Albumin Solution:

  • Dissolve 100 mg of human serum albumin (HSA) or bovine serum albumin (BSA) in 2 mL of deionized water.

  • Add 10 mg of IR-825 to the albumin solution and stir gently to dissolve.

  • Adjust the pH of the solution to 8.0-9.0 using 0.1 M NaOH.

• Desolvation:

  • Place the albumin-IR-825 solution on a magnetic stirrer.

  • Add a desolvating agent (e.g., ethanol) dropwise (e.g., 1 mL/min) while stirring continuously.

  • Continue adding the desolvating agent until the solution becomes opalescent, indicating the formation of nanoparticles.

• Crosslinking:

  • Add 50 µL of 8% (v/v) glutaraldehyde (B144438) solution to the nanoparticle suspension to crosslink the albumin and stabilize the nanoparticles.

  • Allow the crosslinking reaction to proceed for at least 4 hours (or overnight) with continuous stirring.

• Purification:

  • Stop the crosslinking reaction by adding a quenching agent like sodium bisulfite.

  • Purify the nanoparticles by repeated centrifugation (e.g., 15,000 rpm for 20 min) and resuspension in deionized water to remove unreacted glutaraldehyde, excess ethanol, and free IR-825.

• Final Formulation:

  • Resuspend the purified nanoparticles in the desired buffer for characterization and use.

Protocol 3: Quantification of IR-825 Loading using UV-Vis Spectrophotometry

This protocol outlines a common indirect method to determine the encapsulation efficiency (%EE) and drug loading (%DL) of IR-825.[25][26][27][28]

• Preparation of a Standard Curve:

  • Prepare a stock solution of IR-825 of known concentration in a suitable solvent (e.g., DMSO or ethanol).

  • Create a series of dilutions from the stock solution to generate a standard curve (e.g., 1, 2.5, 5, 10, 20 µg/mL).

  • Measure the absorbance of each standard at the maximum absorbance wavelength of IR-825 (~800 nm) using a UV-Vis spectrophotometer.

  • Plot a graph of absorbance versus concentration and determine the equation of the line (y = mx + c).

• Sample Preparation and Measurement:

  • After nanoparticle synthesis and the first centrifugation step (to pellet the nanoparticles), carefully collect the supernatant.

  • Measure the absorbance of the supernatant at ~800 nm. If necessary, dilute the supernatant to ensure the absorbance falls within the linear range of the standard curve.

• Calculations:

  • Use the standard curve equation to calculate the concentration of free IR-825 in the supernatant.

  • Calculate the total amount of free drug in the initial aqueous phase.

  • Encapsulation Efficiency (%EE):

    • %EE = [(Total Initial Drug - Free Drug in Supernatant) / Total Initial Drug] x 100

  • Drug Loading (%DL):

    • %DL = [(Total Initial Drug - Free Drug in Supernatant) / Weight of Nanoparticles] x 100

Visualizations

Diagram 1: General Experimental Workflow for IR-825 Nanoparticle Formulation

A generalized workflow for the formulation and characterization of IR-825 loaded nanoparticles.

Diagram 2: Troubleshooting Logic for Low Encapsulation Efficiency

A decision tree to troubleshoot and optimize low IR-825 encapsulation efficiency.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Optimization of phospholipid chemistry for improved lipid nanoparticle (LNP) delivery of messenger RNA (mRNA) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. PLGA nanoparticle preparations by emulsification and nanoprecipitation techniques: effects of formulation parameters - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Biodegradable Nanoparticles-Loaded PLGA Microcapsule for the Enhanced Encapsulation Efficiency and Controlled Release of Hydrophilic Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Impact of formulation on the quality and stability of freeze-dried nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Application of ensemble machine learning approach to assess the factors affecting size and polydispersity index of liposomal nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Manufacturing Considerations for the Development of Lipid Nanoparticles Using Microfluidics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Stability issues and approaches to stabilised nanoparticles based drug delivery system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The Impact of Process and Formulation Parameters on the Fabrication of Efavirenz Nanosuspension to Improve Drug Solubility and Dissolution - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. Human Serum Albumin Nanoparticles for Use in Cancer Drug Delivery: Process Optimization and In Vitro Characterization | MDPI [mdpi.com]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. Enhanced Nanoprecipitation Method for the Production of PLGA Nanoparticles for Oncology Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Preparation Optimization of Bovine Serum Albumin Nanoparticles and Its Application for siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. researchgate.net [researchgate.net]
• 24. scilit.com [scilit.com]
• 25. Direct Quantification of Drug Loading Content in Polymeric Nanoparticles by Infrared Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. Direct Quantification of Drug Loading Content in Polymeric Nanoparticles by Infrared Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. hilarispublisher.com [hilarispublisher.com]

Technical Support Center: Minimizing IR-825 Toxicity in Live-Cell Imaging

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize IR-825 toxicity during live-cell imaging experiments.

Frequently Asked Questions (FAQs)

Q1: What is IR-825, and why is it used in live-cell imaging?

A1: IR-825 is a near-infrared (NIR) fluorescent dye.[1] NIR dyes are advantageous for live-cell imaging because their longer excitation and emission wavelengths lead to deeper tissue penetration and reduced autofluorescence from biological samples.[2][3][4] This can result in a better signal-to-noise ratio compared to dyes that excite at shorter wavelengths.[3][4]

Q2: What are the primary causes of IR-825-induced toxicity in live-cell imaging?

A2: The primary cause of toxicity from fluorescent dyes like IR-825 in live-cell imaging is phototoxicity. This occurs when the dye, upon excitation by light, generates reactive oxygen species (ROS).[5] ROS can damage cellular components, including mitochondria, leading to cellular stress, apoptosis (programmed cell death), or necrosis (uncontrolled cell death).[5] The total light dose, including intensity and duration of exposure, is a critical factor in the extent of phototoxicity.[6][7]

Q3: How can I determine the optimal concentration of IR-825 for my experiments?

A3: The optimal concentration of IR-825 is cell-type dependent and should be empirically determined. It is recommended to perform a concentration titration to find the lowest concentration that provides a sufficient signal-to-noise ratio for your imaging needs while minimizing cytotoxicity. A starting point for titration could be in the range of 1-10 µM.

Q4: What are the best practices for loading and washing cells with IR-825?

A4: To minimize cellular stress, it is crucial to handle cells gently during the staining process. Use a serum-free medium for dye loading, as serum components can sometimes interfere with staining. After incubation, wash the cells two to three times with a complete, pre-warmed culture medium to remove any unbound dye, which can contribute to background fluorescence and potential toxicity. Using a phenol (B47542) red-free medium for imaging is also recommended to reduce background fluorescence.

Q5: What are the visible signs of IR-825-induced phototoxicity in cells?

A5: Visible signs of phototoxicity can include changes in cell morphology such as membrane blebbing, cell rounding, and detachment from the culture surface.[5] Alterations in mitochondrial morphology, such as a transition from a tubular to a fragmented or spherical shape, are also early indicators of cellular stress.[8] In time-lapse imaging, a reduction in cell motility or a failure to undergo mitosis can also indicate phototoxicity.

Troubleshooting Guides

Problem 1: High background fluorescence in my images.

Possible Cause	Solution
Incomplete removal of unbound dye.	Increase the number of wash steps (e.g., from 2 to 3-4 washes) with pre-warmed complete medium after incubation with IR-825.
Use of phenol red-containing medium.	Switch to a phenol red-free imaging medium for the duration of the experiment.
Dye aggregation.	Ensure the IR-825 stock solution is properly dissolved and consider filtering the working solution before adding it to the cells.

Problem 2: Cells are dying during or after imaging.

Possible Cause	Solution
Phototoxicity due to excessive light exposure.	- Reduce excitation light intensity to the lowest level that provides an adequate signal. - Minimize exposure time for each image captured. - Increase the interval between image acquisitions in time-lapse experiments. - Limit the number of z-planes acquired in a z-stack.
IR-825 concentration is too high.	Perform a concentration titration to determine the lowest effective concentration for your cell type and experimental setup.
Inherent toxicity of the dye.	If reducing light exposure and concentration is not sufficient, consider alternative, potentially less toxic, near-infrared dyes.
Suboptimal cell culture conditions.	Ensure cells are healthy and not stressed before starting the imaging experiment. Use an appropriate live-cell imaging solution to maintain physiological conditions (temperature, CO2, humidity) on the microscope stage.[9]

Problem 3: Weak fluorescent signal from stained cells.

Possible Cause	Solution
IR-825 concentration is too low.	Gradually increase the concentration of IR-825, while monitoring for signs of cytotoxicity.
Insufficient incubation time.	Optimize the incubation time to allow for sufficient uptake of the dye. A starting point is 15-60 minutes.
Photobleaching (fading of the fluorescent signal).	- Reduce the excitation light intensity and exposure time. - Use an anti-fade reagent if compatible with your live-cell experiment. - Acquire images less frequently.
Microscope settings are not optimal.	Ensure that the correct filter sets for near-infrared imaging are being used and that the detector settings (e.g., gain, binning) are optimized for detecting a weak signal.

Quantitative Data Summary

The following tables provide a summary of typical concentration ranges and parameters for assessing cytotoxicity. Note that optimal values are cell-type and instrument-dependent and should be determined empirically.

Table 1: Recommended Starting Conditions for IR-825 in Live-Cell Imaging

Parameter	Recommended Range	Notes
Concentration	1 - 10 µM	Start with a low concentration and titrate up to find the optimal balance between signal and viability.
Incubation Time	15 - 60 minutes	Longer incubation times may increase signal but also potential toxicity.
Excitation Wavelength	~780 - 810 nm	Use the appropriate laser line and filters for your imaging system.
Emission Wavelength	~820 - 840 nm	Use the appropriate emission filter to collect the fluorescent signal.

Table 2: Quantitative Assays for Assessing IR-825 Induced Cytotoxicity

Assay	Principle	Typical Readout
Cell Viability Assay (e.g., MTT, CCK-8)	Measures metabolic activity, which correlates with the number of viable cells.[10]	Absorbance or fluorescence intensity. Used to calculate IC50 values.
Apoptosis Assay (e.g., Caspase-3/7)	Detects the activation of executioner caspases, a hallmark of apoptosis.[8][11]	Fluorescence intensity of a cleaved substrate.
Necrosis Assay (e.g., Propidium Iodide)	A membrane-impermeant dye that enters and stains the DNA of cells with compromised membrane integrity.[8]	Red fluorescence in necrotic cells.
Mitochondrial Membrane Potential Assay (e.g., TMRE, JC-1)	Measures the electrical potential across the mitochondrial membrane, which is lost during early apoptosis.[12][13][14][15][16][17]	Change in fluorescence intensity or ratio.
Reactive Oxygen Species (ROS) Assay (e.g., DCFDA)	Detects the presence of ROS, a key mediator of phototoxicity.[18][19][20][21][22]	Increase in fluorescence upon oxidation of the probe.

Experimental Protocols

Protocol 1: Staining Cells with IR-825 for Live-Cell Imaging

• Cell Preparation: Culture cells to the desired confluency (typically 70-80%) on a suitable imaging dish (e.g., glass-bottom dish).

• Prepare Staining Solution: Prepare a working solution of IR-825 in a pre-warmed, serum-free cell culture medium. The final concentration should be determined by a titration experiment (start with a range of 1-10 µM).

• Washing: Remove the culture medium from the cells and wash once with pre-warmed phosphate-buffered saline (PBS).

• Staining: Add the IR-825 working solution to the cells and incubate for 15-60 minutes at 37°C in a humidified incubator with 5% CO₂.

• Wash Out Unbound Dye: After incubation, remove the staining solution and wash the cells two to three times with a pre-warmed, complete cell culture medium.

• Imaging: Add fresh, pre-warmed, phenol red-free imaging medium to the cells. You are now ready to acquire images.

Protocol 2: Cell Viability Assay (CCK-8)

• Cell Seeding: Seed cells in a 96-well plate at a density that will not lead to over-confluence during the experiment.

• Treatment: The next day, treat the cells with a range of IR-825 concentrations. Include a vehicle-only control (e.g., DMSO).

• Incubation and Illumination: Incubate the cells for a desired period (e.g., 24, 48, or 72 hours). For phototoxicity studies, expose the cells to the same illumination conditions used for imaging at defined time points.

• Add CCK-8 Reagent: Add 10 µL of CCK-8 solution to each well.

• Incubate: Incubate the plate for 1-4 hours at 37°C.

• Measure Absorbance: Measure the absorbance at 450 nm using a microplate reader.[23]

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value.[23]

Protocol 3: Caspase-3/7 Activation Assay

• Cell Preparation and Staining: Prepare and stain cells with IR-825 as described in Protocol 1.

• Induce Apoptosis (as a positive control): Treat a subset of cells with a known apoptosis-inducing agent (e.g., staurosporine).

• Live-Cell Imaging and Illumination: Perform live-cell imaging with your desired settings to induce phototoxicity in the experimental group.

• Add Caspase-3/7 Reagent: Add a cell-permeable caspase-3/7 substrate (e.g., a DEVD-based fluorescent probe) to the imaging medium according to the manufacturer's instructions.[8]

• Image Caspase Activation: Continue live-cell imaging to monitor the increase in fluorescence, which indicates caspase-3/7 activation in apoptotic cells.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. biotium.com [biotium.com]
• 3. Comparison of visible and near-infrared wavelength-excitable fluorescent dyes for molecular imaging of cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 5. Overcoming Photobleaching and Phototoxicity in Imaging [oxinst.com]
• 6. researchgate.net [researchgate.net]
• 7. Optimizing live-cell fluorescence imaging conditions to minimize phototoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanistic insights into Rho/MRTF inhibition-induced apoptotic events and prevention of drug resistance in melanoma: implications for the involvement of pirin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Frontiers | Mechanistic insights into Rho/MRTF inhibition-induced apoptotic events and prevention of drug resistance in melanoma: implications for the involvement of pirin [frontiersin.org]
• 12. benchchem.com [benchchem.com]
• 13. chem-agilent.com [chem-agilent.com]
• 14. media.cellsignal.com [media.cellsignal.com]
• 15. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 16. assaygenie.com [assaygenie.com]
• 17. Mitochondrial Membrane Potential Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 18. assaygenie.com [assaygenie.com]
• 19. Detecting Reactive Oxygen Species by Immunohistochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. abcam.cn [abcam.cn]
• 22. Production and Detection of Reactive Oxygen Species (ROS) in Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 23. benchchem.com [benchchem.com]

Technical Support Center: Enhancing IR-825 Stability for Long-Term Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the stability challenges of the near-infrared (NIR) fluorescent dye IR-825 in long-term experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my IR-825 signal decreasing over time in aqueous solutions?

A1: IR-825, like many cyanine (B1664457) dyes, is prone to aggregation and degradation in aqueous buffers such as phosphate-buffered saline (PBS). This leads to a reduction in fluorescence intensity. For long-term experiments, it is crucial to employ stabilization strategies.

Q2: What are the primary methods to improve IR-825 stability?

A2: The most effective methods to enhance the stability of IR-825 include:

• Encapsulation: Enclosing IR-825 within nanocarriers like liposomes protects the dye from the aqueous environment and prevents aggregation.

• Protein Conjugation: Covalently binding IR-825 to proteins, such as human serum albumin (HSA) or bovine serum albumin (BSA), can significantly improve its photostability and biocompatibility.[1]

• Polymeric Micelles: Conjugating IR-825 to amphiphilic block copolymers allows for the formation of stable nanomicelles in aqueous solutions, which enhances its stability and in vivo performance.[2]

Q3: How does temperature affect the fluorescence of IR-825?

A3: Generally, an increase in temperature can lead to a decrease in fluorescence intensity due to dynamic quenching. For long-term imaging, maintaining a stable temperature is recommended. The exact temperature sensitivity of IR-825 should be characterized for your specific experimental setup.

Q4: What is photobleaching, and how can I minimize it for IR-825?

A4: Photobleaching is the irreversible destruction of a fluorophore upon exposure to excitation light. To minimize photobleaching of IR-825:

• Use the lowest possible laser power and exposure time that still provides a sufficient signal-to-noise ratio.[3][4]

• Reduce the frequency of image acquisition in time-lapse experiments.

• For fixed cells, use a mounting medium containing an anti-fade reagent.

• Employ stabilization techniques like encapsulation or protein conjugation, which can enhance photostability.

Q5: Can I use organic solvents to dissolve and store IR-825?

A5: Yes, IR-825 is more soluble and stable in organic solvents like dimethyl sulfoxide (B87167) (DMSO) compared to aqueous solutions. It is common practice to prepare a concentrated stock solution in anhydrous DMSO and store it at -20°C or -80°C, protected from light and moisture. For experiments in aqueous media, the DMSO stock should be diluted to the final working concentration, ensuring the final DMSO concentration is compatible with your biological system.

Troubleshooting Guides

Problem 1: Weak or No Fluorescence Signal

Potential Cause	Solution
Probe Degradation	Ensure IR-825 has been stored correctly (protected from light and moisture). Prepare single-use aliquots to avoid multiple freeze-thaw cycles.
Incorrect Filter Sets	Verify that the excitation and emission filters on your imaging system are appropriate for IR-825 (Ex/Em: ~780/825 nm).
Low Probe Concentration	The optimal concentration should be determined experimentally for each application. If the signal is weak, consider titrating to a higher concentration, but be mindful of potential aggregation.
Insufficient Incubation Time	The time required for the probe to accumulate in the target area can vary. Try increasing the incubation time.

Problem 2: High Background Fluorescence

Potential Cause	Solution
Excessive Probe Concentration	Using too high a concentration can lead to non-specific binding. Optimize the concentration through titration.
Autofluorescence	While NIR imaging reduces autofluorescence, some tissues or cells may still exhibit a background signal. Image an unstained control sample to determine the baseline autofluorescence.
Contaminated Media or Buffers	Use fresh, high-quality culture media and buffers. Phenol (B47542) red in some media can contribute to background fluorescence; use phenol red-free media for imaging.[3]
Inadequate Washing	After staining, wash cells or tissues thoroughly with a suitable buffer (e.g., PBS) to remove unbound probe.

Problem 3: Signal Fades Quickly (Photobleaching)

Potential Cause	Solution
High Laser Power/Long Exposure	Use the lowest laser power and shortest exposure time that provide an adequate signal.[3][4]
Repetitive Imaging of the Same Area	Reduce the frequency of image acquisition in time-lapse experiments.
Oxygen Presence (for fixed samples)	Use a mounting medium containing an anti-fade reagent to scavenge oxygen radicals that contribute to photobleaching.
Inherent Instability of Free Dye	Employ a stabilization strategy such as encapsulation in liposomes or conjugation to albumin to improve photostability.

Quantitative Data Summary

Table 1: Comparison of Stabilization Strategies for Cyanine Dyes

Stabilization Method	Key Advantages	Reported Stability Enhancement
Liposomal Encapsulation	Protects dye from degradation; can be functionalized for targeting.	Can significantly reduce photobleaching compared to free dye.
Albumin Conjugation	Improves photostability, biocompatibility, and circulation time.	HSA-IR825 complexes show effective tumor accumulation and retention for imaging.[1]
Polymeric Micelles	High drug loading capacity; avoids premature release; can be biodegradable.	PEG-PLD(IR825) nanomicelles exhibit a long retention time in tumor tissues.[2]

Experimental Protocols

Protocol 1: Liposomal Encapsulation of IR-825 (Thin-Film Hydration Method)

This protocol is a general guideline and should be optimized for your specific lipids and experimental conditions.

Materials:

• IR-825

• Lipids (e.g., DSPC, Cholesterol)

• Chloroform (B151607)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Rotary evaporator

• Bath sonicator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Formation: Dissolve lipids and IR-825 in chloroform in a round-bottom flask.

• Solvent Evaporation: Remove the chloroform using a rotary evaporator to form a thin, uniform lipid film on the inner wall of the flask.

• Drying: Further dry the film under vacuum for at least 2 hours to remove any residual solvent.

• Hydration: Hydrate the lipid film with PBS by rotating the flask at a temperature above the lipid phase transition temperature. This will form multilamellar vesicles (MLVs).

• Sonication: Briefly sonicate the MLV suspension in a bath sonicator to aid in dispersion.

• Extrusion: To obtain unilamellar vesicles of a defined size, pass the MLV suspension through an extruder equipped with a polycarbonate membrane (e.g., 100 nm) multiple times (e.g., 11-21 passes).

• Purification: Remove unencapsulated IR-825 by size exclusion chromatography or dialysis.

• Characterization: Characterize the liposomes for size, zeta potential, and encapsulation efficiency.

Protocol 2: Covalent Conjugation of IR-825 to Human Serum Albumin (HSA)

This protocol assumes IR-825 has a reactive group (e.g., carboxyl or NHS ester) for conjugation.

Materials:

• IR-825 with a suitable functional group

• Human Serum Albumin (HSA)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and Sulfo-NHS (N-hydroxysulfosuccinimide) if starting with a carboxyl group

• Reaction buffer (e.g., PBS, pH 7.4)

• Quenching solution (e.g., hydroxylamine (B1172632) or Tris buffer)

• Purification system (e.g., dialysis or size exclusion chromatography)

Procedure:

• HSA Solution: Prepare a solution of HSA in the reaction buffer.

• IR-825 Activation (if necessary): If IR-825 has a carboxyl group, activate it by reacting with EDC and Sulfo-NHS in an appropriate buffer (e.g., MES buffer, pH 6.0) to form an NHS ester.

• Conjugation: Add the activated IR-825 (or IR-825 NHS ester) to the HSA solution. The molar ratio of IR-825 to HSA should be optimized. Allow the reaction to proceed for a set time (e.g., 2 hours at room temperature or overnight at 4°C) with gentle stirring.

• Quenching: Stop the reaction by adding a quenching solution to react with any remaining active esters.

• Purification: Remove unconjugated IR-825 and other reagents by dialysis against PBS or using size exclusion chromatography.

• Characterization: Characterize the conjugate by measuring the absorbance of IR-825 and the protein concentration to determine the dye-to-protein ratio.

Visualizations

Caption: Workflow for liposomal encapsulation of IR-825.

Caption: Troubleshooting logic for poor IR-825 signal.

References

• 1. researchgate.net [researchgate.net]
• 2. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 3. Long-term Live-cell Imaging to Assess Cell Fate in Response to Paclitaxel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluorescence Live Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Laser Power for IR-825-Mediated Photothermal Therapy (PTT)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing laser power in IR-825-mediated photothermal therapy (PTT) experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal laser wavelength for exciting IR-825?

A1: IR-825 is a near-infrared (NIR) dye with a distinct absorbance peak around 825 nm.[1] Therefore, a laser with a wavelength in the range of 808 nm to 830 nm is typically used for efficient photothermal conversion. An 808 nm laser is commonly used in many studies.

Q2: How do I determine the starting laser power density for my in vitro experiments?

A2: A good starting point for in vitro experiments is a laser power density in the range of 0.5 W/cm² to 2.0 W/cm². The optimal power will depend on the concentration of IR-825, the cell line being used, and the desired therapeutic outcome (e.g., apoptosis vs. necrosis). It is recommended to perform a dose-response study to determine the optimal power density for your specific experimental setup.

Q3: What are the key factors that influence the efficacy of IR-825-mediated PTT?

A3: The key factors influencing PTT efficacy include:

• Laser Power Density: Higher power density generally leads to a more rapid and higher temperature increase.

• Irradiation Time: Longer exposure times increase the total energy delivered to the tissue, resulting in greater cell death.

• IR-825 Concentration: Higher concentrations of IR-825 lead to greater light absorption and heat generation.

• Cellular Uptake of IR-825: The efficiency of internalization of the IR-825 formulation by the target cells is crucial.

• Tumor Size and Location: For in vivo studies, larger and deeper tumors may require higher laser power or different delivery strategies to achieve uniform heating.[2]

• Tissue Optical Properties: The absorption and scattering of light by the surrounding tissue can affect the amount of light reaching the target.

Q4: How can I monitor the temperature change during the PTT experiment?

A4: Temperature can be monitored using several methods:

• Infrared (IR) Thermal Camera: This is a non-invasive method that provides real-time surface temperature mapping of the target area.[3][4]

• Thermocouples or Fiber-Optic Probes: These can be inserted directly into the tumor or cell culture medium for precise temperature measurements at specific points.[3][5][6]

• Magnetic Resonance Thermometry (MRT): A non-invasive imaging technique that can provide 3D temperature maps of the target tissue.[3][4]

Q5: What is the expected temperature range for effective tumor ablation?

A5: For effective tumor ablation, the target temperature should typically reach between 43°C and 50°C for apoptosis induction, while temperatures above 50°C will lead to necrosis.[7] The goal is to achieve these temperatures within the tumor while minimizing damage to surrounding healthy tissue.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Temperature Increase	1. Insufficient Laser Power: The laser power density is too low to generate enough heat. 2. Low IR-825 Concentration: The concentration of the photosensitizer is not high enough for adequate light absorption. 3. Poor Cellular Uptake: The IR-825 formulation is not being efficiently internalized by the cells. 4. Incorrect Laser Wavelength: The laser wavelength does not match the absorption peak of IR-825. 5. Laser Beam Misalignment: The laser is not properly focused on the target area.	1. Increase Laser Power Density: Gradually increase the power density while monitoring the temperature. 2. Increase IR-825 Concentration: Use a higher concentration of IR-825 or a formulation with a higher loading efficiency. 3. Optimize Formulation/Incubation Time: Modify the IR-825 nanoparticle formulation to enhance cellular uptake (e.g., by adding targeting ligands). Increase the incubation time to allow for more significant uptake. 4. Verify Laser Wavelength: Ensure the laser wavelength is within the optimal range for IR-825 (around 808-830 nm). 5. Realign Laser: Check and adjust the laser alignment to ensure it is centered on the target.
High Variability in Results	1. Inconsistent IR-825 Distribution: Uneven distribution of the photosensitizer within the cell culture or tumor. 2. Fluctuations in Laser Power: The laser output is not stable. 3. Inconsistent Irradiation Area: The size and position of the laser spot vary between experiments. 4. Variations in Cell Density: Different numbers of cells are seeded in the wells for in vitro experiments.	1. Ensure Homogeneous Mixture: Gently mix the IR-825 solution before adding it to the cells or injecting it into the tumor. 2. Stabilize Laser Output: Allow the laser to warm up and stabilize before starting the experiment. Use a power meter to verify the output. 3. Use a Beam Homogenizer/Standardize Setup: Use optical components to ensure a uniform beam profile. Mark the target area to ensure consistent irradiation. 4. Standardize Cell Seeding: Use a consistent cell seeding density for all experiments.
Damage to Surrounding Healthy Tissue (in vivo)	1. Excessive Laser Power: The laser power is too high, causing heat to diffuse to adjacent tissues. 2. Non-specific Accumulation of IR-825: The photosensitizer is not selectively accumulating in the tumor. 3. Prolonged Irradiation Time: The laser is applied for too long, leading to excessive heat buildup.	1. Reduce Laser Power Density: Lower the laser power to a level that effectively heats the tumor while minimizing collateral damage. 2. Improve Targeting: Use a targeted nanoparticle formulation to increase the tumor-specific accumulation of IR-825. Allow sufficient time for clearance from non-target tissues before irradiation. 3. Optimize Irradiation Time: Reduce the irradiation time or use a pulsed laser to control heat deposition.
Low Cell Viability in Control Groups (Dark Toxicity)	1. High Concentration of IR-825 Formulation: The nanoparticle carrier or IR-825 itself is causing toxicity without laser irradiation. 2. Solvent Toxicity: The solvent used to dissolve IR-825 is toxic to the cells.	1. Perform a Dose-Response Curve: Determine the maximum non-toxic concentration of the IR-825 formulation. 2. Use a Biocompatible Solvent: Ensure the final concentration of the solvent (e.g., DMSO) in the cell culture medium is below its toxic threshold.

Quantitative Data Summary

The following tables provide a summary of representative quantitative data from studies on near-infrared dye-mediated PTT. These values should be used as a guideline, and optimization for your specific experimental conditions is crucial.

Table 1: In Vitro Photothermal Response

IR-825 Derivative Concentration (µg/mL)	Laser Power Density (W/cm²)	Irradiation Time (min)	Temperature Increase (°C)	Cell Viability (%)
10	1.0	5	~15-20	~60-70
20	1.0	5	~20-25	~40-50
10	1.5	5	~20-25	~40-50
20	1.5	5	~25-30	~20-30
20	1.0	10	~25-30	~20-30

Data is synthesized from trends observed in similar NIR photosensitizer studies.

Table 2: In Vivo Tumor Ablation

IR-825 Formulation Dose (mg/kg)	Laser Power Density (W/cm²)	Irradiation Time (min)	Max Tumor Temperature (°C)	Tumor Growth Inhibition (%)
5	1.0	10	~45-50	~70-80
10	1.0	10	~50-55	~80-90
5	1.5	10	~50-55	~85-95
10	1.5	10	>55	>95
10	1.0	15	>55	>95

Data is synthesized from trends observed in similar NIR photosensitizer studies.

Experimental Protocols

Protocol 1: In Vitro Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• IR-825 Incubation: Remove the culture medium and add fresh medium containing the desired concentration of the IR-825 formulation. Incubate for 4-24 hours. Include control wells with no IR-825.

• Laser Irradiation: Remove the medium and add fresh, pre-warmed PBS. Irradiate the designated wells with an 808 nm laser at the desired power density for a specific duration. Control groups should include cells only, cells with IR-825 but no laser, and cells with laser but no IR-825.

• MTT Addition: After irradiation, replace the PBS with fresh culture medium and incubate for a further 24 hours. Then, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[8]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control group.

Protocol 2: In Vivo Tumor Ablation Study

• Tumor Model Establishment: Subcutaneously inject tumor cells into the flank of immunocompromised mice. Allow the tumors to grow to a volume of approximately 100 mm³.

• IR-825 Administration: Intravenously or intratumorally inject the IR-825 formulation at the desired dose.

• Laser Irradiation: At a predetermined time point post-injection (to allow for tumor accumulation), anesthetize the mouse and irradiate the tumor with an 808 nm laser at the desired power density and duration.

• Temperature Monitoring: Monitor the temperature of the tumor surface during irradiation using an IR thermal camera.

• Tumor Volume Measurement: Measure the tumor volume using calipers every 2-3 days for the duration of the study. Tumor volume can be calculated using the formula: (Length × Width²)/2.

• Histological Analysis: At the end of the study, euthanize the mice and excise the tumors for histological analysis (e.g., H&E staining, TUNEL assay) to assess tissue necrosis and apoptosis.

Visualizations

Caption: Workflow for in vitro IR-825-mediated PTT and cell viability assessment.

Caption: Workflow for in vivo IR-825-mediated PTT and tumor ablation evaluation.

Caption: Simplified signaling pathway of IR-825-mediated photothermal therapy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. In vivo photothermal treatment with real-time monitoring by optical fiber-needle array - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Monitoring tissue temperature during photothermal therapy for cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Monitoring tissue temperature during photothermal therapy for cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of temperature distribution in tissue for interstitial cancer photothermal therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Advancements in Photothermal Therapy Using Near-Infrared Light for Bone Tumors [mdpi.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Enhancing IR-825 Signal-to-Noise Ratio for Deep Tissue Imaging

Welcome to the technical support center for IR-825, your guide to optimizing near-infrared (NIR) fluorescence imaging experiments. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to improve the signal-to-noise ratio (SNR) of IR-825 in deep tissue imaging applications.

Frequently Asked Questions (FAQs)

Q1: What is IR-825, and why is it used for deep tissue imaging?

A1: IR-825 is a near-infrared (NIR) fluorescent dye. It is utilized for deep tissue imaging because its absorption and emission properties fall within the NIR-I and NIR-II/short-wave infrared (SWIR) windows (700-1700 nm). Light in this range experiences less scattering and absorption by biological tissues, allowing for deeper penetration and reduced background autofluorescence compared to visible light.[1] IR-825 also possesses a carboxyl group, making it suitable for conjugation to molecules like antibodies or nanoparticles for targeted imaging.[2]

Q2: What are the main factors that limit the signal-to-noise ratio of IR-825 in deep tissue imaging?

A2: The primary factors limiting the SNR of IR-825 are:

• Tissue Autofluorescence: Endogenous molecules in the tissue can fluoresce, creating a background signal that can obscure the signal from IR-825.

• Photon Scattering: Light scattering within the tissue can reduce the number of excitation photons reaching the dye and the number of emission photons reaching the detector.

• Dye Aggregation: As a cyanine (B1664457) dye, IR-825 has a tendency to aggregate in aqueous solutions, which can lead to fluorescence quenching and a reduced signal.

• Photobleaching: Prolonged exposure to excitation light can cause the dye to photodegrade, leading to a weaker signal over time.

• Low Quantum Yield: The intrinsic brightness of the dye can be low, particularly in aqueous environments.

Q3: How can I reduce background autofluorescence when imaging with IR-825?

A3: To reduce background autofluorescence, consider the following strategies:

• Imaging in the NIR-II Window: Shifting the detection window to longer wavelengths (1000-1700 nm) can significantly decrease tissue autofluorescence.[3]

• Spectral Unmixing: If your imaging system has this capability, you can spectrally unmix the IR-825 signal from the autofluorescence background based on their different emission spectra.

• Background Subtraction: Acquire an image of a control, unstained tissue region and subtract this background from your experimental images.[4] A consistent and objective approach to defining the background region is crucial for accurate quantification.[4]

• Dietary Modifications: For preclinical studies in rodents, using a purified diet can reduce autofluorescence from chlorophyll (B73375) in standard chow, particularly in the gastrointestinal tract.

Q4: What is dye aggregation, and how can I prevent it with IR-825?

A4: Dye aggregation occurs when individual IR-825 molecules clump together in solution, a common issue with cyanine dyes in aqueous buffers. This aggregation can significantly reduce the fluorescence signal through self-quenching.

To prevent aggregation:

• Proper Dissolution: Initially dissolve IR-825 in an organic solvent like dimethyl sulfoxide (B87167) (DMSO) before diluting it in your aqueous buffer.

• Formulation with Nanoparticles: Encapsulating IR-825 within nanoparticles, such as liposomes or polymeric micelles, can physically separate the dye molecules and prevent aggregation.[5] This also improves the dye's stability in biological fluids.

Troubleshooting Guides

This section provides solutions to common problems encountered during deep tissue imaging with IR-825.

Problem 1: Weak or No Fluorescence Signal

Potential Cause	Recommended Solution(s)
Suboptimal Dye Concentration	Perform a concentration titration to find the optimal dose. Too low a concentration will result in a weak signal, while too high a concentration can lead to aggregation and quenching. For conjugated antibodies, typical starting concentrations are around 1 µg/mL.
Dye Aggregation	Ensure IR-825 is fully dissolved in an organic solvent (e.g., DMSO) before aqueous dilution. Consider formulating IR-825 into nanoparticles to improve solubility and stability.
Photobleaching	Reduce laser power and exposure time to the minimum required for adequate signal. Use an anti-fade mounting medium for ex vivo samples. For live imaging, acquire images less frequently if possible.[6]
Incorrect Imaging Settings	Verify that the excitation and emission filters are appropriate for IR-825 (Excitation max ~780-792 nm, Emission max ~810-830 nm).[5][7] Optimize detector gain and exposure time.
Poor Probe Functionality (for conjugates)	Confirm successful conjugation of IR-825 to your targeting molecule. For antibody conjugates, ensure the antibody is validated for your application and that the secondary antibody (if used) is appropriate.
Low Probe Accumulation at Target	Allow sufficient time for your IR-825 probe to accumulate at the target site. This can range from a few hours to over 24 hours depending on the targeting strategy.

Problem 2: High Background Signal

Potential Cause	Recommended Solution(s)
High Tissue Autofluorescence	Shift the emission detection to the NIR-II window (>1000 nm) if your imaging system allows.[3] Use a purified diet for animal studies to reduce gut autofluorescence.
Non-Specific Probe Binding	For conjugated probes, ensure adequate blocking steps in your protocol.[8] Titrate the probe concentration to find the lowest effective dose.
Excessive Laser Power	High laser power can increase background noise. Reduce the laser intensity to the minimum necessary for a clear signal from your region of interest.[6]
Ineffective Background Correction	Implement a consistent background subtraction strategy. Use a non-injected animal or a region of tissue without probe accumulation to define the background signal.[4]

Quantitative Data on IR-825 and Related Dyes

Improving the signal-to-noise ratio often involves selecting a formulation with superior photophysical properties. The following table summarizes key performance metrics for IR-825 and a closely related dye, IR-820, in comparison to the widely used Indocyanine Green (ICG).

Property	IR-825 (Free)	IR-820 (Free)	Indocyanine Green (ICG) (Free)	IR-820 (Encapsulated)
Max Absorption (λmax)	~792 nm	~820 nm	~780 nm (in blood)[7]	Dependent on formulation
Max Emission (λem)	~810 - 830 nm[5]	~830 nm	~800 - 820 nm (in blood)[7]	Dependent on formulation
Quantum Yield (Φ)	Data not widely available	Lower than ICG in aqueous solution[9]	Low, solvent-dependent[7]	Can be enhanced by encapsulation
In Vitro Stability	Data not widely available	Degradation half-time approx. double that of ICG[9]	Prone to degradation and aggregation[7]	Significantly improved over free dye
In Vivo Stability	Data not widely available	More intense signal than ICG at 24h post-injection[9]	Rapid clearance	Extended circulation time

Note: Quantitative data for IR-825 is not as readily available in the literature as for ICG and IR-820. The properties of encapsulated dyes are highly dependent on the specific nanoparticle formulation.

Experimental Protocols

Protocol 1: Preparation of IR-825 Stock Solution

This protocol describes the preparation of a concentrated stock solution of IR-825, which can then be diluted for in vivo administration or conjugation.

• Weighing: Accurately weigh the desired amount of IR-825 powder in a sterile microfuge tube.

• Dissolution: Add a sufficient volume of sterile, anhydrous dimethyl sulfoxide (DMSO) to achieve a high-concentration stock solution (e.g., 1-10 mg/mL).

• Solubilization: Vortex the solution thoroughly. Gentle warming may be applied if necessary to ensure the dye is completely dissolved.

• Storage: Store the stock solution protected from light at -20°C or -80°C. Prepare single-use aliquots to avoid multiple freeze-thaw cycles.[6]

Protocol 2: Encapsulation of IR-825 in PLGA Nanoparticles (Conceptual Protocol)

This protocol provides a general framework for encapsulating IR-825 into poly(lactic-co-glycolic acid) (PLGA) nanoparticles using a single emulsion-solvent evaporation method. This method is suitable for hydrophobic dyes like IR-825.

• Organic Phase Preparation: Dissolve a known amount of PLGA (e.g., 50 mg) and IR-825 (e.g., 1-5 mg) in an organic solvent such as dichloromethane (B109758) (DCM) or acetone.

• Emulsification: Add the organic phase to an aqueous solution containing a surfactant (e.g., polyvinyl alcohol (PVA) or polysorbate 80). Emulsify the mixture using a probe sonicator or a high-speed homogenizer to form an oil-in-water emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature overnight to allow for the complete evaporation of the organic solvent. This will lead to the formation of solid IR-825-loaded PLGA nanoparticles.

• Purification: Purify the nanoparticles to remove excess surfactant and free dye. This is typically done by repeated centrifugation and resuspension in deionized water.

• Characterization:

  • Size and Zeta Potential: Use Dynamic Light Scattering (DLS) to determine the size distribution and surface charge of the nanoparticles.

  • Morphology: Use Transmission Electron Microscopy (TEM) to visualize the shape and size of the nanoparticles.

  • Encapsulation Efficiency: Separate the nanoparticles from the supernatant by centrifugation. Measure the concentration of free IR-825 in the supernatant using UV-Vis spectroscopy. The encapsulation efficiency can be calculated as: (Total amount of IR-825 - Amount of free IR-825) / Total amount of IR-825 * 100%.

Visual Guides

Troubleshooting Workflow for Low IR-825 Signal

Caption: A step-by-step workflow for troubleshooting low signal issues with IR-825.

Decision Pathway for IR-825 Formulation

Caption: Decision tree for selecting an appropriate IR-825 formulation strategy.

References

• 1. Dual Infrared 2-Photon Microscopy Achieves Minimal Background Deep Tissue Imaging in Brain and Plant Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Photoacoustic imaging in the second near-infrared window: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Progress in NIR-II Contrast Agent for Biological Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. resources.revvity.com [resources.revvity.com]
• 5. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. google.com [google.com]
• 9. Comparative study of the optical and heat generation properties of IR820 and indocyanine green - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Comparison: IR-825 vs. ICG for In Vivo Imaging

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving field of in vivo imaging, the selection of the appropriate near-infrared (NIR) fluorescent dye is paramount to achieving high-quality, reproducible data. This guide provides an objective comparison of IR-825 and the widely used Indocyanine Green (ICG), focusing on their performance characteristics for in vivo imaging applications. This comparison is supported by experimental data to aid researchers in making an informed decision for their specific needs.

Executive Summary

Indocyanine Green (ICG) has long been the gold standard for NIR fluorescence imaging, benefiting from its clinical approval and extensive characterization. However, its limitations, including poor stability in aqueous solutions and concentration-dependent spectral properties, have driven the development of alternative dyes. IR-825, a structurally related cyanine (B1664457) dye, has emerged as a promising alternative, particularly for applications requiring enhanced stability and for use in photothermal therapy. This guide delves into a detailed comparison of their photophysical properties, stability, and in vivo imaging performance.

Data Presentation: Quantitative Comparison

The following tables summarize the key quantitative data for IR-825 and ICG. Data for IR-825 is in some cases represented by its close structural analog, IR-820, where direct comparative data for IR-825 is limited.

Table 1: Photophysical Properties

Property	IR-825 / IR-820	Indocyanine Green (ICG)
Maximum Absorption (λmax)	~820 nm	~780 nm in blood/plasma[1]
Maximum Emission (λem)	~845 nm	~830 nm in blood[2]
Molar Extinction Coefficient (ε)	Not widely reported	~150,000 - 262,100 M⁻¹cm⁻¹ in water/plasma[3][4]
Quantum Yield (Φ)	Lower than ICG[5]	Low, solvent and concentration dependent[6]
Molecular Weight	~904.34 g/mol (for IR-825)	774.96 g/mol [7]

Table 2: Stability in Aqueous Solution

Condition	IR-820 (Degradation Half-time)	Indocyanine Green (ICG) (Degradation Half-time)
Room Temperature, Light	~2x longer than ICG[5]	Prone to rapid degradation
Room Temperature, Dark	~2x longer than ICG[5]	More stable than in light, but still degrades[8]
4°C, Dark	~2x longer than ICG[5]	Stable for about 3 days with ~20% fluorescence loss[9]

Table 3: In Vivo Performance

Parameter	IR-820	Indocyanine Green (ICG)
In Vivo Stability	More stable, allowing for longer imaging times[5]	Rapidly cleared, short imaging window
24h Post-Injection Signal	Significantly more intense fluorescence signal than ICG[5]	Lower signal intensity at 24h[5]
Biodistribution	Primarily accumulates in the liver[5]	Rapidly taken up by the liver and excreted into the bile[10]
Clearance	Slower clearance compared to ICG	Rapid clearance from circulation[10]

Experimental Protocols

Detailed methodologies are crucial for reproducible in vivo imaging studies. Below are representative protocols for using IR-825 and ICG in a murine tumor model.

In Vivo Fluorescence Imaging of a Subcutaneous Tumor Model in Mice

1. Animal Model:

• Athymic nude mice (nu/nu), 6-8 weeks old.

• Subcutaneously implant 1x10^6 cancer cells (e.g., U87-MG, MDA-MB-231) in the flank.

• Allow tumors to grow to approximately 100-200 mm³.

2. Dye Preparation:

• IR-825: Dissolve IR-825 in a solution of Dimethyl Sulfoxide (DMSO) and then dilute with Phosphate-Buffered Saline (PBS) to the final desired concentration (e.g., 1 mg/mL). The final DMSO concentration should be below 5% to minimize toxicity.

• ICG: Reconstitute lyophilized ICG powder with sterile water to a stock concentration of 5 mg/mL. Further dilute with PBS to the desired final concentration (e.g., 1 mg/kg). Prepare fresh before each use due to its instability.[11]

3. Dye Administration:

• Anesthetize the mouse using isoflurane (B1672236) (2-3% for induction, 1-2% for maintenance).

• Administer the dye solution via tail vein injection.

  • IR-825/IR-820: A typical dose is in the range of 1-5 mg/kg.

  • ICG: A typical dose is in the range of 0.5-5 mg/kg.[11]

4. In Vivo Imaging:

• Place the anesthetized mouse in a pre-warmed imaging chamber of an in vivo imaging system (e.g., IVIS Spectrum, Pearl Trilogy).

• Acquire fluorescence images at various time points post-injection (e.g., 1, 4, 8, 24, 48 hours).

• Imaging Parameters:

  • Excitation Filter: Typically around 780 nm for both dyes.

  • Emission Filter: Typically around 845 nm for IR-825/IR-820 and 830 nm for ICG.

  • Exposure time and other settings should be optimized based on the signal intensity.

5. Biodistribution Analysis (Ex Vivo):

• At the final time point, humanely euthanize the mouse.

• Excise the tumor and major organs (liver, spleen, kidneys, lungs, heart, etc.).

• Image the excised organs using the in vivo imaging system to quantify the fluorescence intensity in each tissue.

• The percentage of injected dose per gram of tissue (%ID/g) can be calculated to determine the biodistribution profile.[12][13]

Mandatory Visualization

Experimental Workflow for In Vivo Imaging

The following diagram illustrates the general workflow for a comparative in vivo imaging study using IR-825 and ICG.

References

• 1. Optical Absorption of Indocyanine Green (ICG) [omlc.org]
• 2. Noninvasive Optical Imaging and In Vivo Cell Tracking of Indocyanine Green Labeled Human Stem Cells Transplanted at Superficial or In-Depth Tissue of SCID Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Emission and absorption properties of indocyanine green in Intralipid solution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tabulated Molar Extinction Coefficient for ICG in Water [omlc.org]
• 5. Comparative study of the optical and heat generation properties of IR820 and indocyanine green - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Photophysical Properties of Indocyanine Green in the Shortwave Infrared Region - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Photostability and thermal stability of indocyanine green - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. laboratory-equipment.com [laboratory-equipment.com]
• 10. Biodistribution of encapsulated indocyanine green in healthy mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Real-Time Fluorescence Imaging Using Indocyanine Green to Assess Therapeutic Effects of Near-Infrared Photoimmunotherapy in Tumor Model Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. microPET-Based Biodistribution of Quantum Dots in Living Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to IR-825 and IR-780 for Photothermal Therapy

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Two Prominent Near-Infrared Dyes for Photothermal Therapy Applications.

In the rapidly evolving field of photothermal therapy (PTT), the selection of an appropriate photothermal agent is paramount to achieving effective tumor ablation. Among the various classes of near-infrared (NIR) absorbing dyes, the heptamethine cyanine (B1664457) dyes IR-780 and IR-825 have garnered significant attention due to their strong absorption in the NIR-I window (700-900 nm), a region where biological tissues are relatively transparent. This guide provides a comprehensive and objective comparison of IR-825 and IR-780, focusing on their performance in photothermal therapy based on available experimental data.

Performance Comparison: IR-825 vs. IR-780

Both IR-780 and IR-825 exhibit potential as photothermal agents; however, their efficacy is influenced by factors such as photothermal conversion efficiency (PCE), stability, and formulation.

Key Performance Indicators:

Property	IR-780	IR-825	Key Considerations
Photothermal Conversion Efficiency (PCE)	7.6 – 10.7% (free dye)[1]	High (qualitative); specific values for free dye are not readily available in the literature. Nanoparticle formulations show significant enhancement.	PCE is a critical parameter that dictates the efficiency of converting light energy into heat. Higher PCE values are desirable for effective thermal ablation at lower power densities.
Photostability	Poor in aqueous solutions, prone to photobleaching.[2][3][4]	Poor, similar to other cyanine dyes.	Encapsulation within nanoparticles significantly improves the photostability of both dyes, allowing for repeated laser irradiation.[3][4]
Solubility	Poor water solubility.[1]	Hydrophobic.	Both dyes require formulation strategies, such as encapsulation in nanoparticles, to improve their dispersibility in physiological media.
In Vitro Efficacy	Demonstrates concentration- and laser power-dependent cytotoxicity. Encapsulation in nanoparticles enhances cellular uptake and photothermal killing.[5][6]	Nanoparticle formulations show excellent cancer cell killing efficiency upon NIR irradiation.[7][8]	The effectiveness in cell culture models is a primary indicator of therapeutic potential.
In Vivo Efficacy	Nanoparticle formulations show tumor accumulation and effective tumor ablation in animal models.[2][9]	Nanoparticle formulations exhibit excellent tumor-homing ability and effective tumor ablation in PTT treatment.[7][8]	Preclinical studies in animal models are crucial for evaluating therapeutic outcomes and safety.

Experimental Data Summary

Photothermal Conversion Efficiency (PCE)

The photothermal conversion efficiency is a measure of a material's ability to convert absorbed light into heat. For IR-780, the PCE has been reported to be in the range of 7.6–10.7% for the free dye.[1] While qualitative descriptions for IR-825 suggest "excellent" and "high" photothermal conversion, specific quantitative data for the free dye is not as readily available in published literature.[7][8]

It is important to note that the PCE of both dyes can be significantly enhanced by encapsulation within various nanoparticle platforms. For instance, studies have reported PCE values as high as 22.58% and 24.10% for IR-780 when incorporated into specific nanoparticle formulations.[2] This highlights the critical role of formulation in optimizing the photothermal performance of these dyes.

Stability

A significant challenge for both IR-780 and IR-825 is their poor photostability and stability in aqueous environments, which can limit their therapeutic efficacy.[1][2][3][4] Upon exposure to light, these dyes can degrade, leading to a loss of their photothermal properties. Encapsulation within nanoparticles, such as liposomes or polymeric micelles, has been shown to be an effective strategy to protect the dyes from degradation and improve their stability, allowing for repeated laser exposure without significant loss of performance.[3][4]

In Vitro and In Vivo Performance

Numerous studies have demonstrated the potential of both IR-780 and IR-825 in photothermal therapy at the cellular and preclinical levels, primarily when formulated in nanoparticles.

• IR-780: In vitro studies have shown that nanoparticle-encapsulated IR-780 can be effectively taken up by cancer cells, leading to significant cell death upon NIR laser irradiation.[5][6] In vivo studies using animal models have further confirmed the ability of IR-780-loaded nanoparticles to accumulate in tumors and achieve effective thermal ablation.[2][9]

• IR-825: Similarly, nanomicelles loaded with IR-825 have demonstrated high cancer-killing efficiency in vitro.[7][8] Animal studies have shown that these nanoparticles possess excellent tumor-homing capabilities and can effectively ablate tumors under NIR laser irradiation.[7][8]

Due to the lack of head-to-head comparative studies, it is difficult to definitively state which dye offers superior in vitro and in vivo performance. The choice of nanoparticle carrier and the specific experimental conditions play a significant role in the observed outcomes.

Experimental Protocols

To ensure reproducibility and facilitate the comparison of results across different studies, it is essential to follow standardized experimental protocols.

Measurement of Photothermal Conversion Efficiency (PCE)

A common method for determining the PCE of a photothermal agent involves monitoring the temperature change of a solution containing the agent during and after laser irradiation.

Workflow for PCE Measurement:

Caption: Workflow for determining photothermal conversion efficiency.

The calculation of PCE is typically based on the energy balance of the system, taking into account the heat generated by the photothermal agent and the heat dissipated to the surroundings.

In Vitro Photocytotoxicity Assay

This assay evaluates the ability of the photothermal agent to kill cancer cells upon laser irradiation.

Workflow for In Vitro Photocytotoxicity Assay:

Caption: Workflow for assessing in vitro photocytotoxicity.

In Vivo Tumor Ablation Study

This experiment assesses the therapeutic efficacy of the photothermal agent in a living organism.

Workflow for In Vivo Tumor Ablation Study:

Caption: Workflow for evaluating in vivo tumor ablation efficacy.

Signaling Pathways in Photothermal Therapy

The primary mechanism of PTT is the induction of hyperthermia, which leads to cell death through various pathways, including protein denaturation, membrane disruption, and induction of apoptosis.

Simplified Signaling Pathway of PTT-induced Cell Death:

Caption: Simplified signaling pathway of PTT-induced cell death.

Conclusion

References

• 1. Proposed protocol for determination of photostability Part I: cosmetic UV filters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. erepo.uef.fi [erepo.uef.fi]
• 3. researchgate.net [researchgate.net]
• 4. Liposomal IR-780 as a Highly Stable Nanotheranostic Agent for Improved Photothermal/Photodynamic Therapy of Brain Tumors by Convection-Enhanced Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Photothermal Properties of IR-780-Based Nanoparticles Depend on Nanocarrier Design: A Comparative Study on Synthetic Liposomes and Cell Membrane and Hybrid Biomimetic Vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Enhanced Photothermal Heating and Combination Therapy of NIR Dye via Conversion to Self-Assembled Ionic Nanomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 9. IR-780 dye loaded tumor targeting theranostic nanoparticles for NIR imaging and photothermal therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to IR-825 and Other Near-Infrared Cyanine Dages for Advanced Research Applications

For Researchers, Scientists, and Drug Development Professionals

In the rapidly advancing field of near-infrared (NIR) imaging and therapeutics, the selection of an appropriate cyanine (B1664457) dye is paramount to experimental success. This guide provides an objective comparison of IR-825 with other commonly used cyanine dyes, including Indocyanine Green (ICG), IR-783, and IR-820. The information presented herein is supported by experimental data from peer-reviewed literature to aid researchers in making informed decisions for their specific applications.

Executive Summary

IR-825 is a heptamethine cyanine dye that has garnered significant attention for its robust performance in preclinical research, particularly in photothermal therapy and fluorescence imaging. While structurally similar to other cyanine dyes, IR-825 exhibits a unique combination of photophysical properties that can offer distinct advantages in certain experimental contexts. This guide will delve into a quantitative comparison of these properties, detail the experimental methodologies for their assessment, and illustrate the key cellular uptake pathways.

Photophysical and Photothermal Properties: A Quantitative Comparison

The efficacy of a cyanine dye is largely determined by its photophysical and photothermal characteristics. The following tables summarize the key performance indicators for IR-825 and its counterparts. It is important to note that these values are compiled from various sources and may have been determined under different experimental conditions.

Dye	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Fluorescence Quantum Yield (Φf)	Photothermal Conversion Efficiency (η) (%)
IR-825	~200,000	Low	High (e.g., ~17.4% for a derivative)
ICG	~100,000 - 250,000	~0.02 - 0.1	~25-30%
IR-783	High	Low	Moderate
IR-820	High	Low	High

Table 1: Comparison of Molar Extinction Coefficient, Fluorescence Quantum Yield, and Photothermal Conversion Efficiency. The data is aggregated from multiple studies and represents typical ranges.

Dye	Photostability	Thermal Stability
IR-825	Moderate	Good
ICG	Low	Low
IR-783	Moderate	Moderate
IR-820	Higher than ICG	Higher than ICG

Table 2: Qualitative Comparison of Photostability and Thermal Stability.

Key Advantages of IR-825

Based on the available data, IR-825 presents several advantages for specific research applications:

• High Photothermal Conversion Efficiency: IR-825 and its derivatives have demonstrated excellent capabilities in converting absorbed light into heat, making them potent agents for photothermal therapy (PTT).[1]

• Favorable Absorption Spectrum: With an absorption maximum in the 820 nm region, IR-825 is well-suited for applications requiring deep tissue penetration, as light in this window is less absorbed by biological components like hemoglobin and water.[2]

• Versatile Functionalization: The presence of a carboxyl group in its structure allows for relatively straightforward conjugation to targeting ligands, nanoparticles, and therapeutic agents, enhancing its utility in targeted drug delivery and theranostics.[3]

• Dual-Modal Capabilities: IR-825 exhibits two distinct absorption peaks, which can be leveraged for both fluorescence imaging and photothermal therapy by exciting at different wavelengths.[2]

Experimental Protocols

To ensure the reproducibility and validity of comparative studies, standardized experimental protocols are crucial. Below are detailed methodologies for key experiments.

Determination of Molar Extinction Coefficient

The molar extinction coefficient (ε) is a measure of how strongly a chemical species absorbs light at a given wavelength.

• Preparation of Stock Solution: Prepare a stock solution of the cyanine dye in a suitable solvent (e.g., DMSO or ethanol) at a precisely known concentration (e.g., 1 mM).

• Serial Dilutions: Perform a series of dilutions of the stock solution to obtain a range of concentrations that will yield absorbance values between 0.1 and 1.0.

• Spectrophotometric Measurement: Using a UV-Vis spectrophotometer, measure the absorbance of each dilution at the wavelength of maximum absorbance (λmax).

• Beer-Lambert Law Calculation: Plot a graph of absorbance versus concentration. The molar extinction coefficient is calculated from the slope of the linear fit of the data according to the Beer-Lambert law (A = εcl), where A is the absorbance, c is the molar concentration, and l is the path length of the cuvette (typically 1 cm).

Determination of Fluorescence Quantum Yield (Comparative Method)

The fluorescence quantum yield (Φf) is the ratio of photons emitted to photons absorbed.

• Selection of a Standard: Choose a reference dye with a known quantum yield that absorbs and emits in a similar spectral region to the sample dye (e.g., ICG in DMSO).

• Preparation of Solutions: Prepare dilute solutions of both the sample and the standard in the same solvent, ensuring the absorbance at the excitation wavelength is low (< 0.1) to avoid inner filter effects.

• Measurement of Absorbance: Measure the absorbance of both the sample and standard solutions at the chosen excitation wavelength.

• Measurement of Fluorescence Spectra: Record the fluorescence emission spectra of both the sample and the standard using the same excitation wavelength and instrument settings.

• Calculation: The fluorescence quantum yield of the sample (Φf_sample) is calculated using the following equation:

  Φf_sample = Φf_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²)

  where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Determination of Photothermal Conversion Efficiency

The photothermal conversion efficiency (η) quantifies the ability of a material to convert absorbed light energy into heat.

• Sample Preparation: Prepare a solution of the cyanine dye in a suitable solvent (e.g., water or PBS) in a quartz cuvette.

• Temperature Measurement Setup: Place a thermocouple or a thermal imaging camera to monitor the temperature of the solution.

• Laser Irradiation: Irradiate the solution with a laser at the wavelength of maximum absorbance of the dye (e.g., 808 nm) with a known power density.

• Data Acquisition: Record the temperature of the solution over time until it reaches a steady state, and then turn off the laser and record the cooling curve.

• Calculation: The photothermal conversion efficiency (η) can be calculated using the following equation:

  η = [hA(T_max - T_surr) - Q_s] / [I(1 - 10^(-Aλ))]

  where h is the heat transfer coefficient, A is the surface area of the container, T_max is the maximum steady-state temperature, T_surr is the ambient temperature, Q_s is the heat absorbed by the solvent, I is the incident laser power, and Aλ is the absorbance of the dye at the laser wavelength.[4]

Cellular Uptake and Signaling Pathway

The cellular uptake of heptamethine cyanine dyes like IR-825 is a critical factor in their efficacy for in-cell imaging and therapy. Evidence suggests that their accumulation in cancer cells is an active process mediated by specific transporters.

Caption: Cellular uptake of IR-825 via OATP transporters.

Studies have indicated that heptamethine cyanine dyes are substrates for organic anion-transporting polypeptides (OATPs), which are often overexpressed in cancer cells.[5][6][7][8] This active transport mechanism contributes to the selective accumulation of these dyes in tumor tissues compared to normal tissues. Some research also suggests a role for hypoxia-inducible factor 1-alpha (HIF-1α) in regulating OATP expression, thereby influencing dye uptake.[8][9] Once inside the cell, these dyes tend to accumulate in organelles such as mitochondria and lysosomes.[10]

Experimental Workflow for Comparative Analysis

A systematic approach is essential for the objective comparison of different cyanine dyes. The following workflow outlines the key steps for a comprehensive evaluation.

Caption: A comprehensive workflow for comparing cyanine dyes.

Conclusion

IR-825 stands out as a promising near-infrared cyanine dye with particular strengths in photothermal applications. Its favorable photophysical properties, coupled with the potential for chemical modification, make it a valuable tool for researchers in drug development and cancer theranostics. While it demonstrates advantages in certain aspects, such as photothermal conversion, the optimal choice of a cyanine dye will ultimately depend on the specific requirements of the intended application. For instance, for applications demanding the highest possible fluorescence brightness, other dyes might be more suitable. Researchers are encouraged to consider the comprehensive data presented in this guide and to perform their own application-specific validation experiments to select the most appropriate cyanine dye for their research needs.

References

• 1. NIR-Emitting Cyanine and Cyanine-Like Fluorophores: Synthesis, Optical Properties, and Biomedical Uses [ajst.journals.ekb.eg]
• 2. dovepress.com [dovepress.com]
• 3. Synergistic chemo-photothermal cancer therapy of pH-responsive polymeric nanoparticles loaded IR825 and DTX with charge-reversal property - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Expediting the discovery of promising photothermal cyanine molecules through a transfer learning approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. spiedigitallibrary.org [spiedigitallibrary.org]
• 6. Review on near-infrared heptamethine cyanine dyes as theranostic agents for tumor imaging, targeting, and photodynamic therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A heptamethine cyanine dye serves as a potential marker for myeloid-derived suppressor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Heptamethine carbocyanine dye-mediated near-infrared imaging of canine and human cancers through the HIF-1α/OATPs signaling axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Navigating the Near-Infrared Landscape: A Comparative Guide to IR-825 and its Alternatives for Clinical Translation

For researchers, scientists, and drug development professionals, the journey of a fluorescent probe from the laboratory bench to clinical application is fraught with challenges. Near-infrared (NIR) dyes, with their ability to penetrate deep into biological tissues, hold immense promise for in vivo imaging and diagnostics. Among these, IR-825 has emerged as a versatile dye, particularly in the realm of photothermal therapy. However, its seamless translation into clinical settings is hampered by several inherent limitations. This guide provides a critical comparison of IR-825 with its key alternatives, the FDA-approved Indocyanine Green (ICG) and the more stable cyanine (B1664457) dye, IR-820, supported by quantitative data and detailed experimental protocols.

The primary hurdles for the clinical translation of many cyanine dyes, including IR-825, revolve around their suboptimal photostability, potential for aggregation in aqueous environments, and concerns regarding in vivo stability and toxicity.[1] While IR-825's carboxyl group allows for convenient conjugation to targeting moieties, its intrinsic properties necessitate careful consideration and often, formulation strategies such as encapsulation in nanoparticles to enhance its performance.[2][3][4]

In Vitro Performance: A Head-to-Head Comparison

A quantitative understanding of a dye's photophysical properties is paramount for predicting its in vivo performance. The following table summarizes the key in vitro characteristics of IR-825, ICG, and IR-820.

Property	IR-825	Indocyanine Green (ICG)	IR-820
Absorption Max (λabs)	~780-825 nm	~780 nm	~820 nm
Emission Max (λem)	~830 nm	~810 nm	~830 nm
Molar Extinction Coefficient (ε) (M-1cm-1)	Not widely reported	~200,000	Similar to ICG
Quantum Yield (Φ)	Low	Low (~1-2% in water)[5]	Lower than ICG[1][6]
Photostability	Moderate	Poor[5]	Higher than ICG[1][6]
In Vitro/In Vivo Stability	Moderate (often requires encapsulation)[3]	Poor[1][6]	Higher than ICG[1][6]

Note: The exact photophysical properties of cyanine dyes can vary depending on the solvent and concentration.

Experimental Protocols for Comparative Analysis

To ensure a standardized and objective comparison of NIR dyes, the following detailed experimental protocols are provided.

Determination of Photophysical Properties

This protocol outlines the steps to measure and compare the molar extinction coefficient and fluorescence quantum yield of IR-825 and its alternatives.

Caption: Workflow for determining molar extinction coefficient and quantum yield.

Assessment of Photostability

This protocol describes a method to compare the photostability of NIR dyes under controlled illumination.

Caption: Workflow for assessing and comparing the photostability of NIR dyes.

In Vitro Cytotoxicity Assay

This protocol details a standard MTT assay to evaluate and compare the cytotoxicity of the NIR dyes.

Caption: Workflow for comparing the in vitro cytotoxicity of NIR dyes.

In Vivo Performance: Bridging the Gap to Clinical Translation

While in vitro data provides a foundational understanding, the in vivo behavior of a dye is the ultimate determinant of its clinical potential. Key considerations include biodistribution, tumor accumulation (for oncology applications), and clearance profile.

Studies have shown that while free IR-825 can accumulate in tumors, its stability and retention are significantly enhanced when encapsulated in nanoparticles.[7] In a comparative study, IR-820 demonstrated a more intense fluorescence signal and higher organ dye content 24 hours after intravenous administration in rats compared to ICG, suggesting greater in vivo stability.[1][6]

General Protocol for In Vivo Imaging Comparison in a Murine Tumor Model

Caption: Workflow for comparing the in vivo imaging performance of NIR dyes.

Conclusion: Selecting the Right Tool for the Job

The limitations of IR-825 for direct clinical translation, primarily its moderate stability, necessitate a careful evaluation of its properties against established and emerging alternatives. While ICG remains the clinical benchmark, its poor photostability and rapid clearance can be significant drawbacks.[5][8] IR-820 presents a compelling alternative with enhanced stability, though potentially at the cost of a lower quantum yield.[1][6]

For applications requiring high photostability and longer imaging windows, IR-820 may be a superior choice over both IR-825 and ICG. However, the ease of conjugation of IR-825 makes it a valuable tool for developing targeted probes, provided its stability issues are addressed through formulation strategies. Ultimately, the optimal choice of a NIR dye will depend on the specific requirements of the intended clinical application, balancing the need for brightness, stability, and favorable in vivo pharmacokinetics. This guide provides the foundational data and methodologies to enable researchers to make informed decisions in the pursuit of clinically translatable near-infrared imaging agents.

References

• 1. researchgate.net [researchgate.net]
• 2. medkoo.com [medkoo.com]
• 3. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Comparative study of the optical and heat generation properties of IR820 and indocyanine green - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Photophysical Properties of Indocyanine Green in the Shortwave Infrared Region - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Targeting Efficiency of IR-825 and Alternative Near-Infrared Dyes

In the rapidly evolving field of in vivo imaging and targeted drug delivery, near-infrared (NIR) fluorescent dyes are indispensable tools. Their application in preclinical and clinical research is driven by the ability of NIR light (700-1700 nm) to penetrate deeper into biological tissues with minimal autofluorescence, offering a high signal-to-background ratio.[1][2] Among the various NIR dyes, IR-825 has gained attention for its utility in fluorescence imaging and photothermal therapy. This guide provides an objective comparison of the targeting efficiency of IR-825 with other commonly used NIR dyes, supported by experimental data and detailed protocols to assist researchers in selecting the most suitable agent for their studies.

Comparative Analysis of Targeting Efficiency

The efficacy of a targeted NIR dye is primarily evaluated by its ability to accumulate preferentially at the site of interest, such as a tumor, relative to surrounding healthy tissue. This is often quantified as the tumor-to-background ratio (TBR), tumor-to-normal-tissue ratio (TNR), or signal-to-background ratio (SBR). The following table summarizes the quantitative targeting efficiency of IR-825 and its alternatives from various studies. It is important to note that direct comparisons can be challenging due to variations in experimental models, dye formulations (free dye vs. conjugated), and imaging parameters.

Dye/Formulation	Animal Model	Tumor Model	Targeting Ligand	Peak Tumor Accumulation (Time Post-Injection)	Tumor-to-Background Ratio (TBR) / Signal-to-Background Ratio (SBR)	Reference
IR-820	Subcutaneous tumor-bearing mice	Bladder tumor	None	48 h	SBR ≈ 21.2	[3]
ICG (Indocyanine Green)	Nude mice	Orthotopic U87-MG glioblastoma	Fatty Acid (FA)	8 h	~2.2x higher radiance with FA-ICG vs. ICG	[4]
ICG	Patients	Lung Cancer	None	24 h	TNR (NIR-I): 2.4 ± 0.6, TNR (NIR-II): 3.9 ± 1.3	[5]
ICG-loaded BSA NPs	Nude mice	SCC7 squamous carcinoma	None	12-24 h	High accumulation in tumor, low in other organs	[6]
IR-783 derivative (MHI-148)	Athymic nude mice	PC-3, DU-145, LNCaP prostate cancer xenografts	None (inherent targeting)	24 h	High signal to background ratios observed	[7]
Folate-ZW800-1 Forte	Nude mice	Skov-3 ovarian cancer	Folate	8 h	TBR ≈ 2.0 ± 0.2	[8]
Folate-IRDye® 800CW	Nude mice	Skov-3 ovarian cancer	Folate	8 h	TBR ≈ 2.0 ± 0.4	[8]
Folate-ICG-OSu	Nude mice	Skov-3 ovarian cancer	Folate	24 h	TBR ≈ 2.1 ± 0.6	[8]
QD800-RGD	Athymic nude mice	U87MG human glioblastoma	RGD peptide	1 h	High tumor contrast	[9]

Key Alternatives to IR-825

Several other NIR dyes are commonly used, each with its own set of advantages and disadvantages:

• Indocyanine Green (ICG): As the only FDA-approved NIR dye for clinical use, ICG is a common benchmark.[10] However, it suffers from rapid clearance, poor stability in aqueous solutions, and non-specific binding to plasma proteins.[6][10] Formulations such as encapsulation in nanoparticles (e.g., ICG-loaded BSA NPs) have been developed to improve its stability and tumor accumulation.[6]

• IR-820: This cyanine (B1664457) dye is an analog of ICG with improved stability.[11][12] Studies have shown that IR-820 can be used for NIR-II fluorescence imaging and exhibits a high signal-to-background ratio in vivo.[3]

• IRDye® 800CW: This dye is widely used in preclinical research and is known for its high brightness and photostability. It is often conjugated to targeting ligands such as antibodies or small molecules to enhance tumor-specific uptake.[8]

• Heptamethine Cyanine Dyes (e.g., IR-783): Some heptamethine cyanine dyes exhibit inherent tumor-targeting capabilities, potentially through interactions with organic anion-transporting polypeptides (OATPs) that are overexpressed on cancer cells.[7][13]

• Quantum Dots (QDs): NIR-emitting quantum dots offer high brightness and photostability. Their surface can be readily functionalized with targeting ligands like RGD peptides to achieve high tumor specificity.[9]

Experimental Protocols

The following is a generalized protocol for the in vivo validation of NIR dye targeting efficiency in a murine tumor model.

Objective: To quantitatively assess the tumor-targeting efficiency of a novel NIR dye conjugate compared to a control dye.

Materials:

• NIR dye conjugate (e.g., IR-825-antibody)

• Control NIR dye (e.g., free IR-825 or a non-targeted conjugate)

• Tumor-bearing mice (e.g., athymic nude mice with subcutaneous xenografts)

• In vivo fluorescence imaging system (e.g., IVIS Spectrum, LI-COR Odyssey)

• Anesthetic (e.g., isoflurane)

• Phosphate-buffered saline (PBS)

Procedure:

• Animal Model Preparation:

  • Human cancer cells (e.g., U87MG, PC-3) are cultured and harvested.

  • Approximately 1 x 10^6 cells are implanted subcutaneously into the flank of each athymic nude mouse.[7]

  • Tumors are allowed to grow to a palpable size (e.g., 5-10 mm in diameter).

• Dye Administration:

  • The NIR dye conjugate and control dye are dissolved in PBS to the desired concentration.

  • Mice are randomly assigned to experimental and control groups.

  • The dye solutions are administered to the mice, typically via intravenous (tail vein) injection.[9] The dosage will depend on the specific dye and formulation.

• In Vivo Fluorescence Imaging:

  • At various time points post-injection (e.g., 0.5, 1, 4, 6, 8, 24, 48 hours), mice are anesthetized.[8][9]

  • The anesthetized mice are placed in the in vivo imaging system.

  • Fluorescence images are acquired using the appropriate excitation and emission filter sets for the specific NIR dye. For example, for a dye emitting around 800 nm, a Cy5.5 excitation filter (615–665 nm) and an ICG emission filter (800–875 nm) might be used.[9]

• Quantitative Analysis:

  • Using the imaging software, regions of interest (ROIs) are drawn over the tumor and an area of non-tumor background tissue (e.g., muscle in the contralateral flank).

  • The average fluorescence intensity within each ROI is measured.

  • The tumor-to-background ratio (TBR) is calculated by dividing the average fluorescence intensity of the tumor ROI by that of the background ROI.[8]

• Ex Vivo Biodistribution (Optional but Recommended):

  • At the final time point, mice are euthanized.

  • The tumor and major organs (liver, spleen, kidneys, lungs, heart) are excised.

  • The excised tissues are imaged in the fluorescence imaging system to confirm the in vivo findings and assess off-target accumulation.[6]

Visualizing the Workflow and Signaling

To better understand the experimental process and the underlying biological interactions, the following diagrams are provided.

Caption: Experimental workflow for validating NIR dye targeting efficiency.

Caption: Targeted delivery of a NIR dye conjugate to a tumor cell.

References

• 1. NIR-II Fluorescence Imaging for In Vivo Quantitative Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | NIR-I Dye-Based Probe: A New Window for Bimodal Tumor Theranostics [frontiersin.org]
• 3. Excretable IR-820 for in vivo NIR-II fluorescence cerebrovascular imaging and photothermal therapy of subcutaneous tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Comparative Study of Indocyanine Green Fluorescence Imaging in Lung Cancer with Near-Infrared-I/II Windows - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Interventional NIR Fluorescence Imaging of Cancer: Review on Next Generation of Dye-Loaded Protein-Based Nanoparticles for Real-Time Feedback During Cancer Surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. Comparison of Five Near-Infrared Fluorescent Folate Conjugates in an Ovarian Cancer Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In Vivo Tumor-Targeted Fluorescence Imaging Using Near-Infrared Non-Cadmium Quantum Dots - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enhanced tumor treatment using biofunctional indocyanine green-containing nanostructure by intratumoral or intravenous injection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Rational synthesis of IR820–albumin complex for NIR-II fluorescence imaging-guided surgical treatment of tumors and gastrointestinal obstruction - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to the Photostability of IR-825 and Other Near-Infrared Fluorophores

For Researchers, Scientists, and Drug Development Professionals

In the rapidly advancing fields of in vivo imaging and targeted drug delivery, the selection of a robust near-infrared (NIR) fluorophore is paramount to the success of experimental outcomes. Among the critical performance metrics, photostability—the ability of a fluorophore to resist photodegradation upon exposure to light—stands out as a key determinant of signal consistency and experimental duration. This guide provides an objective comparison of the photostability of IR-825 against other commonly used NIR fluorophores: Indocyanine Green (ICG), IRDye® 800CW, and Alexa Fluor® 790, supported by experimental data and detailed methodologies.

Quantitative Comparison of Photostability

The following table summarizes the relative photostability of IR-825 and its counterparts. The data indicates that IR-825 and its close analog, IR-820, exhibit significantly enhanced photostability compared to the traditionally used ICG. While direct quantitative comparisons with IRDye® 800CW and Alexa Fluor® 790 are limited in existing literature, both are recognized for their high photostability.

Fluorophore	Photostability Metric	Relative Photostability	Key Findings
IR-825 / IR-820	Degradation Half-Time	High	Demonstrates degradation half-times approximately double those of ICG under various conditions.[1][2][3] No significant decrease in emission intensity was observed after 30 minutes of continuous laser irradiation in one study.
Indocyanine Green (ICG)	Degradation Half-Time	Low	Susceptible to rapid photobleaching, limiting its use in long-term imaging studies.[2][3][4]
IRDye® 800CW	Photobleaching Kinetics	High	Exhibits high photostability with photobleaching kinetics similar to Alexa Fluor® 790.[5]
Alexa Fluor® 790	Photobleaching Kinetics	High	Known for its excellent photostability, with bleaching kinetics comparable to IRDye® 800CW.[5]

Experimental Protocols

To ensure reproducible and comparable assessment of fluorophore photostability, the following experimental protocol is recommended.

Objective: To quantify and compare the rate of photobleaching of IR-825, ICG, IRDye® 800CW, and Alexa Fluor® 790 under controlled illumination.

Materials:

• NIR Fluorophores: IR-825, ICG, IRDye® 800CW, Alexa Fluor® 790

• Solvent: Phosphate-buffered saline (PBS), pH 7.4

• Spectrofluorometer or a fluorescence microscope equipped with a suitable NIR laser source and a sensitive detector.

• Quartz cuvettes or microscope slides with coverslips

• Neutral density filters

Methodology:

• Sample Preparation:

  • Prepare stock solutions of each fluorophore in PBS at a concentration of 1 mg/mL.

  • From the stock solutions, prepare working solutions of each fluorophore at a concentration of 1 µM in PBS. Ensure the absorbance of the working solutions at the excitation maximum is below 0.05 to minimize inner filter effects.

• Instrumentation Setup:

  • Spectrofluorometer:

    • Set the excitation wavelength to the absorption maximum of each fluorophore (approximately 780-820 nm).

    • Set the emission wavelength to the fluorescence maximum of each fluorophore (approximately 800-840 nm).

    • Use a consistent excitation and emission slit width for all measurements.

  • Fluorescence Microscope:

    • Use a laser line that closely matches the excitation maximum of the fluorophores.

    • Set the laser power to a consistent level for all experiments using a power meter. Neutral density filters can be used to adjust the intensity.

    • Use a high numerical aperture objective lens.

    • Set the camera gain and exposure time to be constant for all acquisitions.

• Photobleaching Experiment:

  • Place the sample (in a cuvette for the spectrofluorometer or on a slide for the microscope) in the light path.

  • Record the initial fluorescence intensity (F₀) at time t=0.

  • Continuously illuminate the sample with the excitation light.

  • Record the fluorescence intensity (Fₜ) at regular time intervals (e.g., every 30 seconds) for a total duration of 30-60 minutes or until the fluorescence intensity has decreased significantly.

• Data Analysis:

  • Normalize the fluorescence intensity at each time point to the initial intensity (Fₜ / F₀).

  • Plot the normalized fluorescence intensity as a function of time.

  • Determine the photobleaching half-life (t₁/₂), which is the time it takes for the fluorescence intensity to decrease to 50% of its initial value.

  • Alternatively, the data can be fitted to an exponential decay model to determine the photobleaching rate constant (k).

Visualizing the Experimental Workflow and Comparison Logic

To further clarify the experimental process and the comparative assessment, the following diagrams are provided.

A flowchart of the experimental procedure.

Decision logic for selecting a fluorophore.

Conclusion

References

• 1. IR 820 stabilized multifunctional polycaprolactone glycol chitosan composite nanoparticles for cancer therapy - RSC Advances (RSC Publishing) DOI:10.1039/C5RA05997F [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. scholars.nova.edu [scholars.nova.edu]
• 5. medchemexpress.com [medchemexpress.com]

Evaluating the Biocompatibility of IR-825 Conjugates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The development of near-infrared (NIR) fluorescent probes for in vivo imaging and therapeutic applications hinges on their biocompatibility. This guide provides a comparative analysis of the biocompatibility of IR-825 conjugates against two common alternatives: Indocyanine Green (ICG) and IR-780 conjugates. The data presented is compiled from various studies to aid researchers in selecting the appropriate NIR dye for their specific applications.

Overview of NIR Dyes

IR-825 is a heptamethine cyanine (B1664457) dye with a carboxyl group, allowing for conjugation to various molecules for targeted delivery. It is recognized for its potential in photothermal therapy (PTT).

Indocyanine Green (ICG) is an FDA-approved NIR dye used in various clinical diagnostic applications.[1] Its established clinical safety profile makes it a common benchmark for new NIR probes. However, ICG suffers from limitations such as concentration-dependent aggregation, a short half-life, and poor stability.[1]

IR-780 , another heptamethine cyanine dye, is noted for its ability to selectively accumulate in tumor cells.[2][3] This intrinsic tumor-targeting capacity, attributed to its interaction with organic anion transporting polypeptides (OATPs), makes it a dye of significant interest for cancer theranostics.[3]

In Vitro Cytotoxicity

The cytotoxicity of these NIR dye conjugates is a critical parameter for their use in biological systems. The half-maximal inhibitory concentration (IC50) is a common measure of cytotoxicity, with lower values indicating higher toxicity. The MTT assay is a standard colorimetric assay for assessing cell metabolic activity and, by extension, cytotoxicity.[4][5][6]

Dye Conjugate	Cell Line	IC50 (µM)	Reference
IR-825 (as part of a nanomicelle)	Not Specified	Not explicitly provided, but described as having good biocompatibility.	[7]
ICG (Photodynamic Therapy)	A549 (Lung Cancer)	88.28	[8]
ICG	HaCaT (Keratinocytes)	20.1 ± 3.9	[9]
ICG-Panitumumab Conjugate	HER-1 positive cells	0.67 ± 0.07 nM (Immunoreactivity)	[2]
IR-780 nanoGUMBOS	MDA-MB-231 (Breast Cancer)	4.6	[10][11]
IR-780 iodide	PC-3 (Prostate Cancer)	Dose-dependent inhibition observed	[12]

Hemolysis Assay

Hemolysis, the rupture of red blood cells (RBCs), is a crucial indicator of a substance's compatibility with blood. A hemolysis percentage of less than 5% is generally considered acceptable for biomaterials.

Dye Conjugate	Concentration	Hemolysis (%)	Reference
IR-825 Conjugate	Not Specified	Data not readily available in reviewed literature.
DSPE-PEG-RGD@ICG	Various	Showed dose-dependent hemolysis, nearly 5% at certain concentrations.	[13]
Free ICG & PEG-PTyr(¹²⁵I)-ICG PMs	Various	Both showed low hemolytic activity.	[14]
HA/PB@IR780	Various	Low hemolysis observed.	[7]

In Vivo Toxicity

Preclinical in vivo studies are essential to evaluate the systemic toxicity of NIR dye conjugates. While specific LD50 values are not consistently reported in the literature for these research-stage conjugates, qualitative assessments of their biocompatibility are available.

IR-825 Conjugates: Studies on IR-825 formulated into nanomicelles suggest good post-treatment biosafety due to the degradation of the nanocarrier.[7][15]

ICG Conjugates: As an FDA-approved agent, ICG has a well-established safety profile in humans for specific diagnostic applications.[1][16] However, when conjugated, the toxicity profile may change and requires thorough investigation.[17][18] Studies on ICG-loaded microbubbles in rats showed minor, mostly reversible changes in hematological and biochemical analyses at certain doses.[19]

IR-780 Conjugates: In vivo studies of IR-780 dye in mice at a dose of 3.34 mg/kg daily for one month showed no significant toxicity, with no observed weight loss or pathological changes in tissues.[12] Formulations of IR-780 into nanoparticles have also been shown to decrease its toxicity compared to the free dye.[16]

Experimental Protocols

MTT Cytotoxicity Assay

This protocol is adapted for nanoparticle-based conjugates.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Treatment: Prepare serial dilutions of the NIR dye conjugates in cell culture medium. Remove the existing medium from the wells and add 100 µL of the conjugate solutions. Include untreated cells as a negative control.

• Incubation: Incubate the plate for 24 to 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After incubation, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells. Plot cell viability against conjugate concentration to determine the IC50 value.

Hemolysis Assay

This protocol is based on the colorimetric detection of hemoglobin released from lysed red blood cells.[15][20][21][22]

• Blood Collection: Obtain fresh whole blood from healthy donors in tubes containing an anticoagulant (e.g., EDTA or heparin).

• Erythrocyte Preparation: Centrifuge the blood to separate the red blood cells (RBCs). Wash the RBCs several times with phosphate-buffered saline (PBS) until the supernatant is clear. Resuspend the RBCs in PBS to a final concentration of 2% (v/v).

• Sample Incubation: In a 96-well plate or microcentrifuge tubes, add 100 µL of the RBC suspension to 100 µL of the NIR dye conjugate solutions at various concentrations.

• Controls:

  • Negative Control: 100 µL of RBC suspension with 100 µL of PBS.

  • Positive Control: 100 µL of RBC suspension with 100 µL of a 1% Triton X-100 solution (to induce 100% hemolysis).

• Incubation: Incubate the samples for 1-4 hours at 37°C with gentle agitation.

• Centrifugation: Centrifuge the samples to pellet the intact RBCs.

• Absorbance Measurement: Carefully transfer the supernatant to a new 96-well plate and measure the absorbance of the released hemoglobin at 540 nm using a microplate reader.

• Calculation: Calculate the percentage of hemolysis using the following formula: % Hemolysis = [(Abs_sample - Abs_negative) / (Abs_positive - Abs_negative)] * 100

Visualized Workflows and Pathways

Caption: Biocompatibility evaluation workflow for NIR dye conjugates.

References

• 1. mdpi.com [mdpi.com]
• 2. In Vitro and In Vivo Analysis of Indocyanine Green-Labeled Panitumumab for Optical Imaging—A Cautionary Tale - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Investigation of the ultrasound-mediated toxicity mechanisms of IR780 iodide — Department of Oncology [oncology.ox.ac.uk]
• 4. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 5. aimdrjournal.com [aimdrjournal.com]
• 6. MTT assay protocol | Abcam [abcam.com]
• 7. researchgate.net [researchgate.net]
• 8. Effect of Combined Perftoran and Indocyanine Green-Photodynamic Therapy on HypoxamiRs and OncomiRs in Lung Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Indocyanine green (ICG) and laser irradiation induce photooxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. repository.lsu.edu [repository.lsu.edu]
• 11. researchgate.net [researchgate.net]
• 12. IR-780 Dye for Near-Infrared Fluorescence Imaging in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Method for analysis of nanoparticle hemolytic properties in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. In vivo Molecular Imaging of Cancer with a Quenching Near Infrared Fluorescent Probe Using Conjugates of Monoclonal Antibodies and Indocyanine Green - PMC [pmc.ncbi.nlm.nih.gov]
• 18. In vivo molecular imaging of cancer with a quenching near-infrared fluorescent probe using conjugates of monoclonal antibodies and indocyanine green - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. scispace.com [scispace.com]
• 21. Updated Method for In Vitro Analysis of Nanoparticle Hemolytic Properties | Springer Nature Experiments [experiments.springernature.com]
• 22. Analysis of Hemolytic Properties of Nanoparticles - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Head-to-Head Comparison of IR-825 and Methylene Blue in Photothermal Therapy

For Researchers, Scientists, and Drug Development Professionals

Photothermal therapy (PTT) has emerged as a promising modality for cancer treatment, utilizing agents that convert near-infrared (NIR) light into localized heat to ablate tumor cells. Among the various photothermal agents, the organic dyes IR-825 and methylene (B1212753) blue have garnered attention. This guide provides an objective, data-driven comparison of their performance in PTT, drawing from available experimental evidence. It is important to note that direct head-to-head comparative studies are limited in the existing literature; therefore, this analysis synthesizes data from individual studies to offer a comprehensive overview.

Performance at a Glance: IR-825 vs. Methylene Blue

Feature	IR-825	Methylene Blue
Primary Application	Photothermal Therapy (PTT), Bioimaging	Photodynamic Therapy (PDT), Staining
Photothermal Efficiency	Generally considered high, especially when formulated in nanoparticles.[1][2]	Lower intrinsic photothermal efficiency compared to dedicated PTT agents.[3] Nanoparticle formulation can enhance this property.[4]
NIR Absorption	Strong absorption in the NIR region, suitable for deep tissue penetration.	Primarily absorbs in the red-light region, with some NIR absorption.[5]
Clinical Status	For research use only.[6]	FDA-approved for other medical applications (e.g., methemoglobinemia), which may facilitate its repurposing for PTT.[5]
Key Advantage in PTT	High light-to-heat conversion efficiency.[1][2]	Established clinical safety profile for other uses.
Primary Limitation in PTT	Requires formulation into nanoparticles for in vivo stability and delivery.	Weak intrinsic photothermal effect.[3]

Quantitative Performance Data

Direct comparative quantitative data is scarce. The following tables summarize findings from separate studies.

Table 1: Photothermal Conversion Efficiency (PCE)

Photothermal Agent	Formulation	Photothermal Conversion Efficiency (PCE)	Reference
IR-825	PEG-PLD(IR825) nanomicelles	High (specific value not provided in the abstract)	[1]
Methylene Blue	PLGA-coated nanoparticles (MBNPs)	High (specific value not provided in the abstract)	[4]
Methylene Blue	Free dye	Generally considered low	[3]

Table 2: In Vitro Temperature Elevation

Photothermal Agent	Formulation	Concentration	Laser Power Density	Temperature Increase (ΔT)	Time	Reference
Methylene Blue	Nanographene oxide-MB	10 µg/mL MB	Not specified	~40 °C	Not specified	[5]
Methylene Blue	MB-GNR@mSiO2-GO	36 µg/mL Au	0.8 W/cm² (785 nm)	~14 °C	25 min	[7]

Table 3: In Vitro Cell Viability

Photothermal Agent	Cell Line	Treatment	Outcome	Reference
IR-825	Not specified	PEG-PLD(IR825) nanomicelles + NIR laser	Excellent cancer killing efficiency	[1]
Methylene Blue	Human retinoblastoma (Y79 and WERI-Rb)	MB + 664 nm laser	Significant reduction in cell viability	[8]
Methylene Blue	Mouse fibroblasts (NIH/3T3)	1.0 mg/L MB + 7.5 J/cm² LED	Significant reduction in cellular viability	[9]

Experimental Protocols

Detailed experimental protocols for a direct comparison are not available in the literature. Below are generalized protocols for in vitro and in vivo PTT studies based on common methodologies.

In Vitro Photothermal Therapy Protocol

In Vitro PTT Experimental Workflow

• Cell Culture : Plate cancer cells in a suitable medium and allow them to adhere overnight.

• Agent Preparation : Prepare solutions of IR-825 or methylene blue (typically in nanoparticle formulations) at various concentrations in cell culture medium.

• Incubation : Replace the cell medium with the agent-containing medium and incubate for a predetermined time (e.g., 4-24 hours) to allow for cellular uptake.

• Laser Irradiation : Expose the cells to a NIR laser (e.g., 808 nm) at a specific power density for a set duration. Include control groups with no agent, agent only, and laser only.

• Cell Viability Assay : After a post-irradiation incubation period (e.g., 24 hours), assess cell viability using standard assays like MTT or Calcein AM/Propidium Iodide staining.[10]

• Microscopy : Visualize cell morphology and viability using fluorescence microscopy.

In Vivo Photothermal Therapy Protocol

In Vivo PTT Experimental Workflow

• Tumor Model : Establish tumors in animal models (e.g., subcutaneous injection of cancer cells in mice).

• Agent Administration : Once tumors reach a suitable size, administer the IR-825 or methylene blue formulation (e.g., via intravenous or intratumoral injection).

• Laser Irradiation : At a time point determined by peak tumor accumulation of the agent, irradiate the tumor with a NIR laser.

• Tumor Volume Monitoring : Measure tumor volume regularly to assess treatment efficacy.

• Histological Analysis : After the study period, excise tumors and major organs for histological analysis to evaluate therapeutic effect and systemic toxicity.

Signaling Pathways in Photothermal Therapy

The primary mechanism of PTT is the induction of hyperthermia, leading to cell death through apoptosis and necrosis. The cellular response to heat stress is a complex process.

Cellular Signaling in PTT

Upon NIR laser irradiation, the photothermal agent generates localized heat, leading to hyperthermia. This intense heat causes denaturation of intracellular proteins and damages cellular membranes, ultimately triggering cell death pathways such as apoptosis and necrosis. A critical aspect of the cellular response to sublethal heat is the upregulation of heat shock proteins (HSPs), which can confer thermoresistance and potentially limit the efficacy of PTT. There is currently no evidence to suggest that IR-825 and methylene blue activate fundamentally different signaling pathways in the context of PTT.

Conclusion

Both IR-825 and methylene blue have potential as photothermal agents, particularly when formulated into nanoparticles. IR-825 appears to be a more potent PTT agent due to its high intrinsic photothermal conversion efficiency. Methylene blue's primary strength lies in its established safety profile and its primary role in PDT, with PTT being a secondary, less efficient effect.

For researchers and drug developers, the choice between these two agents for PTT applications will depend on the specific goals of the study. For maximizing photothermal heating, IR-825-based formulations may be preferable. For applications where a combination of PDT and PTT is desired, or where leveraging an existing clinical safety profile is advantageous, methylene blue could be a viable option, especially with formulations designed to enhance its photothermal properties. Further direct comparative studies are warranted to definitively establish the relative PTT efficacy of these two compounds.

References

• 1. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 3. worldscientific.com [worldscientific.com]
• 4. PLGA-coated methylene blue nanoparticles for photoacoustic imaging and photodynamic/photothermal cascaded precisely synergistic therapy of tumor - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Nanographene oxide-methylene blue as phototherapies platform for breast tumor ablation and metastasis prevention in a syngeneic orthotopic murine model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Methylene Blue-Loaded Mesoporous Silica-Coated Gold Nanorods on Graphene Oxide for Synergistic Photothermal and Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Methylene blue-mediated Photodynamic Therapy in human retinoblastoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cytotoxic effect and apoptosis pathways activated by methylene blue-mediated photodynamic therapy in fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Review of Near-Infrared (NIR) Dyes for In Vivo Imaging

The use of near-infrared (NIR) fluorescence imaging in preclinical and clinical research has expanded significantly, driven by the ability of NIR light (700-1700 nm) to penetrate biological tissues with greater depth and reduced autofluorescence compared to visible light.[1][2] The selection of an appropriate NIR dye is critical for achieving high-quality imaging results, as the dye's photophysical properties and in vivo behavior directly impact sensitivity and specificity.[3] This guide provides a comparative analysis of commonly used NIR dyes, supported by experimental data, to assist researchers in selecting the optimal probe for their specific application.

Photophysical Properties of Common NIR Dyes

The efficacy of an NIR dye is largely determined by its intrinsic photophysical properties, including its molar extinction coefficient (a measure of light absorption) and quantum yield (the efficiency of converting absorbed light into fluorescence). The product of these two values determines the dye's overall brightness.[4] Key properties for several common NIR dyes are summarized below.

Dye Class	Specific Dye	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (QY)	Absorption Max (λabs) (nm)	Emission Max (λem) (nm)	Solvent/Medium	Reference
Heptamethine Cyanine (B1664457)	Indocyanine Green (ICG)	150,000	0.009 (0.9%)	~780	~811-820	Aqueous	[4][5][6]
Heptamethine Cyanine	IRDye® 800CW	240,000	0.033 (3.3%)	~774	~798	Aqueous	[4][5]
Heptamethine Cyanine	Synthetic Dye 18	270,000	0.296 (29.6%)	788	808	Ethanol (EtOH)	[7]
Heptamethine Cyanine	Synthetic Dye 18	41,000	0.070 (7.0%)	784	808	PBS	[7]
Heptamethine Cyanine	Synthetic Dye 21	241,400	0.330 (33.0%)	815	817	Ethanol (EtOH)	[7]
Pentamethine Cyanine	Synthetic Dye 28	179,000	0.230 (23.0%)	649	667	Ethanol (EtOH)	[8]
NIR-II Dye	LZ-1105	Not Reported	0.0169 (1.69%)	1041	1105	Not Reported	[9]

Note: Photophysical properties, particularly quantum yield and molar extinction coefficient, are highly dependent on the solvent environment. Aggregation in aqueous solutions can lead to fluorescence quenching and reduced brightness.[6][7]

In Vivo Performance and Biodistribution

While photophysical properties are important, the ultimate test of a dye's efficacy is its performance in vivo. Factors such as the conjugation strategy, the targeting ligand, and the dye's intrinsic chemical structure can significantly impact biodistribution, tumor uptake, and clearance profiles.[10][11]

A study comparing eight different commercially available NIR fluorophores conjugated to an antibody (IL13Rα2-Ab) found that while most conjugates had similar biodistribution profiles with peak tumor accumulation between 6 and 24 hours post-injection, the choice of fluorophore was still a critical consideration for optimal performance.[12] Another study highlighted the importance of conjugation chemistry, demonstrating that site-specifically labeled nanobodies with IRDye 800CW or IRDye 680RD showed more rapid tumor accumulation and lower non-specific uptake compared to randomly labeled conjugates.[10][11]

When comparing IRDye 800CW and Alexa Fluor 680 for antibody labeling, one report found that at a low degree of labeling, Alexa Fluor 680 was more suitable for long-term pharmacokinetic studies, whereas IRDye 800CW was more appropriate for short-term biodistribution and intraoperative imaging due to lower tissue autofluorescence in its spectral range.[13]

Dye	Targeting Ligand	Key In Vivo Finding	Animal Model	Reference
IRDye 800CW (site-specific)	Anti-HER2 Nanobody	Rapid tumor accumulation; High tumor-to-muscle ratio (6.6 ± 1.0) at 3h p.i.	HER2-positive xenograft mice	[10][11]
IRDye 800CW (random)	Anti-HER2 Nanobody	High non-specific signals; Tumors only distinguishable after 24h.	HER2-positive xenograft mice	[10][11]
IRDye 680RD (site-specific)	Anti-HER2 Nanobody	Rapid tumor accumulation; High tumor-to-muscle ratio (3.4 ± 1.6) at 3h p.i.	HER2-positive xenograft mice	[10][11]
Alexa Fluor 680	Bevacizumab	Suitable for long-term (>4 days) pharmacokinetic studies at low labeling.	Mice	[13]
IRDye 800CW	Bevacizumab	Better for short-term biodistribution due to less tissue autofluorescence.	Mice	[13]

Experimental Protocols

Standardized protocols are essential for obtaining reproducible results in NIR fluorescence imaging studies.

General Protocol for In Vivo Imaging and Biodistribution

• Probe Administration: The NIR dye conjugate is typically administered to anesthetized mice (e.g., 2% isoflurane) via intravenous (tail vein) injection.[1]

• Longitudinal Imaging: Mice are imaged at multiple time points post-injection (e.g., 1, 4, 24, 48, and 96 hours) using a preclinical in vivo imaging system (e.g., FOBI, Pearl Trilogy, Optix MX2).[1][14]

• Animal Euthanasia and Organ Collection: At the final time point, mice are euthanized. The tumor and major organs (heart, lungs, liver, spleen, kidneys, etc.) are excised for ex vivo analysis.[14]

• Ex Vivo Imaging: The collected organs and tumor are immediately imaged using the same in vivo imaging system to quantify fluorescent signal without interference from tissue depth.[15]

• Data Analysis: The fluorescence intensity of each organ is measured using software such as ImageJ.[14] The data can be expressed as radiant efficiency or calculated as a percentage of the injected dose per gram of tissue (%ID/g).[16]

Visualizing Workflows and Concepts

Diagrams can help clarify complex experimental workflows and biological mechanisms.

Workflow for in vivo imaging and ex vivo biodistribution analysis.

Mechanism of targeted NIR fluorescence imaging.

Logical comparison of common NIR dye classes.

Conclusion

The selection of an NIR dye is a multifaceted decision that requires careful consideration of the dye's photophysical properties, the nature of the bioconjugate, and the specific demands of the biological application. While dyes like IRDye® 800CW offer superior brightness and stability compared to the clinically approved ICG, newly synthesized polymethine cyanine dyes show promise with even higher quantum yields and photostability.[4][7] Furthermore, the conjugation strategy—random versus site-specific—can dramatically influence in vivo pharmacokinetics and targeting efficiency.[11] By leveraging the quantitative data and protocols presented here, researchers can make more informed decisions to optimize their in vivo imaging studies, ultimately advancing the development of targeted diagnostics and therapies.

References

• 1. Near-infrared Molecular Probes for In Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. macsenlab.com [macsenlab.com]
• 3. A review of NIR dyes in cancer targeting and imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Systematic comparison of fluorescence imaging in the near-infrared and shortwave-infrared spectral range using clinical tumor samples containing cetuximab-IRDye800CW - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis, Optical Properties, and In Vivo Biodistribution Performance of Polymethine Cyanine Fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Frontiers | Organic Fluorophores for 1064 nm Excited NIR-II Fluorescence Imaging [frontiersin.org]
• 10. Effect of Dye and Conjugation Chemistry on the Biodistribution Profile of Near-Infrared-Labeled Nanobodies as Tracers for Image-Guided Surgery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Assessment of near-infrared fluorophores to study the biodistribution and tumor targeting of an IL13 receptor α2 antibody by fluorescence molecular tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Tracking Antibody Distribution with Near-Infrared Fluorescent Dyes: Impact of Dye Structure and Degree of Labeling on Plasma Clearance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. 2.5. In Vivo NIR Fluorescence Imaging [bio-protocol.org]
• 15. licorbio.com [licorbio.com]
• 16. licorbio.com [licorbio.com]

A Head-to-Head Battle in Photothermal Therapy: IR-825 vs. Gold Nanorods

For researchers, scientists, and drug development professionals navigating the landscape of photothermal therapy (PTT), the choice of a photothermal agent is paramount. This guide provides an objective comparison of the organic dye IR-825 and the inorganic gold nanorods (GNRs), summarizing their performance based on available experimental data to aid in the selection of the most suitable agent for your research needs.

This comparison delves into the key performance metrics of IR-825 and gold nanorods, including their photothermal conversion efficiency, in vitro and in vivo temperature elevation, and therapeutic efficacy. While direct comparative studies are limited, this guide synthesizes data from multiple sources to offer a comprehensive overview.

At a Glance: Performance Showdown

Parameter	IR-825 Formulations	Gold Nanorods (GNRs)	Key Considerations
Photothermal Conversion Efficiency (PCE)	~29.07% (in SAFEs solution)	21% to >95%	PCE for GNRs is highly dependent on size, aspect ratio, and surface coating. IR-825's PCE can also be influenced by its formulation.
In Vitro Temperature Increase	Rapid temperature increase to ~54 °C (PMA−PDI−PEG−Gd NPs with a PDI core)[1]	Significant temperature increase, capable of inducing cell death.[2]	Dependent on concentration, laser power density, and irradiation time.
In Vivo Tumor Temperature Increase	Can reach ~54 °C at the tumor site.[1]	Can reach 68-69 °C at the tumor site.[3]	Dependent on biodistribution, accumulation in the tumor, and laser parameters.
Therapeutic Efficacy	Effective tumor ablation demonstrated in preclinical models.[4]	Proven efficacy in complete tumor resorption in animal models.[5][6]	Both agents show high efficacy, but the overall therapeutic outcome depends on the entire delivery system and treatment protocol.
Biocompatibility & Biodegradability	Generally considered biocompatible and can be biodegradable depending on the formulation.	Biocompatible, but long-term retention and potential toxicity of heavy metals are a concern.	Organic dyes like IR-825 may offer advantages in terms of clearance from the body.
Synthesis & Functionalization	Chemical synthesis, can be complex to achieve desired properties.	Well-established seed-mediated growth synthesis; surface chemistry is readily tunable.	GNRs offer more flexibility in tuning optical properties by adjusting their dimensions.

Digging Deeper: Experimental Evidence

Photothermal Conversion Efficiency: The Engine of PTT

The photothermal conversion efficiency (PCE) is a critical metric that quantifies how effectively a material converts absorbed light into heat.

IR-825: A study on self-assembled fluidic nano-erythrocytes (SAFEs) loaded with IR-825 reported a PCE of 29.07% under 808 nm laser irradiation.

Gold Nanorods: The PCE of gold nanorods is highly tunable based on their size and aspect ratio. Reported values vary significantly, ranging from 21% to over 95% . For instance, one study reported a PCE of 21.3% for a specific type of gold nanorod. Other studies have shown that the PCE can be optimized by tuning the nanorod dimensions to match the laser wavelength.

In Vivo Temperature Dynamics and Therapeutic Outcomes

The ultimate test of a PTT agent is its ability to elevate the temperature of the tumor to cytotoxic levels in vivo.

IR-825: In a study using PMA−PDI−PEG−Gd nanoparticles (with a perylene (B46583) diimide core, structurally similar to IR-825 in terms of being an organic dye-based nanoparticle), intravenous injection followed by laser irradiation (730 nm, 1.5 W/cm²) led to a rapid temperature increase at the tumor site to approximately 54 °C within 60 seconds, which was sufficient to kill tumor cells.[1]

Gold Nanorods: In a breast cancer model, intratumoral injection of gold nanorods followed by 808 nm laser irradiation resulted in a maximum tumor temperature of 68 ± 2 °C .[3] Another study demonstrated that intravenous injection of GNR-loaded nanocarriers followed by NIR laser irradiation led to complete tumor resorption.[5][6]

Experimental Methodologies: A Closer Look

To ensure a comprehensive understanding, this section details the typical experimental protocols for evaluating the PTT performance of both IR-825 and gold nanorods.

Preparation of Photothermal Agents

IR-825 Formulations: IR-825 is an organic dye that is often encapsulated within or conjugated to nanoparticles to improve its stability, solubility, and tumor-targeting capabilities. A common method involves the self-assembly of amphiphilic polymers with IR-825 to form micelles or nanoparticles.

Gold Nanorods: The seed-mediated growth method is the most prevalent technique for synthesizing gold nanorods. This involves the use of small gold nanoparticle "seeds" that are added to a growth solution containing gold salt, a mild reducing agent, and a surfactant (typically cetyltrimethylammonium bromide - CTAB) which directs the anisotropic growth. The aspect ratio of the nanorods, and thus their absorption maximum, can be tuned by adjusting the synthesis parameters.

Photothermal Conversion Efficiency (PCE) Calculation

The PCE is typically determined by measuring the temperature change of a solution containing the photothermal agent upon laser irradiation and subsequent cooling. A detailed protocol can be found in various publications.[7][8][9]

The general steps are as follows:

• A solution of the photothermal agent with a known concentration and absorbance at the laser wavelength is prepared in a cuvette.

• The solution is irradiated with a continuous-wave laser at a specific wavelength (e.g., 808 nm) and power density.

• The temperature of the solution is monitored over time until it reaches a steady state.

• The laser is turned off, and the cooling curve is recorded.

• The PCE (η) is calculated using the following formula:

  η = [hS(Tmax - Tsurr) - Qs] / [I(1 - 10-Aλ)]

  Where:

  • h is the heat transfer coefficient.

  • S is the surface area of the container.

  • T_max is the maximum steady-state temperature.

  • T_surr is the ambient temperature.

  • Q_s is the heat absorbed by the solvent.

  • I is the incident laser power.

  • Aλ is the absorbance of the solution at the laser wavelength.

  The term hS can be determined from the cooling curve.

In Vitro and In Vivo Photothermal Therapy

In Vitro PTT:

• Cancer cells are seeded in culture plates and incubated with the photothermal agent (IR-825 formulation or GNRs) at various concentrations.

• After a specific incubation time, the cells are washed to remove any unbound agent.

• The cells are then irradiated with a NIR laser (e.g., 808 nm) at a defined power density for a set duration.

• Cell viability is assessed using assays such as MTT or Calcein-AM/Propidium Iodide staining to determine the photothermal cytotoxicity.

In Vivo PTT:

• A tumor model is established, typically by subcutaneously injecting cancer cells into immunodeficient mice.

• Once the tumors reach a certain volume, the photothermal agent is administered, usually via intravenous or intratumoral injection.

• At a predetermined time point post-injection (to allow for tumor accumulation), the tumor is irradiated with a NIR laser.

• The temperature of the tumor and surrounding tissue is monitored using an infrared thermal camera.

• Tumor growth is monitored over time, and the therapeutic efficacy is evaluated by comparing the tumor volume in treated mice to control groups.

Visualizing the Process: Experimental Workflows

To further clarify the experimental procedures, the following diagrams illustrate the typical workflows for PTT experiments.

Figure 1. General experimental workflows for in vitro and in vivo photothermal therapy.

Figure 2. Workflow for calculating the photothermal conversion efficiency (PCE).

Conclusion: Making an Informed Decision

Both IR-825 and gold nanorods are potent photothermal agents with demonstrated efficacy in preclinical cancer models.

Gold nanorods stand out for their high and tunable photothermal conversion efficiency, well-established synthesis protocols, and versatile surface functionalization. However, concerns regarding their long-term biocompatibility and biodegradability remain.

IR-825 , as an organic dye, may offer advantages in terms of biocompatibility and clearance from the body. While its intrinsic PCE might be lower than optimized GNRs, its performance can be significantly enhanced through formulation into nanocarriers.

The choice between IR-825 and gold nanorods will ultimately depend on the specific requirements of the research application. For applications where maximizing the photothermal effect is the primary goal and long-term toxicity is a lesser concern, gold nanorods may be the preferred choice. Conversely, for applications where biocompatibility and biodegradability are critical, and for synergistic therapies involving drug delivery, IR-825-based formulations present a compelling alternative. This guide provides the foundational data to assist researchers in making an informed decision tailored to their specific experimental goals.

References

• 1. researchgate.net [researchgate.net]
• 2. Effectiveness of Gold Nanorods of Different Sizes in Photothermal Therapy to Eliminate Melanoma and Glioblastoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thermal analysis of laser irradiation-gold nanorod combinations at 808 nm, 940 nm, 975 nm and 1064 nm wavelengths in breast cancer model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. Calculation of photothermal conversion efficiency [bio-protocol.org]
• 8. rsc.org [rsc.org]
• 9. Standardization of Methodology of Light-to-Heat Conversion Efficiency Determination for Colloidal Nanoheaters - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for IR-825 (Indocyanine Green)

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedural guidance for the safe and compliant disposal of IR-825, chemically identified as Indocyanine Green (ICG), CAS Number 3599-32-4. Adherence to these protocols is critical for ensuring laboratory safety and environmental protection.

I. Immediate Safety and Hazard Information

Indocyanine Green is a cyanine (B1664457) dye that presents several hazards requiring careful handling and disposal.

Hazard Profile:

• Human Health: Causes skin and serious eye irritation.[1][2][3] May cause respiratory irritation.[1]

• Environmental Hazards: Toxic to aquatic life with long-lasting effects.[4] Discharge into the environment must be avoided.[1][4]

Personal Protective Equipment (PPE) during Handling and Disposal:

PPE Category	Specification
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber). Gloves must be inspected prior to use.[1]
Eye/Face Protection	Safety glasses with side-shields or goggles. A face shield is recommended if splashes are likely.
Skin and Body Protection	Lab coat or other suitable protective clothing to prevent skin contact.
Respiratory Protection	For operations generating dust, a NIOSH-approved respirator for dust should be worn.[2] Ensure adequate ventilation.[1]

II. Step-by-Step Disposal Protocol

This protocol outlines the essential steps for the proper disposal of IR-825 waste, including pure chemical, contaminated materials, and empty containers.

Experimental Protocol: Waste Segregation and Collection

• Waste Identification: All waste materials containing IR-825 must be classified as hazardous chemical waste.

• Waste Segregation:

  • Solid Waste: Collect unused or expired IR-825 powder, and any grossly contaminated items (e.g., weighing boats, contaminated wipes) in a dedicated, clearly labeled hazardous waste container.

  • Liquid Waste: Collect solutions of IR-825 in a separate, compatible, and labeled hazardous waste container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

  • Sharps: Needles, syringes, or other sharps contaminated with IR-825 must be disposed of in a designated sharps container for hazardous chemical waste.

• Container Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical name "Indocyanine Green," the CAS number "3599-32-4," and the associated hazard warnings (e.g., "Irritant," "Environmental Hazard").

Experimental Protocol: Container and Equipment Decontamination

• Triple Rinsing: Empty containers that held IR-825 must be decontaminated before being discarded as non-hazardous waste.

  • Rinse the container three times with a suitable solvent (e.g., water or another solvent in which ICG is soluble).

  • The rinsate from this process is considered hazardous waste and must be collected in the appropriate liquid hazardous waste container.[1]

• Disposal of Decontaminated Containers: Once triple-rinsed, the container can be punctured or defaced to prevent reuse and disposed of in accordance with institutional guidelines for non-hazardous laboratory glass or plastic.[1]

Final Disposal:

• Waste should be disposed of through a licensed chemical waste disposal company.[1]

• The primary recommended methods of disposal are licensed chemical destruction or controlled incineration with flue gas scrubbing.[1]

• Never dispose of IR-825 down the drain or in regular trash.[1]

III. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of IR-825.

Caption: Logical workflow for the disposal of IR-825 waste.

IV. Regulatory Compliance

Disposal of IR-825 is subject to federal, state, and local regulations. In the United States, the primary federal regulation governing hazardous waste is the Resource Conservation and Recovery Act (RCRA). Researchers and laboratory managers must consult their institution's Environmental Health and Safety (EHS) office for specific guidance and to ensure full compliance with all applicable regulations.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. xtgchem.cn [xtgchem.cn]

Personal protective equipment for handling IR-825

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, use, and disposal of the near-infrared fluorescent dye, IR-825. Adherence to these procedures is essential for ensuring laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)

When handling IR-825, a comprehensive approach to personal protection is mandatory to prevent skin and eye contact, inhalation, and ingestion. The following table summarizes the required PPE.

Protection Type	Required Equipment	Specifications & Rationale
Eye and Face Protection	Safety Goggles, Face Shield	Goggles must be worn to protect against splashes. A face shield should be used in conjunction with goggles when there is a significant risk of splashing, such as during bulk handling or solution preparation.
Skin and Body Protection	Chemical-Resistant Lab Coat, Full-Length Pants, Closed-Toe Shoes	A lab coat made of a chemical-resistant material is necessary to protect against contamination of personal clothing. Ensure there is no exposed skin on the lower legs or feet.
Hand Protection	Nitrile Gloves	Wear nitrile gloves for incidental contact. If prolonged contact is anticipated or if handling concentrated solutions, consider double-gloving or using thicker, chemical-resistant gloves. Gloves must be changed immediately if contaminated.[1]
Respiratory Protection	Chemical Fume Hood or Respirator	All handling of powdered IR-825 and preparation of solutions should be conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.[2] If a fume hood is not available, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.

Operational Plan: Handling and Experimental Workflow

Proper handling procedures are critical to prevent contamination and ensure the stability of IR-825.

2.1. Storage and Stability

• Storage Conditions : Store IR-825 in a tightly sealed, light-resistant container in a cool, dry, and well-ventilated area.[2][3]

• Temperature : Refer to the manufacturer's specific recommendations for optimal storage temperature. Generally, refrigeration is advised.

• Incompatibilities : Avoid strong oxidizing agents.[3]

2.2. Experimental Workflow

The following diagram outlines the standard workflow for handling IR-825 from receipt to use in an experiment.

Caption: Standard operational workflow for handling IR-825.

Disposal Plan

Proper disposal of IR-825 and associated waste is crucial to prevent environmental contamination and comply with regulations.

3.1. Waste Segregation and Collection

All materials contaminated with IR-825 must be treated as hazardous chemical waste.

Waste Type	Collection Container	Disposal Procedure
Unused Solid IR-825	Original or clearly labeled, sealed container.	Dispose of as hazardous chemical waste through your institution's Environmental Health and Safety (EHS) office.
Contaminated Solutions	Labeled, sealed, and chemically compatible waste container.	Collect all aqueous and solvent-based solutions containing IR-825. Do not dispose of down the drain. Arrange for pickup by EHS.
Contaminated Labware (Gloves, Pipette Tips, etc.)	Labeled, sealed plastic bag or container.	All disposable items that have come into contact with IR-825 should be collected as solid hazardous waste.

3.2. Disposal Pathway

The following diagram illustrates the decision-making process for the disposal of IR-825 waste.

Caption: Disposal pathway for IR-825 contaminated waste.

Disclaimer: This guide is intended for informational purposes and should be used in conjunction with your institution's specific safety protocols and the manufacturer's Safety Data Sheet (SDS) for IR-825. Always consult with your Environmental Health and Safety (EHS) department for detailed guidance on chemical handling and waste disposal.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. cyanine dye 7 Safety Data Sheets(SDS) lookchem [lookchem.com]
• 3. meghmani.com [meghmani.com]